4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline

• CAS: 2567503-40-4

Core Science & Biosynthesis

4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline chemical structure

An in-depth technical analysis and methodological guide designed for medicinal chemists, drug discovery scientists, and process engineers.

Executive Summary: The Strategic Value of the Scaffold

In modern structure-based drug design, the substitution of metabolically vulnerable functional groups with robust bioisosteres is a foundational strategy. The compound 4-[1-(2H-tetrazol-5-yl)butan-2-yl]aniline (CAS: 2567503-40-4) represents a highly privileged, modular building block[1]. It integrates three critical pharmacophoric elements:

• A 2H-Tetrazole Ring: A proven bioisostere for carboxylic acids that enhances metabolic stability and membrane permeability[2].

• A sec-Butyl Linker: A branched aliphatic chain that provides precise steric volume to occupy hydrophobic binding pockets.

• An Aniline Core: A versatile synthetic handle for late-stage functionalization (e.g., amide coupling, Buchwald-Hartwig cross-coupling, or reductive amination).

This guide deconstructs the physicochemical properties, pharmacophore utility, and self-validating synthetic protocols required to leverage this molecule in advanced drug discovery programs.

Structural & Physicochemical Profiling

Understanding the quantitative metrics of this building block is essential for predicting its behavior in biological systems and organic solvents. The tetrazole moiety exists in a tautomeric equilibrium (1H vs. 2H), with the 2H-form generally favored in lipophilic environments.

Table 1: Quantitative Physicochemical Data

Property	Value / Descriptor
IUPAC Name	4-[1-(2H-tetrazol-5-yl)butan-2-yl]aniline
CAS Registry Number	2567503-40-4[1]
Molecular Formula	C₁₁H₁₅N₅
Molecular Weight	217.28 g/mol [3]
Topological Polar Surface Area (TPSA)	~69.6 Ų (Tetrazole: 43.6 Ų + Aniline: 26.0 Ų)
Hydrogen Bond Donors (HBD)	3 (Aniline -NH₂, Tetrazole -NH)
Hydrogen Bond Acceptors (HBA)	4 (Tetrazole nitrogens)
Predicted pKa (Tetrazole)	4.5 – 5.5 (Physiologically ionized)

Pharmacophore Dynamics & Target Interaction

The strategic inclusion of a tetrazole ring in place of a carboxylic acid is driven by causality: carboxylic acids are highly susceptible to Phase II metabolism (specifically glucuronidation), leading to rapid systemic clearance. Tetrazoles, while maintaining a nearly identical pKa (~4.5–5.5) and planar geometry, are resistant to glucuronidation[4].

When incorporated into a target molecule (such as a Neprilysin inhibitor or an Angiotensin II receptor blocker), the tetrazole anion forms robust salt bridges with basic amino acid residues (e.g., Arginine or Lysine) in the target protein's active site[5]. Concurrently, the sec-butyl linker restricts the conformational freedom of the molecule, reducing the entropic penalty upon binding.

Caption: Pharmacophore mapping and target interactions of the molecular scaffold.

Retrosynthetic Strategy

To synthesize 4-[1-(2H-tetrazol-5-yl)butan-2-yl]aniline, we employ a highly reliable, two-step linear sequence starting from 3-(4-nitrophenyl)pentanenitrile . The logic dictates constructing the bioisosteric tetrazole ring first, followed by the mild reduction of the nitro group to prevent unwanted cross-reactivity of the primary amine during the harsh cycloaddition conditions.

Caption: Retrosynthetic workflow for 4-[1-(2H-tetrazol-5-yl)butan-2-yl]aniline.

Experimental Protocols: A Self-Validating System

As a Senior Application Scientist, I emphasize that protocols must be inherently self-validating. The following methodologies include built-in Quality Control (QC) checkpoints to ensure mechanistic fidelity.

Step 1: [3+2] Cycloaddition to Form the Tetrazole Ring

Objective: Convert the nitrile precursor into the tetrazole heterocycle. Causality: Nitriles are electrophilically inert to pure azide salts. The addition of ammonium chloride (NH₄Cl) provides a proton source to generate hydrazoic acid in situ (or acts as a mild Lewis acid), activating the nitrile carbon for nucleophilic attack by the azide ion[6].

Procedure:

• Preparation: In a flame-dried round-bottom flask, dissolve 3-(4-nitrophenyl)pentanenitrile (1.0 eq) in anhydrous DMF (0.5 M concentration).

• Reagent Addition: Add Sodium azide (NaN₃) (3.0 eq) and NH₄Cl (3.0 eq). Safety Note: NaN₃ is highly toxic and potentially explosive. Do not allow the reaction to become strongly acidic, which releases lethal HN₃ gas.

• Thermal Activation: Heat the stirred mixture to 110 °C under an argon atmosphere for 18–24 hours.

• Workup: Cool the mixture to room temperature. Carefully quench with ice water. Wash the aqueous layer with diethyl ether to remove unreacted nitrile.

• Precipitation: Acidify the aqueous layer dropwise with 1M HCl to pH ~2. The protonated tetrazole will precipitate or can be extracted into ethyl acetate.

• Isolation: Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo to yield 5-[2-(4-nitrophenyl)butyl]-2H-tetrazole.

Validation & QC Checkpoint: Perform FT-IR spectroscopy on the isolated product. The complete disappearance of the sharp nitrile (C≡N) stretch at ~2250 cm⁻¹ and the appearance of a broad N-H stretch (2800–3200 cm⁻¹) confirms successful cyclization. LC-MS should reflect a mass shift of +43 Da ([M+H]⁺).

Step 2: Chemoselective Nitro Reduction

Objective: Reduce the para-nitro group to a primary amine, unlocking the aniline handle. Causality: Catalytic hydrogenation using Palladium on Carbon (Pd/C) is chosen over dissolving metal reductions (e.g., Fe/HCl) to avoid acidic conditions that might protonate the tetrazole and complicate isolation, while ensuring a clean, high-yielding conversion without side products.

Procedure:

• Preparation: Dissolve the intermediate from Step 1 in degassed methanol (0.2 M).

• Catalyst Loading: Under a steady stream of nitrogen, carefully add 10% Pd/C (0.1 eq by weight). Safety Note: Dry Pd/C is pyrophoric; the nitrogen blanket is critical.

• Hydrogenation: Evacuate the flask and backfill with Hydrogen gas (H₂). Maintain a pressure of 1 atm via a balloon. Stir vigorously at room temperature for 4–6 hours.

• Filtration: Once hydrogen uptake ceases, filter the reaction mixture through a tightly packed pad of Celite to remove the palladium catalyst. Wash the filter cake with excess methanol.

• Isolation: Concentrate the filtrate under reduced pressure to yield the final product, 4-[1-(2H-tetrazol-5-yl)butan-2-yl]aniline.

Validation & QC Checkpoint: Analyze via ¹H-NMR (DMSO-d₆). The downfield aromatic protons adjacent to the highly electron-withdrawing nitro group will shift upfield. Crucially, a new broad singlet integrating to 2 protons will appear around 3.5–4.0 ppm, confirming the presence of the -NH₂ group.

References

• Innovative synthesis of drug-like molecules using tetrazole as core building blocks. Beilstein Journal of Organic Chemistry, 2024, 20, 950–958. URL: [Link][6]

• Bioisosteres in Drug Discovery: Focus on Tetrazole. Future Medicinal Chemistry, 2019. URL:[Link][4]

• Tetrazole Moiety as a Pharmacophore in Medicinal Chemistry: A Review. Malaria Control & Elimination, 10 (2021): 167. URL:[Link][7]

• ChemSrc Database: 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline. CAS Registry Data. URL: [Link][1]

• 2H-tetrazole-5-yl)-[1,1'-biphenyl]-4yl)-methyl derivatives. Molecules, 2023, 28, 1908. URL:[Link][5]

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An In-Depth Technical Guide to the Synthesis and Characterization of 4-(1-(2H-tetrazol-5-yl)butan-2-yl)aniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the proposed synthesis and characterization of the novel chemical entity, 4-(1-(2H-tetrazol-5-yl)butan-2-yl)aniline. As a compound featuring a chiral amine scaffold and a tetrazole moiety, it holds potential for exploration in medicinal chemistry and drug development. The tetrazole group is a well-established bioisostere for a carboxylic acid, often enhancing metabolic stability and receptor binding affinity.[1] The chiral amine component introduces stereochemistry that can be crucial for specific biological interactions.[2] This guide is structured to provide not only a step-by-step synthetic protocol but also the underlying scientific rationale for the proposed methodologies, empowering researchers to confidently approach the synthesis of this and structurally related molecules.

Retrosynthetic Analysis

A logical first step in the synthesis of a novel compound is a retrosynthetic analysis, which deconstructs the target molecule into readily available starting materials.[3][4] The primary disconnections for 4-(1-(2H-tetrazol-5-yl)butan-2-yl)aniline are at the C-C bond connecting the butyl chain to the aniline ring and the C-N bond of the chiral amine. A plausible retrosynthetic pathway is outlined below.

Caption: Proposed forward synthetic pathway.

Experimental Protocols

PART 1: Synthesis of the Chiral Amine Moiety

The stereocenter of the target molecule is critical for its potential biological activity. Asymmetric reduction of a prochiral ketone is a robust method to establish this chirality. [5][6][7][8] Step 1: Synthesis of 1-(4-nitrophenyl)propan-2-one

This intermediate can be synthesized from 4-nitrophenylacetic acid and a methylating agent like methylmagnesium bromide or via other established routes.

Step 2: Asymmetric Reduction of 1-(4-nitrophenyl)propan-2-one to (S)-1-(4-nitrophenyl)propan-2-ol

The Corey-Bakshi-Shibata (CBS) reduction is a reliable method for the enantioselective reduction of ketones. [7]

• Protocol:

  • To a solution of (R)-(-)-2-butyl-CBS-oxazaborolidine (0.1 eq.) in anhydrous tetrahydrofuran (THF) at room temperature, slowly add borane-dimethyl sulfide complex (1.0 M in THF, 1.2 eq.).

  • Cool the mixture to -20 °C and add a solution of 1-(4-nitrophenyl)propan-2-one (1.0 eq.) in anhydrous THF dropwise over 30 minutes.

  • Stir the reaction at -20 °C for 2-4 hours, monitoring by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by the slow addition of methanol.

  • Warm the mixture to room temperature and remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford (S)-1-(4-nitrophenyl)propan-2-ol.

Step 3: Conversion of the Alcohol to a Leaving Group and Nucleophilic Cyanation

The hydroxyl group is converted to a better leaving group, such as a mesylate, to facilitate nucleophilic substitution with a cyanide source.

• Protocol:

  • Dissolve (S)-1-(4-nitrophenyl)propan-2-ol (1.0 eq.) in anhydrous dichloromethane (DCM) and cool to 0 °C.

  • Add triethylamine (1.5 eq.) followed by the dropwise addition of methanesulfonyl chloride (1.2 eq.).

  • Stir the reaction at 0 °C for 1 hour and then at room temperature for an additional hour.

  • Wash the reaction mixture with water and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo to yield the crude mesylate.

  • Dissolve the crude mesylate in dimethylformamide (DMF) and add sodium cyanide (1.5 eq.).

  • Heat the reaction mixture to 60-70 °C and stir until the reaction is complete (monitored by TLC).

  • Cool the mixture, pour into water, and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the residue by column chromatography to give (S)-3-(4-nitrophenyl)butanenitrile.

Step 4: Reduction of the Nitro Group

Catalytic hydrogenation is a clean and efficient method for the reduction of an aromatic nitro group to an aniline. [9]

• Protocol:

  • Dissolve (S)-3-(4-nitrophenyl)butanenitrile (1.0 eq.) in methanol or ethanol.

  • Add 10% Palladium on carbon (Pd/C) catalyst (5-10 mol%).

  • Subject the mixture to a hydrogen atmosphere (balloon or Parr hydrogenator) and stir vigorously at room temperature.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Filter the reaction mixture through a pad of Celite to remove the catalyst and wash with methanol.

  • Concentrate the filtrate under reduced pressure to obtain (S)-4-(1-cyanopropan-2-yl)aniline.

PART 2: Synthesis of the Tetrazole Ring

The [3+2] cycloaddition of a nitrile with an azide source is the most common and effective method for the synthesis of 5-substituted tetrazoles. [10][11][12][13][14][15] Step 5: Formation of 4-(1-(2H-tetrazol-5-yl)butan-2-yl)aniline

• Protocol:

  • In a round-bottom flask, combine (S)-4-(1-cyanopropan-2-yl)aniline (1.0 eq.), sodium azide (1.5 eq.), and ammonium chloride (1.5 eq.) in DMF.

  • Heat the reaction mixture to 100-120 °C and stir for 12-24 hours.

  • Monitor the reaction by TLC.

  • After completion, cool the reaction mixture to room temperature and acidify with dilute hydrochloric acid to pH ~2-3.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography to yield the final product, 4-(1-(2H-tetrazol-5-yl)butan-2-yl)aniline.

Characterization and Data Analysis

Thorough characterization is essential to confirm the identity, purity, and stereochemistry of the synthesized compound.

Analytical Technique	Expected Observations
¹H NMR	Signals corresponding to the aromatic protons of the aniline ring, the methine proton of the chiral center, the methylene and methyl protons of the butyl chain, and a broad signal for the tetrazole N-H proton.
¹³C NMR	Resonances for the aromatic carbons, the carbons of the butyl chain, and the carbon of the tetrazole ring.
Mass Spectrometry (MS)	A molecular ion peak corresponding to the calculated mass of the target compound.
Infrared (IR) Spectroscopy	Characteristic peaks for N-H stretching (aniline and tetrazole), C-H stretching (aliphatic and aromatic), and C=C stretching (aromatic). The absence of a nitrile peak (~2230 cm⁻¹) from the precursor is a key indicator of successful tetrazole formation.
Chiral High-Performance Liquid Chromatography (HPLC)	To determine the enantiomeric excess (e.e.) of the final product and confirm the stereochemical integrity throughout the synthesis.

Safety Considerations

• Sodium azide is highly toxic and can form explosive metal azides. Handle with extreme care in a well-ventilated fume hood. Avoid contact with acids, which can generate highly toxic and explosive hydrazoic acid.

• Borane-dimethyl sulfide complex is flammable and corrosive. Handle under an inert atmosphere.

• Sodium cyanide is highly toxic. Handle with appropriate personal protective equipment and have a cyanide antidote kit readily available.

• Catalytic hydrogenation with hydrogen gas should be performed with appropriate safety measures to prevent ignition of the flammable gas.

Conclusion

This technical guide provides a detailed and scientifically grounded pathway for the synthesis and characterization of the novel compound 4-(1-(2H-tetrazol-5-yl)butan-2-yl)aniline. By leveraging established and reliable synthetic methodologies, researchers can approach the synthesis with a high degree of confidence. The protocols outlined herein are intended as a starting point, and optimization of reaction conditions may be necessary to achieve the desired yield and purity. The successful synthesis of this molecule will provide a valuable new entity for investigation in the fields of medicinal chemistry and drug discovery.

References

• Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogen
• Alkylation of 5-Substituted 1H-Tetrazoles via the Diazotization of Aliph
• Regioselective N-2 Alkylation of Tetrazoles with Phenacyl Halides under Mechanochemical Conditions and Its Application to a Solid-State Synthesis of the Antiepileptic Drug Cenobamate.
• Enantioselective reduction of ketones. Wikipedia.
• Novel Synthesis of 5-Substituted Tetrazoles
• Improved Synthesis of 5-Substituted 1H-Tetrazoles via the [3+2] Cycloaddition of Nitriles and Sodium Azide C
• Diastereoselective Alkylations of Chiral Tetrazolo[1,5a]azepines via Heterobenzylic Anion Intermedi
• Alkylation of 5-Substituted 1H-Tetrazoles via the Diazotization of Aliphatic Amines. The Journal of Organic Chemistry.
• Transition-Metal-Catalyzed Asymmetric Reduction of 2-Pyridine Ketones. Thieme Connect.
• Full article: Synthesis of 5-Substituted Tetrazoles from Nitriles Catalyzed by Sulfamic Acid. Taylor & Francis Online.
• Synthesis of 5-Substituted 1H-Tetrazoles from Nitriles by Continuous Flow: Application to the Synthesis of Valsartan. Organic Process Research & Development.
• Preparation of 5-substituted 1H-tetrazoles
• Chiral Alkyl Amine Synthesis via Catalytic Enantioselective Hydroalkyl
• Asymmetric Synthesis of Chiral Amines: A Technical Guide for Researchers. Benchchem.
• Alkylation of Tetrazoles Using Mitsunobu Conditions. Taylor & Francis Online.
• Synthesis of chiral amines via reductive amination and rational design...
• Iridium Catalyst for Chiral Amine Synthesis. J. Org. Chem.
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Engineering Tetrazole-Substituted Aniline Derivatives: Structural Properties, Synthesis, and Drug Development Applications

Executive Summary

Tetrazole-substituted aniline derivatives represent a highly versatile and potent class of compounds in modern medicinal chemistry and material science[1]. By combining the electronic tunability of the aniline moiety with the metabolic stability of the tetrazole ring, these molecules serve as premier building blocks for drug discovery. This whitepaper provides an in-depth technical analysis of their physicochemical properties, details self-validating synthetic workflows, and explores their pharmacological mechanisms.

The Tetrazole-Aniline Pharmacophore: Principles of Bioisosterism

In drug development, the 1H-tetrazole ring is widely recognized as the optimal bioisostere for the carboxylic acid group (-COOH)[1]. While carboxylic acids are ubiquitous in biologically active molecules, they suffer from rapid metabolic degradation (e.g., glucuronidation) and limited cellular permeability due to their high polarity.

Replacing a carboxylic acid with a tetrazole ring conjugated to an aniline core (e.g., 5-(aminophenyl)tetrazole) fundamentally alters the molecule's pharmacokinetic profile. The aniline group acts as an electronic modulator; its amino group can be further functionalized (via Schiff base or amide formation) to tune the electron density across the aromatic system, thereby precisely controlling the pKa of the adjacent tetrazole[2]. Furthermore, matrix isolation infrared spectroscopy studies confirm that these aminophenyltetrazole compounds predominantly exist in the 2H-tetrazole tautomeric form in the gas phase, maintaining strict planarity between the tetrazole ring, the amino group, and the phenyl core[3].

Physicochemical Profiling and Structure-Activity Relationship (SAR)

The efficacy of tetrazole-substituted anilines stems from their unique physicochemical properties. They exhibit a pKa nearly identical to carboxylic acids, ensuring they remain ionized at physiological pH to interact with target receptors. However, their delocalized charge and larger lipophilic surface area grant them superior membrane penetration.

Table 1: Comparative Physicochemical Properties of Carboxylic Acids vs. Tetrazoles

Property	Carboxylic Acid (-COOH)	Tetrazole (-CN4H)	Impact on Drug Design
pKa Range	4.0 – 5.0	4.5 – 5.5	Maintains physiological ionization state.
Lipophilicity (LogP)	Baseline	~10x Higher	Enhances cellular membrane permeability.
Metabolic Stability	Prone to glucuronidation	Highly resistant	Prolongs pharmacokinetic half-life.
Hydrogen Bonding	1 Donor, 2 Acceptors	1 Donor, 3 Acceptors	Strengthens target kinase/enzyme binding.
Charge Distribution	Localized	Delocalized	Improves binding pocket adaptability.

Synthetic Methodologies: A Self-Validating Protocol

The traditional synthesis of tetrazoles relies on the [3+2] cycloaddition of nitriles with sodium azide. However, recent advancements have introduced multicomponent reactions utilizing green catalysts to improve yields and eliminate toxic byproducts[4].

Fig 1: Bismuth-promoted multicomponent synthetic workflow for tetrazole-substituted anilines.

Protocol 1: Bismuth-Promoted Synthesis of 5-Aminotetrazoles

Objective: Synthesize 1-substituted 5-aminotetrazoles using a green, heavy-metal-free catalytic system[4]. Causality & Validation: Traditional syntheses rely on toxic mercury or lead salts. Bismuth nitrate pentahydrate ( Bi(NO3​)3​⋅5H2​O ) acts as a safe, highly effective Lewis acid and thiophile. It activates the thiourea carbon, drastically reducing reaction times and preventing toxic byproducts[4].

• Reagent Preparation: Dissolve 1.0 mmol of the aniline-derived isothiocyanate and 1.5 mmol of sodium azide ( NaN3​ ) in 5 mL of dimethylformamide (DMF).

• Catalytic Activation: Add 10 mol% Bi(NO3​)3​⋅5H2​O to the mixture. Causality: The bismuth coordinates with the sulfur atom, increasing the electrophilicity of the adjacent carbon to facilitate azide nucleophilic attack.

• Microwave Irradiation: Subject the sealed vessel to microwave heating at 80°C for 20 minutes. Validation: Monitor via TLC (Ethyl Acetate:Hexane 1:1). Disappearance of the isothiocyanate spot validates complete conversion.

• Acidic Workup: Pour the cooled mixture into 20 mL of ice water and acidify to pH 3 using 1M HCl. Causality: The intermediate exists as a soluble tetrazolate salt; acidification protonates the N1 position, causing the neutral tetrazole derivative to precipitate.

• Purification: Filter the precipitate under vacuum and recrystallize from hot ethanol to yield the pure tetrazole-substituted aniline.

Biological Applications and Mechanism of Action

Tetrazole-containing compounds display an exceptionally diverse range of biological activities, including antibacterial, antifungal, and anticancer effects[1]. Specific derivatives, such as 3-(5-methyl-1H-tetrazol-1-yl)aniline, have been extensively profiled for their biological reactivity and target interactions[5]. Beyond pharmaceuticals, these derivatives have even demonstrated utility in material science as effective corrosion inhibitors for copper-nickel alloys in marine environments[3].

Fig 2: Pharmacological mechanism of action for tetrazole-aniline derivatives in target inhibition.

Protocol 2: In Vitro Antimicrobial Efficacy Evaluation (Broth Microdilution)

Objective: Determine the Minimum Inhibitory Concentration (MIC) of tetrazole-aniline derivatives against pathogenic strains[2]. Causality & Validation: This assay provides a self-validating, quantitative measure of potency. Using resazurin dye introduces an objective colorimetric endpoint, eliminating the subjectivity of visual turbidity assessments.

• Compound Solubilization: Dissolve the synthesized derivative in 100% DMSO to create a 10 mg/mL stock. Causality: Tetrazoles are highly lipophilic; DMSO ensures complete solvation without compound aggregation.

• Serial Dilution: In a 96-well microtiter plate, perform two-fold serial dilutions using Mueller-Hinton broth to achieve a concentration range of 0.5 to 256 µg/mL. Ensure the final DMSO concentration remains <1% to prevent solvent-induced cytotoxicity.

• Inoculation: Standardize bacterial cultures (e.g., S. aureus) to a 0.5 McFarland standard, then dilute and add to the wells to achieve a final inoculum of 5×105 CFU/mL.

• Incubation & Colorimetric Readout: Incubate the plate at 37°C for 18 hours. Add 10 µL of 0.015% resazurin solution to each well and incubate for an additional 2 hours.

• Validation: A color change from blue (oxidized) to pink (reduced) indicates bacterial metabolic activity. The MIC is recorded as the lowest concentration well that remains strictly blue, validating the compound's inhibitory threshold.

Conclusion

The integration of a tetrazole ring with an aniline framework yields a highly adaptable pharmacophore. By leveraging modern, heavy-metal-free synthetic workflows and rigorous biological validation protocols, researchers can exploit the unique physicochemical properties of tetrazole-substituted anilines to develop next-generation therapeutics with enhanced metabolic stability and target affinity.

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• [1] Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. National Center for Biotechnology Information (PMC).[Link]

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Technical Guide to 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline: Physicochemical Profiling, Synthetic Workflows, and Bioisosteric Applications

Executive Summary

In modern drug discovery, the strategic use of bioisosteres is paramount for optimizing pharmacokinetics, metabolic stability, and target affinity. The compound 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline is a highly specialized, bifunctional pharmaceutical building block. Featuring a versatile nucleophilic aniline handle and a metabolically robust tetrazole ring separated by a lipophilic, chiral aliphatic spacer, this molecule serves as a critical intermediate in the synthesis of advanced cardiovascular, oncological, and neurological therapeutics.

This whitepaper provides an in-depth analysis of its structural causality, physicochemical properties, and a self-validating synthetic workflow designed for high-yield, chemoselective production.

Structural Causality and Physicochemical Profiling

Every structural motif in 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline serves a distinct mechanistic purpose in medicinal chemistry. The quantitative data defining this molecule is summarized below.

Quantitative Data Summary

Property	Value	Causality / Significance in Drug Design
Molecular Formula	C₁₁H₁₅N₅	Defines the atomic composition and stoichiometry.
Molecular Weight	217.28 g/mol	Low molecular weight ensures downstream API derivatives remain well within Lipinski's Rule of 5.
Exact Mass	217.1327 Da	Critical parameter for High-Resolution Mass Spectrometry (HRMS) validation.
Tetrazole pKa	~4.5 - 5.5	Mimics the acidity of a carboxylic acid, ensuring necessary ionization at physiological pH (7.4).
Aniline pKa (Conjugate)	~4.6	Dictates the nucleophilicity of the amine for subsequent amide coupling or cross-coupling reactions.
Hydrogen Bond Donors	3	Contributes to target binding affinity (tetrazole N-H, aniline NH₂).
Hydrogen Bond Acceptors	4	Enhances aqueous solubility and receptor interaction network.

Mechanistic Role in Drug Design (Bioisosterism)

The 2H-tetrazole ring is a premier bioisostere for carboxylic acids. The causality behind replacing a standard carboxylate with a tetrazole lies in pharmacokinetics. While tetrazoles exhibit a similar pKa to carboxylic acids—ensuring they are predominantly ionized for ionic interactions with target proteins—the tetrazole ring distributes its negative charge over four nitrogen atoms. This charge delocalization significantly increases lipophilicity and passive membrane permeability compared to the highly localized charge of a carboxylate (). Furthermore, tetrazoles are entirely resistant to metabolic degradation by esterases and glucuronidases, drastically prolonging the drug's half-life.

The butyl chain introduces a critical chiral center at C2 and provides necessary steric bulk. This aliphatic spacer allows the molecule to precisely occupy hydrophobic pockets within a receptor, while the aniline moiety serves as a highly versatile nucleophilic handle for N-terminal derivatization.

Synthetic Strategy and Workflow

The synthesis of 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline requires a chemoselective approach to construct the tetrazole ring and subsequently unveil the aniline amine without degrading the heterocycle. The most robust route begins with the precursor 3-(4-nitrophenyl)pentanenitrile .

Workflow detailing the synthesis and bifunctional derivatization of the target tetrazole-aniline.

Experimental Protocols (Self-Validating Systems)

To ensure scientific integrity and reproducibility, the following methodologies are designed as self-validating systems, incorporating specific in-process controls (IPCs) that confirm causality and reaction progress.

Protocol A: Zinc-Catalyzed [3+2] Cycloaddition

Objective: Convert the terminal nitrile of 3-(4-nitrophenyl)pentanenitrile to a 5-substituted 1H-tetrazole. Causality of Reagents: Traditional tetrazole syntheses rely on highly toxic tin azides or harsh acidic conditions. We utilize the Sharpless aqueous zinc-catalyzed protocol (). Zinc bromide (ZnBr₂) acts as a Lewis acid, coordinating directly to the nitrile nitrogen. This coordination lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the nitrile, significantly reducing the activation energy required for the [3+2] cycloaddition by the azide anion ().

Step-by-Step Methodology:

• Suspend 3-(4-nitrophenyl)pentanenitrile (1.0 eq) in a 1:1 mixture of deionized H₂O and isopropanol.

• Add sodium azide (NaN₃, 1.5 eq) and zinc bromide (ZnBr₂, 1.0 eq) to the suspension.

• Equip the flask with a reflux condenser and heat the mixture to 100 °C for 24 hours under vigorous stirring.

• Cool the reaction to room temperature. Carefully acidify the aqueous layer to pH 3 using 3M HCl to precipitate the 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]nitrobenzene intermediate.

• Filter the precipitate, wash sequentially with cold water and a small amount of cold ethyl acetate, and dry under high vacuum.

Self-Validation Checkpoint: The reaction's success is confirmed in-process via FT-IR spectroscopy. The sharp, distinct nitrile stretching band at ~2250 cm⁻¹ will completely disappear, replaced by a broad tetrazole N-H stretch spanning 2400-3200 cm⁻¹. Safety validation: The aqueous nature of the reaction maintains a slightly alkaline pH (~8) prior to the acid quench, safely preventing the evolution of volatile, toxic hydrazoic acid.

Protocol B: Chemoselective Nitro Reduction

Objective: Reduce the nitroarene intermediate to the target aniline without degrading the tetrazole ring. Causality of Reagents: Catalytic hydrogenation using Palladium on Carbon (Pd/C) is selected because the aromatic tetrazole ring is highly stable to standard reductive conditions, ensuring absolute chemoselectivity and preventing over-reduction or ring cleavage.

Step-by-Step Methodology:

• Dissolve the intermediate 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]nitrobenzene in anhydrous methanol inside a thick-walled hydrogenation flask.

• Carefully add 10% Pd/C (0.1 eq by weight) under a strict inert argon atmosphere to prevent catalyst ignition.

• Evacuate the flask and purge with hydrogen gas (H₂). Maintain a constant H₂ pressure of 1 atm (via balloon or Parr apparatus) at ambient temperature.

• Stir the suspension vigorously for 4-6 hours.

• Filter the mixture through a tightly packed pad of Celite to remove the palladium catalyst. Wash the pad with excess methanol.

• Concentrate the filtrate in vacuo to yield the pure 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline.

Self-Validation Checkpoint: This protocol is self-validating through the volumetric cessation of hydrogen gas uptake, which precisely indicates the completion of the nitro reduction. Colorimetrically, the solution will transition from the characteristic deep yellow of the nitroaromatic precursor to a colorless or pale yellow solution. Final validation via LC-MS will confirm the exact mass shift to the target API building block (M+H = 218.1).

References

• Herr, R. J. (2002). 5-Substituted-1H-tetrazoles as carboxylic acid isosteres: medicinal chemistry and synthetic methods. Bioorganic & Medicinal Chemistry, 10(11), 3379-3393. URL:[Link]

• Demko, Z. P., & Sharpless, K. B. (2001). Preparation of 5-substituted 1H-tetrazoles from nitriles in water. The Journal of Organic Chemistry, 66(24), 7945-7950. URL:[Link]

• Himo, F., Demko, Z. P., Noodleman, L., & Sharpless, K. B. (2002). Mechanisms of tetrazole formation by addition of azide to nitriles. Journal of the American Chemical Society, 124(41), 12210-12216. URL:[Link]

Bioisosteric replacement of carboxylic acids with tetrazoles

Strategic Bioisosteric Replacement: Transitioning from Carboxylic Acids to Tetrazoles in Lead Optimization

Executive Summary

The carboxylic acid moiety is a privileged pharmacophore in medicinal chemistry, essential for establishing strong charge-charge interactions and hydrogen bonds with biological targets. However, its presence frequently introduces severe pharmacokinetic (PK) liabilities, including poor membrane permeability, rapid phase II metabolism, and idiosyncratic toxicity. As an Application Scientist navigating hit-to-lead optimization, I frequently employ bioisosteric replacement to rescue promising scaffolds. Among the most successful non-classical bioisosteres is the 5-substituted 1H-tetrazole. This whitepaper provides an in-depth mechanistic analysis, physicochemical comparison, and validated synthetic protocols for replacing carboxylic acids with tetrazoles.

The Mechanistic Rationale for Replacement

While carboxylic acids are excellent hydrogen-bond donors and acceptors, they present two critical bottlenecks in drug development:

• Metabolic Liabilities: Carboxylic acids are rapidly conjugated by UDP-glucuronosyltransferases to form acyl glucuronides. These metabolites can be highly reactive, covalently binding to proteins and triggering idiosyncratic drug toxicity and immunogenic responses[1].

• Permeability Limitations: The highly localized negative charge of a carboxylate anion at physiological pH (7.4) results in a high desolvation penalty, often restricting passive diffusion across lipid bilayers[1].

By replacing the carboxylic acid with a 1H-tetrazole, we engineer a molecule that retains the critical acidic proton necessary for target binding while fundamentally altering the molecule's electronic distribution and metabolic fate.

Metabolic divergence: Carboxylic acid toxicity vs. Tetrazole stability.

Physicochemical Profiling: Causality in Property Shifts

The success of the tetrazole bioisostere lies in its unique physicochemical profile. It is not merely a structural mimic; it is an electronic upgrade.

A. Acidity and Charge Distribution

Tetrazoles maintain an acidity comparable to carboxylic acids (pKa ~4.5–4.9 vs. 4.2–4.5)[2]. However, the tetrazole ring distributes the negative charge across four nitrogen atoms. This delocalization softens the charge, reducing the desolvation energy required for the molecule to transition from an aqueous environment into a lipid membrane[3].

B. Spatial Geometry

The tetrazole ring is physically larger than a carboxylate group. Crucially, the acidic NH proton of a tetrazole is positioned approximately 1.5 Å further away from the attached aryl or alkyl scaffold compared to the OH proton of a carboxylic acid[2]. In structure-based drug design, this spatial extension can push the acidic proton deeper into a receptor's binding pocket, optimizing electrostatic interactions with basic residues (e.g., Arginine or Lysine).

Table 1: Comparative Physicochemical Properties

Data synthesized from standard medicinal chemistry profiling[2][3][4].

Property	Carboxylic Acid (-COOH)	1H-Tetrazole (-CN4H)	Impact on Drug Design
pKa	~4.2 – 4.5	~4.5 – 4.9	Maintains physiological ionization state.
Lipophilicity (LogP)	Lower (More hydrophilic)	Higher (More lipophilic)	Tetrazoles generally increase LogP, aiding in membrane partitioning.
Charge Distribution	Localized (2 Oxygens)	Delocalized (4 Nitrogens)	Softer anion; improves target binding kinetics.
Metabolic Stability	Low (Acyl glucuronidation)	High (Resistant to conjugation)	Prolongs half-life and eliminates reactive metabolite toxicity.
Hydrogen Bonding	Strong	Very Strong	Enhances binding affinity, though high desolvation can occasionally limit permeability gains.

Case Study: The Discovery of Losartan

The most authoritative validation of this strategy is the development of the AT1 receptor antagonist Losartan. The parent carboxylic acid compound exhibited excellent in vitro potency but failed in vivo due to abysmal oral bioavailability. Replacing the carboxylic acid with a tetrazole ring achieved two causal outcomes:

• Receptor Engagement: The 1.5 Å extension of the acidic proton perfectly aligned with the AT1 receptor, yielding a 10-fold increase in potency[2].

• Pharmacokinetics: The enhanced lipophilicity and metabolic stability significantly decreased the efficacious dose in rats from 11 mg/kg to 0.59 mg/kg[2].

Synthetic Methodologies & Self-Validating Protocols

Historically, synthesizing tetrazoles required highly toxic, volatile, and explosive hydrazoic acid. Modern protocols have evolved to prioritize safety, yield, and scalability.

A. The Zinc-Catalyzed[3+2] Cycloaddition in Water

The most robust and environmentally benign method is the Sharpless/Demko protocol, which utilizes a zinc-catalyzed [3+2] cycloaddition of organic nitriles with sodium azide in an aqueous medium[5][6].

Step-by-step synthetic workflow for zinc-catalyzed tetrazole formation.

Standard Operating Procedure (SOP): Zinc-Catalyzed Synthesis

This protocol is designed as a self-validating system. The causality of each step is explained to ensure reproducibility and safety.

Materials:

• Organic nitrile (1.0 equiv, 10 mmol)

• Sodium azide (NaN₃) (1.2 equiv, 12 mmol)

• Zinc bromide (ZnBr₂) (1.2 equiv, 12 mmol)

• Deionized water (20 mL)

• 3M Hydrochloric acid (HCl)

Step-by-Step Execution:

• Reaction Assembly: To a 100 mL round-bottom flask equipped with a reflux condenser and magnetic stir bar, add the organic nitrile, NaN₃, and ZnBr₂. Add 20 mL of deionized water[6].

  • Causality: ZnBr₂ acts as a Lewis acid, coordinating to the nitrile nitrogen. This lowers the LUMO of the nitrile, making it highly susceptible to nucleophilic attack by the azide ion, drastically accelerating the cycloaddition.

• Thermal Activation: Heat the mixture to a vigorous reflux (100–105 °C).

• In-Process Monitoring: Monitor the reaction strictly via LC-MS or TLC. Reaction times vary (12–48 hours) depending on the steric hindrance and electronic nature of the nitrile.

  • Validation: Do not proceed until the nitrile is completely consumed. Unreacted nitrile is notoriously difficult to separate from the tetrazole product via standard chromatography due to streaking.

• Quenching and Protonation (CRITICAL SAFETY STEP): Once complete, cool the flask to room temperature, then place it in an ice bath. Slowly add 3M HCl dropwise until the pH reaches ~1.0[6].

  • Causality: The reaction produces a highly soluble zinc-tetrazolate complex. Acidification breaks this complex and protonates the tetrazole to its neutral 1H form, drastically reducing its aqueous solubility and inducing precipitation.

  • Safety:This step MUST be performed in a well-ventilated fume hood. Acidification of unreacted NaN₃ generates hydrazoic acid (HN₃), a highly toxic and volatile gas[6].

• Isolation: Filter the precipitated white solid. Wash with cold water to remove residual zinc salts and unreacted azide. If the product oils out instead of precipitating, extract with Ethyl Acetate (3 x 20 mL), dry over Na₂SO₄, and concentrate under reduced pressure.

B. Advanced Photoredox Catalysis (Direct Conversion)

For late-stage functionalization where converting a carboxylic acid to a nitrile first is synthetically prohibitive, recent advancements in organic photoredox catalysis allow for the direct one-pot conversion of alkyl carboxylic acids to tetrazoles via a decarboxylative cyanation followed by an in situ [3+2] cycloaddition[3][7]. This represents the cutting edge of bioisosteric replacement methodologies, bypassing the nitrile isolation step entirely.

Conclusion

The bioisosteric replacement of a carboxylic acid with a 5-substituted 1H-tetrazole is a masterclass in rational drug design. By understanding the causality between a molecule's electronic distribution and its biological behavior, scientists can systematically engineer out metabolic liabilities (like acyl glucuronidation) while enhancing target affinity and oral bioavailability. Whether utilizing traditional zinc-catalyzed cycloadditions or modern photoredox pathways, the integration of tetrazoles remains a cornerstone strategy in the optimization of modern therapeutics.

References

• Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides. Drug Hunter.[Link]

• Review Article Carboxylic Acid Bioisosteres in Medicinal Chemistry: Synthesis and Properties. Semantic Scholar.[Link]

• Drug Design: Influence of Heterocyclic Structure as Bioisosteres. Open Access Journals.[Link]

• 1H-Tetrazole synthesis. Organic Chemistry Portal.[Link]

• One-Pot Bioisosteric Replacement of Alkyl Carboxylic Acids via Organic Photoredox Catalysis. ACS Publications.[Link]

• One-Pot Bioisosteric Replacement of Alkyl Carboxylic Acids via Organic Photoredox Catalysis. PMC - NIH.[Link]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. drughunter.com [drughunter.com]
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• 4. openaccessjournals.com [openaccessjournals.com]
• 5. 1H-Tetrazole synthesis [organic-chemistry.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]

Tetrazole-Aniline Scaffolds in Modern Drug Discovery: A Technical Whitepaper

Executive Summary

The relentless pursuit of novel pharmacophores in drug discovery has elevated the tetrazole-aniline scaffold from a niche intermediate to a privileged building block. By fusing the bioisosteric properties of the tetrazole ring with the structural versatility of an aniline linker, medicinal chemists can precisely tune lipophilicity, metabolic stability, and target engagement. This whitepaper provides an in-depth technical analysis of tetrazole-aniline derivatives, exploring their mechanistic rationale, synthetic workflows, and biological evaluation across antimicrobial, antiviral, and oncology targets.

Mechanistic Rationale: The Bioisosteric Power of Tetrazole-Anilines

The strategic incorporation of the tetrazole moiety is driven by its unique physicochemical properties. Tetrazoles are nitrogen-rich, five-membered aromatic rings that exist primarily in 1H and 2H tautomeric forms, stabilized by a 6π-electron system 1.

• Carboxylic Acid Bioisosterism: Tetrazole acts as a weak acid with a pKa of approximately 4.89, which is nearly identical to that of propanoic acid 1. This enables the delocalization of a negative charge at physiological pH, allowing it to mimic carboxylate-receptor interactions while resisting the metabolic degradation (e.g., glucuronidation) that typically plagues traditional carboxylic acids 2.

• Aniline as a Conformational Anchor: The aniline fragment serves as a highly modular linker. The primary amine allows for rapid diversification (e.g., into ureas, amides, or secondary amines), while the aromatic ring provides essential π−π stacking interactions within hydrophobic binding pockets, such as the S2 pocket of the SARS-CoV-2 3CLpro enzyme 3.

Target Engagement & Signaling Pathways

Tetrazole-aniline derivatives have demonstrated high efficacy in disrupting critical protein-protein and receptor-ligand interactions. A prominent example is the antagonism of the CXCL12/CXCR4 chemokine axis.

In metastatic cancers, the activation of the CXCR4 G-protein-coupled receptor by the CXCL12 chemokine induces calcium mobilization, leading to tumor cell migration and homing 4. Fragment-based drug design has shown that tetrazole-phenylureas synthesized directly from tetrazole-anilines successfully bind to the sulfotyrosine (sY) binding pockets of CXCL12, neutralizing the chemokine and preventing receptor activation [[4]]().

CXCL12/CXCR4 signaling pathway and targeted inhibition by tetrazole-aniline derivatives.

Synthetic Workflows: Constructing the Scaffold

The synthesis of tetrazole-anilines requires robust, high-yielding methodologies. The most reliable route involves the [3+2] cycloaddition of commercially available aminobenzonitriles with an azide source 4.

Step-by-step synthetic workflow for generating tetrazole-aniline pharmacophores.

Experimental Protocol: Synthesis of Ortho-(1H-tetrazol-5-yl)aniline

Causality: Direct conversion of nitriles to tetrazoles often requires harsh conditions. Utilizing triethylamine hydrochloride and sodium azide provides the necessary thermal stability and acts as a safe, in-situ proton source, avoiding the explosive risks associated with isolated hydrazoic acid [[4]]().

• Preparation: In a round-bottom flask, dissolve 2-aminobenzonitrile (1.0 eq) in nitrobenzene.

• Reagent Addition: Add sodium azide (NaN₃, 1.5 eq) and triethylamine (1.5 eq).

• Cycloaddition: Heat the mixture to 110 °C under a nitrogen atmosphere for 12-24 hours.

• Self-Validation Step: Monitor the reaction via Thin-Layer Chromatography (TLC). Confirm completion via FT-IR by observing the disappearance of the sharp nitrile stretch (~2200 cm⁻¹) and the appearance of a broad tetrazole N-H stretch (~3200-3300 cm⁻¹).

• Workup: Cool to room temperature, extract with aqueous NaOH, and wash the organic layer with ethyl acetate to remove unreacted nitrile. Acidify the aqueous layer with dilute HCl to precipitate the tetrazole-aniline.

• Purification: Purify via silica gel column chromatography (DCM/MeOH gradient up to 15% MeOH) to yield the pure product (typically >75% yield) [[4]]().

Structure-Activity Relationship (SAR) & Biological Evaluation

The biological activity of tetrazole-anilines is highly sensitive to the substitution pattern on the aniline ring. Halogenation, in particular, significantly enhances antimicrobial efficacy by increasing the lipophilicity required to penetrate bacterial cell walls [[5]]().

Quantitative SAR Data: Halogenated Tetrazole-Anilines

Table 1: Antimicrobial activity of substituted 2-(1H-tetrazolo-5-yl)anilines against standard microbial strains.

Compound	Aniline Substitution	Target Microorganism	Zone of Inhibition (mm)	Mechanistic Observation
2.3	Fluorine	Escherichia coli	31	High electronegativity enhances membrane penetration [[5]]().
2.3	Fluorine	Klebsiella pneumonia	21	Selective Gram-negative disruption 5.
2.4	Chlorine	Pseudomonas aeruginosa	20	Increased lipophilicity aids porin transit 5.
2.5	Bromine	Pseudomonas aeruginosa	23	Bulky halogen maximizes hydrophobic pocket fit [[5]]().
2.27	CF₃ + Cl	General (Max Delay)	25	Synergistic electron-withdrawing effect 5.

Experimental Protocol: Disco-Diffusion Assay for Antimicrobial Screening

Causality: To evaluate the phenotypic response of bacteria to the synthesized compounds, the disco-diffusion method on Mueller-Hinton agar is utilized. Mueller-Hinton agar is non-selective and low in sulfonamide/trimethoprim antagonists, ensuring reproducible zone sizes without chemical interference 5.

• Inoculum Preparation: Standardize bacterial suspensions (e.g., S. aureus ATCC 25923, E. coli ATCC 25922) to a 0.5 McFarland standard to ensure a consistent bacterial load.

• Media Inoculation: Swab the standardized suspension uniformly across the Mueller-Hinton agar plates.

• Compound Application: Apply sterile filter paper disks impregnated with a known concentration of the tetrazole-aniline derivative (e.g., Compound 2.3) onto the agar surface.

• Self-Validation Step: Include a known broad-spectrum antibiotic disk (e.g., Ciprofloxacin) as a positive control, and a pure DMSO disk as a negative control to validate the assay's sensitivity and confirm solvent inertness.

• Incubation & Measurement: Incubate the plates at 37 °C for 18-24 hours. Measure the diameter of the growth inhibition zones in millimeters using a calibrated caliper.

Conclusion

The tetrazole-aniline scaffold represents a highly tunable, metabolically stable pharmacophore with profound implications for modern drug discovery. From acting as a non-classical bioisostere for carboxylic acids to providing critical hydrogen-bonding networks via the aniline linker, this hybrid structure allows researchers to navigate complex SAR landscapes. As demonstrated by its efficacy against multi-drug resistant bacteria and its ability to antagonize chemokine receptors like CXCR4, the tetrazole-aniline motif will continue to be a cornerstone in the development of next-generation therapeutics.

References

• [5] Antimicrobial and antifungal activity of 2-(1H-tetrazolo-5-yl)anilines and products of their structural modifications. Zaporizhzhia State Medical University. 5

• [1] Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. Frontiers in Chemistry. 1

• [3] Ugi-Tetrazole-Derived α-Aminomethyl Scaffolds Reveal Unexpected Binding Modes in SARS-CoV-2 3CLpro. ACS Medicinal Chemistry Letters. 3

• [4] Fragment-Based Optimization of Small Molecule CXCL12 Inhibitors for Antagonizing the CXCL12/CXCR4 Interaction. National Institutes of Health (NIH) / PMC. 4

• [2] Innovative synthesis of drug-like molecules using tetrazole as core building blocks. Beilstein Journal of Organic Chemistry. 2

Sources

• 1. Frontiers | Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy [frontiersin.org]
• 2. BJOC - Innovative synthesis of drug-like molecules using tetrazole as core building blocks [beilstein-journals.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Fragment-Based Optimization of Small Molecule CXCL12 Inhibitors for Antagonizing the CXCL12/CXCR4 Interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antimicrobial and antifungal activity of 2-(1H-tetrazolo-5-yl)anilines and products of their structural modifications | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]

In-Depth Technical Guide: 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline – Structural Informatics, Synthesis, and Bioisosteric Applications

Executive Summary

The compound 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline (CAS: 2567503-40-4) represents a highly specialized pharmacophore utilized in modern drug discovery. By combining an aniline moiety with a tetrazole ring via an aliphatic butane linker, this molecule serves as a critical building block for designing compounds that require precise hydrogen-bonding interactions, metabolic stability, and fine-tuned lipophilicity.

This whitepaper provides an authoritative guide on the structural informatics (SMILES and InChI generation) of this compound, explores the pharmacological rationale behind tetrazole bioisosterism, and details a self-validating experimental workflow for its synthesis and analytical verification.

Chemical Identity & Structural Informatics

Accurate molecular representation is the bedrock of cheminformatics and computational drug design. The structural identifiers for 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline must account for its aliphatic branching, aromatic substitution, and the inherent tautomerism of the tetrazole ring.

SMILES String Generation

The Simplified Molecular-Input Line-Entry System (SMILES) encodes the molecule's topological graph. For this compound, the canonical SMILES is: CCC(Cc1nn[nH]n1)c2ccc(N)cc2

Causality of the SMILES Construction:

• CCC(...) : Represents the core aliphatic chain (carbons 4, 3, and 2 of the butane backbone). The branching occurs at C2.

• c2ccc(N)cc2 : Denotes the 4-aminophenyl (aniline) group attached to C2. The lowercase letters indicate aromaticity, and (N) represents the primary amine at the para position.

• Cc1nn[nH]n1 : Represents the C1 methylene group attached to the 1H-tetrazole ring.

Note on Tautomerism: While the IUPAC name specifies the 2H-tetrazole tautomer, cheminformatics algorithms (like RDKit) typically normalize azoles to the 1H-tetrazole form (c1nn[nH]n1) in standard SMILES to maintain consistency in database indexing.

Logical parsing tree of the SMILES string for 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline.

InChI and InChIKey Derivation

The IUPAC International Chemical Identifier (InChI) resolves the ambiguity of SMILES by explicitly defining mobile hydrogen atoms (tautomerism) in a separate layer.

Standard InChI: InChI=1S/C11H15N5/c1-2-9(8-11-13-15-16-14-11)7-3-5-10(12)6-4-7/h3-6,9H,2,8,12H2,1H3,(H,13,14,15,16)

Layer Breakdown:

• Formula Layer (/C11H15N5) : Confirms the exact elemental composition.

• Connectivity Layer (/c...) : Maps the heavy-atom skeleton. The sequence 13-15-16-14-11 mathematically defines the cyclic C−N−N−N−N connectivity of the tetrazole.

• Hydrogen Layer (/h...) : The critical sub-layer (H,13,14,15,16) explicitly states that one hydrogen atom is mobile across the four nitrogen atoms of the tetrazole ring. This makes the InChI string universally applicable to both the 1H and 2H tautomers, ensuring database integrity.

The resulting InChIKey (a SHA-256 hashed version of the InChI) will follow the standard 27-character format (e.g., XXXXXXXXXXXXXX-UHFFFAOYSA-N), where the first 14 characters encode the skeletal connectivity, ensuring rapid database querying.

Pharmacological Relevance: The Tetrazole Bioisostere

In medicinal chemistry, the 5-substituted 1H/2H-tetrazole ring is the premier non-classical bioisostere for carboxylic acids .

Causality of Bioisosteric Replacement:

• pKa Matching: Tetrazoles exhibit a pKa of ~4.5 to 4.9, which is nearly identical to that of aliphatic carboxylic acids (pKa ~4.2–4.5). At physiological pH (7.4), the tetrazole is ionized, mimicking the carboxylate anion required for target receptor binding.

• Metabolic Stability: Carboxylic acids are highly susceptible to Phase II metabolism (specifically acyl glucuronidation), which can lead to rapid clearance and idiosyncratic toxicity. Tetrazoles resist this specific glucuronidation pathway, significantly extending the drug's half-life .

• Lipophilicity & Permeability: The delocalized π -electron system of the tetrazole ring increases the overall lipophilicity (LogP) of the molecule compared to a carboxyl group. This enhances passive membrane permeability, a principle famously utilized in the development of the antihypertensive drug Losartan .

Experimental Workflows: Synthesis & Analytical Validation

To ensure scientific integrity, the synthesis of 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline must follow a self-validating protocol. The most robust method for constructing 5-substituted tetrazoles is the Lewis acid-catalyzed [3+2] cycloaddition of a nitrile with an azide .

Step-by-Step Synthesis Protocol

Objective: Convert 3-(4-aminophenyl)pentanenitrile to the target tetrazole.

• Reagent Preparation: In a round-bottom flask, dissolve 1.0 equivalent of 3-(4-aminophenyl)pentanenitrile in a 1:1 mixture of isopropanol and water.

• Catalyst & Azide Addition: Add 1.5 equivalents of Sodium Azide ( NaN3​ ) and 1.0 equivalent of Zinc Bromide ( ZnBr2​ ).

  • Mechanistic Causality: ZnBr2​ acts as a Lewis acid. It coordinates to the nitrogen of the nitrile group, lowering the energy of the Lowest Unoccupied Molecular Orbital (LUMO). This drastically accelerates the nucleophilic attack by the azide ion, eliminating the need for highly toxic organotin azides or extreme temperatures.

• Cycloaddition: Heat the reaction mixture to reflux (approx. 90°C) and stir continuously for 16-24 hours. Monitor reaction progress via TLC until the nitrile spot disappears.

• Acidic Workup (Critical Step): Cool the mixture to room temperature. The product currently exists as a zinc-tetrazole complex. Slowly add 1M HCl until the pH reaches 2-3.

  • Mechanistic Causality: The acid breaks the zinc complex and protonates the tetrazole ring, causing the free 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline to precipitate out of the aqueous solution.

• Purification: Filter the precipitate, wash with cold water, and recrystallize from ethanol to yield the pure product.

Step-by-step synthetic workflow utilizing a zinc-catalyzed [3+2] cycloaddition.

Analytical Validation System

To establish trustworthiness, the synthesized compound must be validated against expected theoretical values. The table below outlines the quantitative analytical data required to confirm the structure and purity of the product.

Analytical Technique	Target Parameter	Expected Result / Signal	Diagnostic Significance
High-Resolution Mass Spectrometry (HRMS)	Exact Mass [M+H]+	218.1400 m/z	Confirms exact molecular formula ( C11​H15​N5​ ).
Infrared Spectroscopy (FT-IR)	Functional Group Frequencies	Disappearance of 2250 cm−1 ( C≡N ); Appearance of broad 3000−3300 cm−1 ( N−H )	Self-validates the complete conversion of the nitrile precursor to the tetrazole.
1 H NMR (400 MHz, DMSO- d6​ )	Tetrazole N-H Proton	δ≈15.5 ppm (broad singlet, 1H)	Confirms the formation of the acidic tetrazole proton.
1 H NMR (400 MHz, DMSO- d6​ )	Aniline Aromatic Protons	δ≈6.45 ppm(d,2H) , δ≈6.85 ppm(d,2H)	Confirms the para-substituted geometry of the aniline ring remains intact.
13 C NMR (100 MHz, DMSO- d6​ )	Tetrazole C5 Carbon	δ≈155−160 ppm	Definitive proof of the tetrazole carbon environment.

Conclusion

4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline is a sophisticated intermediate that leverages the bioisosteric power of the tetrazole ring to mimic carboxylic acids while bypassing their metabolic liabilities. By strictly adhering to standardized cheminformatics representations (SMILES/InChI) and employing a self-validating, Lewis acid-catalyzed synthetic workflow, researchers can reliably integrate this pharmacophore into advanced drug discovery pipelines.

References

• PapersFlow. (2024). Tetrazoles as Carboxylic Acid Bioisosteres Research Guide. Retrieved from[Link]

• Drug Hunter. (2025). Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides. Retrieved from[Link]

• Kohara, Y., et al. (1996). Synthesis and Angiotensin II Receptor Antagonistic Activities of Benzimidazole Derivatives Bearing Acidic Heterocycles as Novel Tetrazole Bioisosteres. Journal of Medicinal Chemistry (ACS Publications). Retrieved from[Link]

• National Institutes of Health (NIH) / PMC. (2014). Amide Bond Bioisosteres: Strategies, Synthesis, and Successes. Retrieved from[Link]

Angiotensin II receptor antagonist pharmacophore design

An in-depth technical analysis and methodological guide to the rational design of Angiotensin II Type 1 Receptor (AT1R) antagonists, focusing on structural biology, pharmacophore modeling, and computational drug discovery workflows.

Introduction: The Evolution of AT1R Antagonism

The Renin-Angiotensin-Aldosterone System (RAAS) is the primary regulatory cascade governing cardiovascular hemodynamics and electrolyte homeostasis. The principal effector hormone, the octapeptide Angiotensin II (Ang II), exerts potent vasoconstrictive and proliferative effects via the G-protein-coupled Angiotensin II Type 1 Receptor (AT1R)[1].

Early efforts to block this pathway relied on peptide analogs, which suffered from poor oral bioavailability and short half-lives. The paradigm shifted with the discovery of non-peptide Angiotensin Receptor Blockers (ARBs), commonly known as "sartans"[2]. The rational design of these molecules represents a masterclass in pharmacophore modeling, transitioning from the initial hit S-8307 to the highly potent, orally active Losartan, and subsequently to a diverse class of tailored antihypertensive agents[2].

Figure 1: AT1R Gq-coupled signaling cascade and the inhibitory intervention point of ARBs.

Structural Biology of the AT1R Binding Pocket

For decades, ARB design relied exclusively on ligand-based pharmacophore models due to the absence of a high-resolution receptor structure[1]. This changed in 2015 when Zhang et al. resolved the crystal structure of the human AT1R in complex with the antagonist ZD7155 using serial femtosecond crystallography (PDB: 4YAY)[3].

The structural data revealed the precise causality behind ARB binding affinities:

• Arg167 (Extracellular Loop 2) & Lys199 (Transmembrane 5): These basic residues form a dense positive charge cluster. They are the primary anchors for the acidic warhead of ARBs[4].

• Tyr35 (TM1) & Trp84 (TM2): These residues form critical hydrophobic and hydrogen-bonding networks with the heterocyclic core of the antagonists[3].

• Phe301, Phe300, Trp253: These aromatic residues line a deep hydrophobic cleft that accommodates the biphenyl scaffold via extensive π−π stacking[2].

The Classical ARB Pharmacophore Model

The overarching goal of ARB pharmacophore design is to mimic the C-terminal residues of Ang II (specifically Ile5, His6, Pro7, and Phe8) using a rigid, non-peptide scaffold. The consensus model consists of four highly conserved spatial features[1]:

• The Acidic Warhead (Negative Ionizable Feature): Typically a tetrazole ring or a carboxylic acid, this group mimics the C-terminal carboxylate of Ang II's Phe8[2]. Causality of choice: While carboxylic acids are effective, the 1H-tetrazole ring is frequently preferred as a bioisostere. It possesses a similar pKa (~4.5) but distributes its negative charge across four nitrogen atoms. This delocalization enhances metabolic stability, increases lipophilicity for better oral bioavailability, and creates a stronger, multi-dentate electrostatic salt bridge with Arg167[2].

• The Central Scaffold (Hydrophobic Aromatic Feature): A biphenyl-methyl group acts as a rigid geometric spacer. Causality of choice: It ensures the acidic warhead and the hydrogen bond acceptor are held at the exact optimal distance (approx. 6–7 Å) while simultaneously engaging in hydrophobic interactions with helices 6 and 7[2].

• The Lipophilic Side Chain (Hydrophobic Aliphatic Feature): A linear alkyl chain (e.g., butyl, propyl) that mimics the aliphatic side chain of Ang II's Ile5. It anchors the molecule into a deep hydrophobic pocket within the receptor[1].

• The Hydrogen Bond Acceptor: An imidazole ring or a structurally analogous heterocycle (e.g., benzimidazole). It interacts with Asn295 and Tyr35[4],[2].

Figure 2: Spatial and logical relationships of the classical ARB pharmacophore.

Quantitative Summary of Clinical ARBs

The structural variations among FDA-approved ARBs demonstrate the flexibility of the core pharmacophore model while maintaining the essential binding interactions[4],[2].

ARB (Sartan)	Acidic Pharmacophore	Central Scaffold	H-Bond Acceptor Core	Lipophilic Chain	Binding Mode
Losartan	Tetrazole	Biphenyl-methyl	Imidazole	Butyl	Competitive
Valsartan	Tetrazole	Biphenyl-methyl	Acylated amino acid	Valeryl	Inverse Agonist
Candesartan	Tetrazole	Biphenyl-methyl	Benzimidazole	Ethoxy	Inverse Agonist
Telmisartan	Carboxylic Acid	Biphenyl-methyl	Benzimidazole	Propyl	Inverse Agonist
Eprosartan	Carboxylic Acid	Benzyl-thiophene	Imidazole	Butyl	Inverse Agonist

Self-Validating Protocol: Computational ARB Design Workflow

To engineer next-generation ARBs (e.g., dual AT1R/Neprilysin inhibitors), computational chemists employ a rigorous, self-validating workflow combining structure-based and ligand-based methodologies.

Figure 3: Integrated computational drug design workflow for novel AT1R antagonists.

Step-by-Step Methodology

Phase 1: Target and Ligand Preparation

• Protein Preparation: Retrieve the human AT1R crystal structure (PDB: 4YAY)[3]. Remove co-crystallized lipids and water molecules beyond 5 Å of the binding site. Assign protonation states at pH 7.4 (crucially, ensure Arg167 and Lys199 are protonated to maintain their positive charge for salt-bridge formation).

• Ligand Library Generation: Compile a library of novel scaffolds. Generate 3D conformers using a low-energy strain algorithm (e.g., OMEGA). Causality: ARBs are highly flexible; generating a maximum of 200 conformers per ligand ensures the bioactive conformation is sampled before rigid-body docking.

Phase 2: Pharmacophore Generation & Validation 3. Hypothesis Generation: Using software like Catalyst or LigandScout, map the four core features (Negative Ionizable, 2x Hydrophobic, H-Bond Acceptor) onto the active site of 4YAY[1]. 4. System Validation (Decoy Testing): Screen the pharmacophore against a dataset containing 50 known active ARBs and 1,500 property-matched decoys (e.g., from DUD-E). Calculate the Receiver Operating Characteristic Area Under the Curve (ROC-AUC). Validation metric: Proceed only if ROC-AUC > 0.85, proving the model mathematically distinguishes true actives from random noise.

Phase 3: Virtual Screening & Molecular Docking 5. 3D Database Search: Filter the prepared ligand library through the validated pharmacophore model. Molecules failing to map all four features with an RMSD < 1.5 Å are discarded. 6. Molecular Docking: Dock the surviving hits into the AT1R binding pocket. Causality: Pharmacophores only assess spatial feature matching; docking evaluates steric clashes and calculates estimated binding free energy ( ΔG ).

Phase 4: Molecular Dynamics (MD) Simulations 7. System Solvation & Equilibration: Embed the top-docked AT1R-ligand complexes in a POPC lipid bilayer to simulate the cellular membrane environment. Solvate with TIP3P water. 8. Production Run: Run a 100 ns MD simulation using AMBER ff14SB (for the protein) and GAFF (for the ligand). Causality: GPCRs are highly dynamic. MD simulations account for induced-fit conformational changes and verify the temporal stability of the critical Arg167-tetrazole salt bridge over time[4].

Future Directions: Functional Selectivity

Modern ARB design is moving beyond simple antagonism toward biased agonism (functional selectivity). While classical ARBs block the Gq-coupled pathway (preventing vasoconstriction), researchers are investigating scaffolds that simultaneously promote β -arrestin recruitment. This biased signaling can induce cytoprotective, anti-apoptotic, and positive inotropic effects in failing myocardium, representing the next frontier in cardiovascular pharmacophore design[3].

References

• Structure of the Angiotensin Receptor Revealed by Serial Femtosecond Crystallography , Cell / NIH, 3

• Divergent Spatiotemporal Interaction of Angiotensin Receptor Blocking Drugs with Angiotensin Type 1 Receptor , PMC / NIH, 4

• Non-Peptide Angiotensin II Receptor Antagonists: Chemical Feature Based Pharmacophore Identification , Journal of Medicinal Chemistry / ACS, 1

• Discovery and development of angiotensin receptor blockers , Wikipedia, 2

Sources

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• 2. Discovery and development of angiotensin receptor blockers - Wikipedia [en.wikipedia.org]
• 3. Structure of the Angiotensin Receptor Revealed by Serial Femtosecond Crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Divergent Spatiotemporal Interaction of Angiotensin Receptor Blocking Drugs with Angiotensin Type 1 Receptor - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Protocols for reducing nitro groups in tetrazole-containing compounds

Application Note: Chemoselective Protocols for the Reduction of Nitro Groups in Tetrazole-Containing Compounds

Executive Summary

Reducing a nitro group to an amine in the presence of a tetrazole ring presents a unique chemoselective challenge in drug development and materials science. Tetrazoles, widely utilized as carboxylic acid bioisosteres, possess four nitrogen atoms that can strongly coordinate to transition metals. This coordination often poisons traditional heterogeneous catalysts (e.g., Pd/C) during standard hydrogenation with H₂ gas. Furthermore, harsh acidic conditions—such as the Béchamp reduction using Fe/HCl—can lead to unwanted degradation or solubility issues due to the generation of nascent hydrogen and the acidic nature of the tetrazole proton (1)[1]. This application note details field-proven, mild, hydride-based reduction protocols that bypass these limitations, ensuring high yields, strict chemoselectivity, and intact tetrazole rings.

Mechanistic Rationale & Causality

To prevent catalyst poisoning and protect the tetrazole ring, modern protocols utilize transition metal salts or supported nanoparticles (Ni, Ag, Pd) in combination with sodium borohydride (NaBH₄).

• In Situ Catalyst Generation: The addition of NaBH₄ to metal precursors like Ni(OAc)₂ rapidly generates active metal-boride species (e.g., Ni₂B). This transient species precipitates as a fine black powder and acts as a highly active, non-pyrophoric catalyst that rapidly turns over the nitro reduction before the tetrazole can effectively poison the surface (2)[2].

• Electron Transfer Dynamics: Silver nanoparticles (AgNPs) supported on hexagonal mesoporous silica (HMS) facilitate a direct electron transfer from the borohydride to the nitro oxygen atoms. The tetrazole ring remains completely inert because the reduction potential required to cleave the N–N bonds in the tetrazole is significantly higher than that required to reduce the nitro group on the activated silver surface (3)[3].

• Solvent Causality: Utilizing wet solvents (e.g., CH₃CN/H₂O or MeOH/THF) is critical. Water or methanol acts as a proton source and facilitates the controlled decomposition of NaBH₄ to release hydrogen gas, which drives the catalytic cycle forward without requiring high-pressure H₂ cylinders[2][3].

Workflow Visualization

Chemoselective nitro reduction workflow using metal-catalyzed hydride transfer.

Quantitative Data Summary

The following table summarizes the performance of three validated catalytic systems for the reduction of nitroaryl tetrazoles, allowing researchers to select the optimal conditions based on available reagents and substrate complexity.

Catalytic System	Reducing Agent	Solvent System	Catalyst Loading	Reaction Time	Isolated Yield
Ni(OAc)₂·4H₂O	NaBH₄ (4.0 eq)	CH₃CN / H₂O (10:1)	20 mol%	20–60 min	>90%
Ag/HMS (10 wt%)	NaBH₄ (2.0 eq)	MeOH / THF (1:1)	1.4 mol%	1–2 hours	78–95%
Pd(II)-polysalophen NPs	NaBH₄ (2.0 eq)	H₂O	0.3 mol% Pd	45–70 min	95–98%

Data synthesized from authoritative literature ([2],[3],[4]).

Experimental Protocols

Protocol A: In Situ Nickel Boride Reduction

This protocol is highly effective for rapid, bench-scale reductions where the removal of nickel salts via aqueous workup is feasible. The deliberate use of wet acetonitrile is a self-validating parameter; the small amount of water hydrolyzes the borohydride to generate the necessary hydrogen gas, visually confirmed by bubbling (2)[2].

Materials:

• Nitroaryl tetrazole substrate (1.0 mmol)

• Ni(OAc)₂·4H₂O (0.2 mmol, 20 mol%)

• NaBH₄ (4.0 mmol, 4.0 equiv)

• Acetonitrile (CH₃CN) and Deionized Water

Step-by-Step Methodology:

• Preparation: In a 25 mL round-bottom flask equipped with a magnetic stir bar, dissolve the nitroaryl tetrazole (1.0 mmol) in 3.0 mL of CH₃CN.

• Catalyst Introduction: Add Ni(OAc)₂·4H₂O (0.2 mmol) and 0.3 mL of deionized water to the solution. Stir at room temperature for 5 minutes to ensure homogeneous mixing. The solution will typically appear pale green.

• Hydride Addition (Critical Step): Slowly add NaBH₄ (4.0 mmol) in small portions over 5 minutes. Caution: Vigorous evolution of hydrogen gas will occur. Perform in a well-ventilated fume hood.

• Observation: Upon addition of NaBH₄, an immediate color change to black will be observed, accompanied by the deposition of a fine black precipitate. This visually validates the formation of the active nickel boride (Ni₂B) catalyst.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 30–60 minutes. Monitor the progress via TLC (e.g., Hexanes/EtOAc 1:1) until the starting material is completely consumed.

• Quenching & Workup: Once complete, pour the reaction mixture over 10 g of crushed ice to quench any unreacted NaBH₄ safely.

• Isolation: Filter the resulting solid product. Wash the filter cake thoroughly with cold water to remove residual nickel salts and boron byproducts. Recrystallize from aqueous ethanol to yield the pure aminoaryl tetrazole.

Protocol B: Supported Silver Nanoparticle (Ag/HMS) Reduction

This protocol is ideal for complex, highly functionalized molecules where extreme chemoselectivity is required. The silica-supported silver nanoparticles prevent over-reduction and offer a very high turnover number without leaching toxic metals into the product (3)[3].

Materials:

• Nitroaryl tetrazole substrate (0.2 mmol)

• Ag/HMS catalyst (10 wt% Ag, 3 mg, 1.4 mol%)

• NaBH₄ (0.4 mmol, 2.0 equiv)

• Methanol (MeOH) and Tetrahydrofuran (THF)

Step-by-Step Methodology:

• Reaction Setup: To a heavy-walled sealed tube or a standard reaction vial, add the nitroaryl tetrazole (0.2 mmol).

• Solvent Addition: Dissolve the substrate in a solvent mixture of 0.5 mL MeOH and 0.5 mL THF. Causality: THF ensures the solubility of complex tetrazoles, while MeOH acts as the proton donor required for the reduction mechanism.

• Reagent Addition: Add NaBH₄ (0.4 mmol) followed immediately by the Ag/HMS catalyst (3 mg).

• Catalysis: Seal the tube loosely (to allow minor gas venting if necessary) and stir the slurry vigorously at room temperature.

• Monitoring: Track the reaction via TLC. The reduction typically reaches completion within 1 to 2 hours.

• Filtration: Dilute the mixture with 5 mL of MeOH. Filter the slurry through a short pad of Celite layered over silica gel to withhold the heterogeneous Ag/HMS catalyst. Rinse the pad with an additional 10 mL of MeOH to ensure full product recovery.

• Concentration: Evaporate the combined filtrate under reduced pressure. Purify the crude amine via flash column chromatography if trace borate impurities remain.

References[1] Unusual behavior in the reactivity of 5-substituted-1H-tetrazoles in a resistively heated microreactor. Beilstein Journal of Organic Chemistry.View Source[2] Synthesis of 5-methyl-1H-tetrazol-1-yl substituted benzenamines 4 from commercially available nitroanilines via multi-step reactions. World Journal of Pharmaceutical Research. View Source[4] Efficient reduction of nitro compounds and domino preparation of 1-substituted-1H-1,2,3,4-tetrazoles by Pd(ii)-polysalophen coated magnetite NPs as a robust versatile nanocomposite. RSC Advances. View Source[3] Application of Silver Nanoparticles in the Multicomponent Reaction Domain: A Combined Catalytic Reduction Methodology to Efficiently Access Potential Hypertension or Inflammation Inhibitors. ACS Omega. View Source

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• 3. pubs.acs.org [pubs.acs.org]
• 4. Efficient reduction of nitro compounds and domino preparation of 1-substituted-1 H -1,2,3,4-tetrazoles by Pd( ii )-polysalophen coated magnetite NPs a ... - RSC Advances (RSC Publishing) DOI:10.1039/D1RA01164B [pubs.rsc.org]

Application Notes and Protocols: Reagents for [3+2] Cycloaddition to Form 5-Substituted Tetrazoles

Introduction: The Enduring Significance of 5-Substituted Tetrazoles

The tetrazole moiety, a five-membered aromatic ring with four nitrogen atoms, is a cornerstone in medicinal chemistry and materials science. In drug development, 5-substituted 1H-tetrazoles are highly valued as non-classical bioisosteres of carboxylic acids. They exhibit similar acidity and spatial characteristics to carboxylic acids but offer enhanced metabolic stability and lipophilicity, making them critical components in numerous FDA-approved drugs like the antihypertensives losartan and valsartan.[1][2] Beyond pharmaceuticals, the high nitrogen content of tetrazoles makes them integral to the development of high-energy materials, such as propellants and explosives.[3]

The most efficient and atom-economical method for synthesizing these crucial scaffolds is the [3+2] cycloaddition reaction between a nitrile and an azide source.[3][4] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the reagents, catalytic systems, and detailed protocols for the successful synthesis of 5-substituted tetrazoles via this powerful transformation. We will delve into the mechanistic underpinnings of the reaction, compare various catalytic approaches, and provide step-by-step, field-proven protocols.

Mechanistic Overview: The [3+2] Cycloaddition Pathway

The [3+2] cycloaddition of an azide to a nitrile is a thermally promoted process that often requires high temperatures and long reaction times. The high activation energy barrier associated with this reaction has spurred the development of numerous catalytic systems to facilitate the transformation under milder conditions.[5] The general mechanism involves the activation of the nitrile, enhancing its electrophilicity and making it more susceptible to nucleophilic attack by the azide anion. This is followed by cyclization to form the stable tetrazole ring.[4][6]

The debate continues in the scientific community regarding the precise mechanism, with evidence suggesting both concerted and stepwise pathways, potentially involving an intermediate imidoyl azide.[7][8] The activation of the nitrile is a critical step, and this is where the choice of catalyst becomes paramount. Lewis acids, Brønsted acids, and transition metal complexes can all serve to activate the nitrile moiety.[6]

Caption: Generalized mechanism of catalyzed [3+2] cycloaddition for tetrazole synthesis.

Key Reagents and Catalytic Systems: A Comparative Analysis

The selection of appropriate reagents and a suitable catalytic system is crucial for a successful and efficient synthesis. The following sections detail the most common choices and their respective advantages and disadvantages.

Azide Sources

• Sodium Azide (NaN₃): The most common, cost-effective, and readily available azide source.[1] However, it is highly toxic and potentially explosive, especially in the presence of acids which can generate the dangerously explosive hydrazoic acid (HN₃).[2] Extreme caution and appropriate safety measures are mandatory when handling sodium azide.

• Trimethylsilyl Azide (TMSN₃): A less hazardous alternative to sodium azide, often used in multicomponent reactions.[1] It is a volatile and toxic liquid that should be handled in a well-ventilated fume hood.

• In situ Generated Azides: Some methods generate the azide source in situ to avoid handling and storing potentially hazardous materials. For instance, tributyltin azide can be generated from tributyltin chloride and sodium azide.[3]

Nitrile Substrates

A wide range of aromatic, heteroaromatic, and aliphatic nitriles can be employed in this reaction. The electronic nature of the substituent on the nitrile can influence the reaction rate, with electron-withdrawing groups generally accelerating the reaction.[2][7]

Catalytic Systems

The choice of catalyst is arguably the most critical factor in optimizing the [3+2] cycloaddition for tetrazole synthesis.

• Lewis Acids (e.g., Zn(II), Al(III), Sn(II) salts): Zinc salts, particularly zinc bromide (ZnBr₂), are widely used due to their low cost, low toxicity, and high efficiency.[1] They activate the nitrile by coordinating to the nitrogen atom. Aluminum chloride (AlCl₃) and tin-based catalysts are also effective but can be more sensitive to moisture.[2]

• Brønsted Acids (e.g., NH₄Cl, Silica Sulfuric Acid): Ammonium chloride is a classic and inexpensive additive that acts as a proton source to activate the nitrile.[9] Heterogeneous solid acid catalysts like silica sulfuric acid offer the advantages of easy separation and recyclability.[2][10]

• Transition Metal Complexes (e.g., Co(II), Cu(II)): Cobalt and copper complexes have emerged as highly efficient catalysts, often enabling the reaction to proceed under milder conditions with high yields.[5][7] These catalysts can activate the nitrile through coordination and may also facilitate the cycloaddition through metal-azido intermediates.[5]

• Organocatalysts: Amine salts and other organic molecules can also catalyze the reaction, offering a metal-free alternative.[11][12]

Table 1: Comparison of Common Catalytic Systems for the Synthesis of 5-Phenyltetrazole

Catalyst System	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
ZnBr₂	Water	100-105	12-48	High	[1]
Silica Sulfuric Acid	DMF	Reflux	Not specified	88	[2]
Ammonium Chloride	DMF	100	5	Not specified	[13]
Cobalt(II) Complex	DMSO	110	12	99	[5]
Copper(II) Complex	NMP	Microwave	0.05-0.5	High	[7]
Pyridine Hydrochloride	DMF	110	8	84	[12]

Experimental Protocols: Step-by-Step Methodologies

The following protocols are detailed, self-validating procedures for the synthesis of 5-substituted tetrazoles using two distinct and effective catalytic systems.

Protocol 1: Zinc-Catalyzed Synthesis of 5-Phenyltetrazole in Water

This environmentally friendly protocol, adapted from the work of Demko and Sharpless, utilizes water as a solvent, significantly enhancing the safety of the procedure.[1]

Materials:

• Benzonitrile (10 mmol, 1.03 g)

• Sodium azide (NaN₃) (12 mmol, 0.78 g)

• Zinc bromide (ZnBr₂) (12 mmol, 2.70 g)

• Deionized water (20 mL)

• 3 M Hydrochloric acid (HCl)

• Ethyl acetate

Procedure:

• To a 100 mL round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add benzonitrile (10 mmol), sodium azide (12 mmol), and zinc bromide (12 mmol).[1]

• Add 20 mL of deionized water to the flask.

• Heat the reaction mixture to reflux (approximately 100-105 °C) with vigorous stirring.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reaction times can vary from 12 to 48 hours depending on the nitrile substrate.[1]

• Once the reaction is complete, cool the mixture to room temperature.

• CAUTION: This step should be performed in a well-ventilated fume hood as toxic and explosive hydrazoic acid (HN₃) may be generated. Slowly acidify the reaction mixture to a pH of approximately 1 by adding 3 M HCl while stirring in an ice bath. This protonates the tetrazole, causing it to precipitate.[1]

• Collect the solid product by vacuum filtration.

• Wash the precipitate with cold deionized water.

• The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol/water mixture) to yield pure 5-phenyl-1H-tetrazole.

Caption: Workflow for the zinc-catalyzed synthesis of 5-phenyltetrazole.

Protocol 2: Silica Sulfuric Acid Catalyzed Synthesis of 5-Substituted Tetrazoles

This protocol utilizes a heterogeneous solid acid catalyst, which simplifies the workup and allows for catalyst recycling.[2][10]

Materials:

• Organic nitrile (1.0 mmol)

• Sodium azide (NaN₃) (1.5 mmol)

• Silica sulfuric acid (0.05 g)

• N,N-Dimethylformamide (DMF) (5 mL)

• Ethyl acetate

• Saturated aqueous ammonium chloride solution

Procedure:

• In a round-bottom flask, combine the nitrile (1.0 mmol), sodium azide (1.5 mmol), and silica sulfuric acid (0.05 g).[4]

• Add DMF (5 mL) to the flask.

• Attach a reflux condenser and heat the mixture to 120 °C with stirring.

• Monitor the reaction progress by TLC. Reaction times will vary depending on the substrate.

• Upon completion, cool the reaction mixture to room temperature.

• Filter the solid catalyst and wash it with ethyl acetate. The catalyst can be dried and reused.

• To the filtrate, add a saturated aqueous solution of ammonium chloride and extract with ethyl acetate.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the desired 5-substituted-1H-tetrazole.[2]

Trustworthiness and Self-Validation

The protocols described herein are based on established and peer-reviewed methodologies. To ensure the successful synthesis and validate the identity and purity of the final product, the following characterization techniques are recommended:

• Thin Layer Chromatography (TLC): To monitor the progress of the reaction and assess the purity of the product.

• Melting Point: A sharp melting point is indicative of a pure compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of the synthesized tetrazole.

• Mass Spectrometry (MS): To determine the molecular weight of the product.

• Infrared (IR) Spectroscopy: To identify the characteristic functional groups present in the molecule.

By following these detailed protocols and employing the recommended analytical techniques, researchers can confidently synthesize and validate a wide array of 5-substituted tetrazoles for their specific applications.

References

• Du, Z., Si, C., et al. (2012). Improved Synthesis of 5-Substituted 1H-Tetrazoles via the [3+2] Cycloaddition of Nitriles and Sodium Azide Catalyzed by Silica Sulfuric Acid. International Journal of Molecular Sciences, 13(4), 4696-4705. Available at: [Link]

• Green Chemistry (RSC Publishing). (n.d.). Electrochemical synthesis of tetrazoles via metal- and oxidant-free [3 + 2] cycloaddition of azides with hydrazones. Available at: [Link]

• ResearchGate. (n.d.). Mechanisms of Tetrazole Formation by Addition of Azide to Nitriles. Available at: [Link]

• Sampath, A., et al. (n.d.). Green Synthetic Approach to 5-Substituted-1H-Tetrazoles via Recycle and Reuse of Tributyltin Chloride. Oriental Journal of Chemistry. Available at: [Link]

• Organic Chemistry Portal. (2011). Mechanistic Insights on Azide-Nitrile Cycloadditions. Available at: [Link]

• PrepChem.com. (n.d.). Preparation of 5-phenyltetrazole. Available at: [Link]

• Sinha, S., et al. (2024). Catalytic Tetrazole Synthesis via [3+2] Cycloaddition of NaN3 to Organonitriles Promoted by Co(II)-complex: Isolation and Characterization of a Co(II)-diazido Intermediate. ACS Omega. Available at: [Link]

• Du, Z., et al. (2012). Improved Synthesis of 5-Substituted 1H-Tetrazoles via the [3+2] Cycloaddition of Nitriles and Sodium Azide Catalyzed by Silica Sulfuric Acid. PMC. Available at: [Link]

• Preprints.org. (2024). Streamlined Green Synthesis and Process Optimization for Tetrazole Derivatives Via Metal-Free Reactions. Available at: [Link]

• Google Patents. (n.d.). CN105481786A - Synthetic method for 5-phenyltetrazole.

• RSC Publishing. (2025). Efficient synthesis of tetrazoles via [2 + 3] cycloaddition reaction catalyzed by cobalt–nickel on magnetic mesoporous hollow spheres. Available at: [Link]

• Synthetic Communications. (2010). Amine Salt–Catalyzed Synthesis of 5-Substituted 1H-Tetrazoles from Nitriles. Available at: [Link]

• Organic Chemistry Portal. (n.d.). 1H-Tetrazole synthesis. Available at: [Link]

• Herve, G. (n.d.). Novel Synthesis of 5-Substituted-Tetrazoles. Available at: [Link]

• Popova, E. A., et al. (n.d.). Synthesis of 5-phenyltetrazole and its N-methyl Derivatives in a Microreactor. Chemistry of Heterocyclic Compounds. Available at: [Link]

• ChemHelpASAP. (2022, December 27). tetrazole synthesis from a nitrile and azide - laboratory experiment. YouTube. Available at: [Link]

• ResearchGate. (n.d.). Effect of solvent type and temperature on [3+2] cycloaddition... Available at: [Link]

• Bentham Science. (2023). A Greener Synthetic Approach to Tetrazoles via Multicomponent Reactions. Available at: [Link]

• RSC Publishing. (2021). Nanomaterial catalyzed green synthesis of tetrazoles and its derivatives: a review on recent advancements. Available at: [Link]

• Diva-portal.org. (2010). Mechanisms of tetrazole formation by addition of azide to nitriles. Available at: [Link]

• IntechOpen. (2018). A Click Chemistry Approach to Tetrazoles: Recent Advances. Available at: [Link]

• Science and Education Publishing. (2017). Solvent Effects on the [3+2] Cycloaddition of 2-Furfural Oxime and Ethyl Propiolate: Unexpected Change in Regioselectivity. Available at: [Link]

• ResearchGate. (n.d.). Optimizations of Various Solvents for [3 + 2] Cycloaddition Reaction... Available at: [Link]

• ResearchGate. (2024). Catalytic Tetrazole Synthesis via [3+2] Cycloaddition of NaN 3 to Organonitriles Promoted by Co(II)-complex: Isolation and Characterization of a Co(II)-diazido Intermediate. Available at: [Link]

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• 12. tandfonline.com [tandfonline.com]
• 13. prepchem.com [prepchem.com]

Application Notes &amp; Protocols: The Strategic Use of 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline as a Pivotal Intermediate in Modern Sartan Synthesis

Abstract

Angiotensin II Receptor Blockers (ARBs), commonly known as sartans, are at the forefront of treating hypertension and congestive heart failure.[1] Their therapeutic efficacy hinges on the specific blockade of the angiotensin II AT1 receptor, a mechanism significantly enhanced by the presence of a tetrazole ring, which acts as a bioisostere for a carboxylic acid group.[2] This document provides a comprehensive technical guide for researchers and drug development professionals on the synthesis, purification, characterization, and application of a key chiral intermediate, 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline. We will explore its role as a foundational building block in the synthesis of complex sartan APIs, providing detailed, field-proven protocols and explaining the scientific rationale behind critical process parameters.

Introduction: The Significance of the Tetrazole Moiety and Chiral Intermediates in Sartan Efficacy

The renin-angiotensin system is a critical pathway in the regulation of blood pressure. Angiotensin II Receptor Blockers (ARBs) exert their therapeutic effect by selectively inhibiting the AT1 receptor, preventing vasoconstriction and aldosterone secretion.[1] The molecular architecture of most modern sartans, such as Valsartan, Losartan, and Irbesartan, features a biphenyl scaffold coupled with an acidic heterocycle.[3][4]

The tetrazole group is the most effective acidic isostere for the carboxylic acid functionality, offering superior metabolic stability and binding affinity.[2] Crystallographic studies reveal that the anionic tetrazole ring forms crucial interactions, such as salt bridges or unusual lysine-aromatic interactions, within the AT1 receptor's binding pocket, leading to potent and insurmountable blockade.[5][6]

The intermediate, 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline, represents a highly strategic precursor. It combines three critical features:

• The Tetrazole Ring: Pre-formed to avoid the use of potentially hazardous azide reagents in later stages of API synthesis.[7]

• A Chiral Center: Essential for the stereospecificity required for effective receptor binding.

• A Nucleophilic Aniline Group: Provides a reactive handle for coupling with the second major fragment of the sartan molecule, typically a substituted biphenyl moiety.

This guide will delineate robust methodologies for the synthesis and quality control of this intermediate, ensuring high purity and yield, which are paramount for the safety and efficacy of the final drug product.

Synthesis Pathway and Protocol

The synthesis of 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline is a multi-step process designed to build the molecule with high stereochemical control and purity. The general pathway involves the formation of a nitrile precursor followed by a [2+3] cycloaddition to form the tetrazole ring, and finally, the deprotection or reduction to reveal the key aniline functionality.

Figure 1: General synthetic workflow for 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline.

Protocol 1: Synthesis of 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline

This protocol outlines a representative synthesis. Disclaimer: This procedure involves hazardous materials, including azides, and should only be performed by trained personnel in a controlled laboratory environment with appropriate safety precautions.

Step 2a: [2+3] Cycloaddition to form the Tetrazole Ring

• Rationale: This is the key ring-forming step. The reaction of a nitrile with an azide source, often catalyzed by an amine salt or a Lewis acid, is a standard and effective method for creating 5-substituted tetrazoles. Using triethylamine hydrochloride (Et3N·HCl) avoids the in-situ generation of highly toxic and explosive hydrazoic acid. Toluene is selected as a high-boiling, non-protic solvent suitable for this reaction.

• Procedure:

  • To a flame-dried 500 mL three-neck round-bottom flask equipped with a reflux condenser, nitrogen inlet, and magnetic stirrer, add the nitrile precursor (Intermediate A, 1.0 eq), sodium azide (NaN₃, 3.0 eq), and triethylamine hydrochloride (Et₃N·HCl, 3.0 eq).

  • Add dry toluene (5 mL per gram of nitrile).

  • Heat the reaction mixture to 110-120 °C under a nitrogen atmosphere and maintain vigorous stirring for 24-48 hours. Monitor the reaction progress by TLC or HPLC.

  • After completion, cool the mixture to room temperature. Carefully add 1M HCl (aq) to quench the reaction and protonate the tetrazole.

  • Transfer the mixture to a separatory funnel. The product will be in the aqueous layer. Extract the organic layer with water (2 x 50 mL) to ensure complete transfer of the product.

  • Combine the aqueous layers. Adjust the pH to ~3-4 with concentrated HCl to ensure the tetrazole is fully protonated.

  • Extract the product from the aqueous phase with ethyl acetate (3 x 100 mL).

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude nitro-protected intermediate (Intermediate B).

Step 2b: Reduction of the Nitro Group

• Rationale: Catalytic hydrogenation is a clean and efficient method for reducing aromatic nitro groups to anilines. Palladium on carbon (Pd/C) is a robust and highly effective catalyst for this transformation. Methanol is a common solvent for hydrogenations.

• Procedure:

  • Dissolve the crude Intermediate B in methanol (10 mL per gram) in a suitable hydrogenation vessel.

  • Carefully add 10% Palladium on Carbon (Pd/C) catalyst (5-10% w/w).

  • Pressurize the vessel with hydrogen gas (H₂) to 50 psi.

  • Stir the mixture vigorously at room temperature for 4-6 hours, or until hydrogen uptake ceases. Monitor the reaction by TLC or HPLC for the disappearance of the starting material.

  • Once complete, carefully vent the hydrogen and purge the vessel with nitrogen.

  • Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the pad with methanol.

  • Concentrate the filtrate under reduced pressure to obtain the crude final product.

Step 2c: Purification by Recrystallization

• Rationale: Recrystallization is an effective method for purifying solid organic compounds. The choice of solvent is critical; an ideal solvent dissolves the compound when hot but not when cold, while impurities remain soluble at all temperatures. An isopropanol/water system is often effective for polar, amphoteric compounds like this intermediate.[8]

• Procedure:

  • Transfer the crude product to an Erlenmeyer flask.

  • Add a minimal amount of hot isopropanol to dissolve the solid completely.

  • Slowly add water (anti-solvent) dropwise until the solution becomes faintly turbid.

  • Heat the mixture again until it becomes clear.

  • Allow the solution to cool slowly to room temperature, then place it in an ice bath (0-4 °C) for at least 1 hour to maximize crystal formation.

  • Collect the crystals by vacuum filtration, wash with a small amount of cold 50% isopropanol/water, and dry under vacuum at 50-60 °C to a constant weight.

Analytical Characterization and Quality Control

Rigorous analytical control is essential to ensure the intermediate meets the stringent purity requirements for API synthesis. Impurities in this stage can carry through to the final drug, compromising its safety and efficacy.

Figure 2: Quality control workflow for the sartan intermediate.

Protocol 2: High-Performance Liquid Chromatography (HPLC) for Purity Assessment

• Rationale: Reversed-phase HPLC with UV detection is the standard method for assessing the purity of pharmaceutical intermediates. It allows for the separation and quantification of the main component from related substances and unreacted starting materials.[9] Coupling with a mass spectrometer (MS) can aid in impurity identification.

Parameter	Condition	Rationale
Column	C18 or Phenyl-Hexyl (e.g., 4.6 x 150 mm, 3.5 µm)	Phenyl-Hexyl columns can offer alternative selectivity for aromatic compounds like sartans and their intermediates.[9]
Mobile Phase A	0.1% Formic Acid in Water	Provides acidic conditions to ensure consistent protonation of the analyte and good peak shape.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier providing good elution strength and low UV cutoff.
Gradient	10% B to 90% B over 15 minutes	A gradient elution is necessary to elute both polar and non-polar impurities effectively.
Flow Rate	1.0 mL/min	Standard analytical flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Controlled temperature ensures reproducible retention times.
Detection	UV at 254 nm	The aniline and tetrazole moieties provide strong chromophores for sensitive UV detection.
Injection Vol.	5 µL	A small injection volume prevents column overloading.
Sample Prep.	0.5 mg/mL in 50:50 Acetonitrile:Water	Ensures complete dissolution and compatibility with the mobile phase.[9]

Table 1: Recommended HPLC Method Parameters.

Expected Spectroscopic Data:

• ¹H NMR: Expect characteristic signals for the aromatic protons on the aniline ring (typically two doublets), signals for the sec-butyl group, and a broad signal for the tetrazole N-H proton.

• ¹³C NMR: Signals corresponding to the aromatic carbons, the aliphatic carbons of the butyl chain, and the unique carbon of the tetrazole ring (typically ~155-160 ppm).

• FT-IR (cm⁻¹): Key stretches include N-H for the aniline (~3400-3300), C-H for aromatics and aliphatics (~3100-2800), C=C for the aromatic ring (~1600), and C-N stretches.

• Mass Spec (ESI+): Expect to see the [M+H]⁺ ion corresponding to the molecular weight of the compound.

Application in Sartan Synthesis: The Path to the API

The purified 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline serves as the nucleophilic component in a subsequent coupling reaction, typically an N-acylation or N-alkylation, to form the final sartan API. For instance, in a synthesis analogous to Valsartan, this intermediate would be acylated with a valeryl derivative.

Figure 3: Application of the intermediate in the final coupling step of sartan synthesis.

Protocol 3: Example N-Acylation to a Valsartan-like Moiety

• Rationale: This step forms the final covalent bond linking the two key fragments of the drug molecule. The acylation of the aniline with an activated carboxylic acid derivative like an acyl chloride is a standard and high-yielding transformation. A non-nucleophilic base like triethylamine is used to scavenge the HCl byproduct.

• Procedure:

  • Dissolve the purified intermediate (1.0 eq) and triethylamine (1.5 eq) in a suitable aprotic solvent (e.g., Dichloromethane or THF) in a round-bottom flask under a nitrogen atmosphere.

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add a solution of valeryl chloride (1.1 eq) in the same solvent dropwise over 30 minutes.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC/HPLC.

  • Upon completion, quench the reaction with water. Separate the organic layer, wash with 1M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the resulting crude API by column chromatography or recrystallization to yield the final, high-purity sartan drug substance.

Conclusion and Best Practices

The intermediate 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline is a sophisticated, high-value building block for the synthesis of modern sartan antihypertensives. Its successful synthesis and stringent purification are critical determinants of the final API's quality.

Key Takeaways for Researchers:

• Purity is Paramount: The purity of this intermediate directly impacts the yield and impurity profile of the final API.[8] Rigorous adherence to purification and analytical protocols is non-negotiable.

• Safety First: The use of azides requires specialized equipment and adherence to strict safety protocols to mitigate risks of toxicity and explosion.

• Rationale-Driven Decisions: Understanding the causality behind each step—from solvent choice in recrystallization to the selection of a catalyst in hydrogenation—enables effective troubleshooting and process optimization.

By implementing the robust protocols and adhering to the quality control standards outlined in this guide, drug development professionals can effectively leverage this key intermediate to produce safe and effective sartan medications.

References

• MDPI. (2021). Receptor Interactions of Angiotensin II and Angiotensin Receptor Blockers—Relevance to COVID-19.
• Nattel, S., et al. (1995). Tetrazole and carboxylate groups of angiotensin receptor antagonists bind to the same subsite by different mechanisms. PubMed.
• ResearchGate. (1995). Tetrazole and Carboxylate Groups of Angiotensin Receptor Antagonists Bind to the Same Subsite by Different Mechanisms.
• Google Patents. (n.d.). CN111808027A - Purification method of telmisartan intermediate.
• Kubo, K., et al. (n.d.). Synthesis and Angiotensin II Receptor Antagonistic Activities of Benzimidazole Derivatives Bearing Acidic Heterocycles as Novel Tetrazole Bioisosteres. ACS Publications.
• Wikipedia. (n.d.). Angiotensin II receptor blocker.
• Somisetti Narender Rao, et al. (2010). COMMERCIAL SCALABLE PROCESS FOR THE PREPARATION OF IRBESARTAN INTERMEDIATE.
• Google Patents. (n.d.). CN102617542A - Method for preparing and purifying olmesartan intermediate.
• Waters Corporation. (2021). Separation and Detection of an Azido Impurity in Sartan Drug Substances Using the XSelect CSH Phenyl-Hexyl Column by UHPLC-UV-MS.
• Google Patents. (n.d.). CN102863398A - Synthetic method for sartan drug intermediate and application of....
• Irena, J., et al. (2015). Synthesis and Physicochemical Characterization of the Process-Related Impurities of Olmesartan Medoxomil. PMC.
• PharmaCompass. (2026). Mastering Sartan Synthesis: A Guide to High-Purity Intermediates.
• Alamianouar, et al. (2006). SYNTHESIS OF 2-PHENYL-4-METHYL-4-((TETRAZOL-5- YL)METHYL)OXAZOLINE.
• Riggin, P.M., et al. (1984). Analytical Procedures for Aniline and Selected Derivatives in Wastewater and Sludge. EPA.
• MDPI. (n.d.). 4-(1H-Tetrazol-5-yl)-2-(p-tolyl)quinoline.
• European Medicines Agency. (n.d.). Angiotensin-II- receptor antagonists (sartans) containing a tetrazole group EMEA/H/A-31/1471.
• Google Patents. (n.d.). US8492577B2 - Process for preparation of valsartan intermediate.
• Ternes, T.A. (2001). Analytical methods for the determination of pharmaceuticals in aqueous environmental samples. ScienceDirect.

Sources

• 1. Angiotensin II receptor blocker - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and Physicochemical Characterization of the Process-Related Impurities of Olmesartan Medoxomil. Do 5-(Biphenyl-2-yl)-1-triphenylmethyltetrazole Intermediates in Sartan Syntheses Exist? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. nbinno.com [nbinno.com]
• 5. mdpi.com [mdpi.com]
• 6. Tetrazole and carboxylate groups of angiotensin receptor antagonists bind to the same subsite by different mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Bot Verification [rasayanjournal.co.in]
• 9. waters.com [waters.com]

High-Efficiency Microwave-Assisted Synthesis of Tetrazole Derivatives: Mechanisms, Protocols, and Applications

Executive Summary

Tetrazoles are stable over a wide pH range and act as versatile pharmacophores in medicinal chemistry, frequently serving as metabolically stable bioisosteres for carboxylic acids[1]. However, conventional synthesis via the [3+2] cycloaddition of nitriles and azides is notoriously sluggish, often requiring 12–48 hours of reflux under harsh conditions. This prolonged thermal exposure risks the degradation of sensitive functional groups and the release of highly toxic, explosive hydrazoic acid (HN₃).

Microwave-assisted organic synthesis (MAOS) circumvents these limitations by utilizing dielectric heating to rapidly accelerate reaction rates, improve atom economy, and enhance safety profiles[2]. Interest in the microwave-assisted synthesis of heterocyclic moieties has incessantly increased because of its efficacy in green chemistry protocols, often reducing reaction times from days to mere minutes[3].

Mechanistic Rationale: Dielectric Heating vs. Convective Heating

Unlike conventional convective heating, which relies on thermal gradients and wall heat transfer, microwave irradiation directly couples with the dipoles of the solvent and reactants. Solvents like N,N-Dimethylformamide (DMF) possess a high loss tangent ( tanδ ), allowing them to rapidly convert electromagnetic energy into thermal energy.

This localized superheating accelerates the [3+2] cycloaddition by driving the reaction over its high activation energy barrier rapidly. Furthermore, the rapid heating profile minimizes the time the reaction mixture spends at intermediate temperatures, kinetically favoring the formation of the 5-substituted 1H-tetrazole and suppressing thermodynamic degradation pathways[2].

Comparative workflow demonstrating the kinetic advantages of microwave dielectric heating.

Comparative Performance Data

The transition from conventional thermal heating to microwave irradiation yields significant improvements in both reaction time and product recovery across various catalytic systems and substrates.

Reactants	Catalyst / Solvent	Conventional Heating	Microwave Conditions	MW Yield	Source
Benzonitrile + NaN₃	None / DMF	120°C, 24 h	150°C (250W), 40 min	35%	[2]
3-Phenylpropionitrile + NaN₃	Sc(OTf)₃ / DMF	130°C, 18 h	130°C, 2 h	69%	[1]
Aniline + Orthoformate + NaN₃	ZnS NPs / Solvent-free	100°C, >12 h	600W, 20 min	88%	[4]
Benzoyl cyanide + Azide	None / DMSO	100°C, 12 h	100°C, 2 h	High	[5]

The [3+2] Cycloaddition Pathway

The core chemical transformation involves the reaction of a nitrile with an azide source (typically sodium azide)[2]. A Lewis acid catalyst (such as ZnS nanoparticles or Sc(OTf)₃) is often employed to coordinate with the nitrogen of the nitrile. This coordination withdraws electron density from the nitrile carbon, increasing its electrophilicity and making it highly susceptible to dipolar attack by the azide anion. Following ring closure, the intermediate tetrazolate anion is stable in the basic/neutral reaction mixture and must be protonated during the workup phase to yield the final 1H-tetrazole.

Mechanistic pathway of the Lewis acid-catalyzed [3+2] cycloaddition yielding 1H-tetrazoles.

Standardized Protocol: Microwave-Assisted Synthesis of 5-Substituted 1H-Tetrazoles

This protocol utilizes a generalized Lewis-acid catalyzed approach in a dedicated microwave synthesizer. It is designed to be a self-validating system with built-in causality for each procedural step.

Materials & Reagents

• Nitrile substrate (1.0 mmol)

• Sodium azide (NaN₃) (1.2 mmol) - Caution: Highly toxic and potentially explosive. Handle strictly in a fume hood.

• Lewis Acid Catalyst (e.g., Sc(OTf)₃ or ZnBr₂) (0.1 - 0.2 mmol)

• N,N-Dimethylformamide (DMF), anhydrous (3.0 mL)

• Hydrochloric acid (HCl), 1M aqueous solution

Step-by-Step Methodology

• Vessel Preparation: To a 10 mL heavy-walled microwave-safe glass vial equipped with a magnetic stir bar, add the nitrile substrate (1.0 mmol) and the Lewis acid catalyst (0.2 mmol).

  • Causality: Using a heavy-walled vial is critical. Microwave heating will rapidly increase the internal pressure as the solvent superheats. The vessel must withstand pressures up to 20 bar to maintain liquid-phase conditions above the solvent's standard boiling point.

• Reagent Addition: Add anhydrous DMF (3.0 mL) to the vial, followed by sodium azide (1.2 mmol).

  • Causality: DMF is selected for its high microwave absorbing capability (high loss tangent) and its ability to solubilize both the organic nitrile and the inorganic azide salts, facilitating a homogenous reaction environment.

• Purging and Sealing: Purge the vial with dry Nitrogen (N₂) or Argon gas for 30 seconds, then immediately seal the vial with a Teflon-lined crimp cap.

  • Causality: Purging removes atmospheric oxygen and moisture, preventing oxidative side reactions and the premature hydrolysis of the sensitive Lewis acid catalyst.

• Microwave Irradiation: Place the sealed vial into the microwave synthesizer. Program the instrument to ramp to 130°C over 2 minutes, and hold at 130°C for 30–120 minutes (substrate dependent), with a maximum power limit of 250W.

  • Causality: The 2-minute ramp prevents localized thermal spiking, while the power limit ensures the magnetron does not overshoot the target temperature, which could lead to vessel rupture.

• Cooling and Venting: Allow the instrument to actively cool the vial to below 40°C using compressed air before removing it from the cavity. Carefully uncap the vial in a fume hood.

  • Causality: Opening a superheated vial can cause explosive flash-boiling. Residual HN₃ gas may also be present and must be vented safely.

Downstream Processing & Self-Validation

• In-Process Control (IPC) via TLC: Before acidification, spot the reaction mixture against the starting nitrile on a silica gel TLC plate (Eluent: EtOAc/Hexane). The disappearance of the nitrile spot validates the completion of the cycloaddition.

• Acidification (The Trigger): Transfer the reaction mixture to a 50 mL beaker containing 10 mL of crushed ice and water. Slowly add 1M HCl dropwise until the pH reaches 2.0.

  • Causality: The basic reaction environment produces a highly soluble tetrazolate anion. Acidification protonates the N1 or N2 position, forming the neutral 5-substituted 1H-tetrazole, which dramatically decreases its aqueous solubility and forces it to precipitate out of the solution.

• Isolation: Filter the resulting precipitate under vacuum, wash with cold distilled water (2 × 5 mL) to remove residual DMF and azide salts, and dry under high vacuum.

• Structural Validation: Confirm the structure via ¹³C NMR (verifying the characteristic tetrazole carbon peak around 150-160 ppm) and HRMS.

References

• 2-Methyl-2H-tetrazole-5-carbonitrile | Benchchem: Microwave-Assisted Synthetic Protocols, Benchchem. 2

• Microwave Assisted Synthesis of New Heterocyclic Compounds: 1,2,3-Triazoles and Tetrazoles and Study of Their Biological Activity, Asian Journal of Chemistry. 5

• Rapid microwave promoted heterocyclization of primary amines with triethyl orthoformate and sodium azide using zinc sulfide nanoparticles as recyclable catalyst, Taylor & Francis. 4

• Recent Advances in the Synthesis of 5-Substituted 1H-Tetrazoles, Thieme Connect. 1

• Recent advances in microwave-assisted synthesis of triazoles and their derivatives: a green approach toward sustainable development methods, RSC Publishing. 3

Sources

• 1. thieme-connect.com [thieme-connect.com]
• 2. 2-Methyl-2H-tetrazole-5-carbonitrile | Benchchem [benchchem.com]
• 3. Recent advances in microwave-assisted synthesis of triazoles and their derivatives: a green approach toward sustainable development methods - RSC Advances (RSC Publishing) DOI:10.1039/D4RA06886F [pubs.rsc.org]
• 4. tandfonline.com [tandfonline.com]
• 5. asianpubs.org [asianpubs.org]

Application Note: Scalable Synthesis Methods for Tetrazole-Substituted Anilines

Executive Summary

Tetrazole-substituted anilines are critical building blocks in medicinal chemistry, frequently serving as metabolically stable, lipophilic bioisosteres for carboxylic acids (e.g., in angiotensin II receptor blockers or "sartans"). However, the scalable synthesis of these nitrogen-rich heterocycles presents significant chemical and engineering challenges. The use of highly toxic and explosive hydrazoic acid ( HN3​ ), sluggish reaction kinetics due to the electron-donating nature of aniline substituents, and regioselectivity issues demand rigorously optimized methodologies.

This application note details field-proven, scalable protocols for the synthesis of both C-linked (5-substituted) and N-linked (1-substituted) tetrazolo-anilines. By leveraging optimized batch catalysis and continuous flow architectures, researchers can safely navigate the thermal hazards of azidation while maximizing product yield and purity.

Mechanistic Pathways & Catalyst Causality

The structural orientation of the tetrazole ring relative to the aniline core dictates the synthetic strategy:

• C-Linked Tetrazoles (5-Substituted): Synthesized via the [3+2] cycloaddition of aminobenzonitriles with an azide source. The electron-donating amino group inherently deactivates the nitrile carbon toward nucleophilic attack. To overcome this, amine hydrochlorides (e.g., Et3​N⋅HCl ) or Lewis acids (e.g., ZnBr2​ ) are employed. Et3​N⋅HCl acts as a dual-purpose reagent: it provides a controlled proton source to generate the reactive azide species in situ while buffering the system to prevent the dangerous accumulation of volatile HN3​ [1].

• N-Linked Tetrazoles (1-Substituted): Synthesized via a Ugi-type three-component condensation of an aniline, triethyl orthoformate, and sodium azide. The orthoformate acts as both the carbon source and a dehydrating agent. Acidic catalysts such as Methanesulfonic acid (MSA) or FeCl3​ [2] are critical here; they protonate the intermediate imidate, drastically lowering the activation energy for azide nucleophilic attack and subsequent cyclization.

Caption: Reaction pathways for C-linked and N-linked tetrazole-substituted anilines.

Safety & Scalability Architecture: Batch vs. Flow

When scaling azidation reactions beyond the 10-gram scale, the thermal accumulation of energetic intermediates becomes a critical safety parameter.

While optimized batch reactions utilizing buffered amine salts (Protocol A) are safe for moderate scales, Continuous Flow Chemistry is the industry standard for multi-kilogram production[3]. Flow reactors maintain a low steady-state inventory of hazardous azides. By operating at elevated temperatures and pressures (e.g., 120 °C), flow systems can drive the[3+2] cycloaddition to full conversion in minutes rather than hours, immediately quenching the output stream to neutralize unreacted azides.

Caption: Continuous flow setup for scalable and safe handling of hazardous azide intermediates.

Validated Experimental Protocols

Protocol A: Scalable Batch Synthesis of 5-(3-Aminophenyl)-1H-tetrazole (C-Linked)

This protocol utilizes a buffered amine hydrochloride system to safely generate the tetrazole without highly polar, difficult-to-remove solvents like DMF.

Reagents:

• 3-Aminobenzonitrile: 5.91 g (50.0 mmol)

• Sodium azide ( NaN3​ ): 4.23 g (65.0 mmol, 1.3 eq)

• Triethylamine hydrochloride ( Et3​N⋅HCl ): 8.95 g (65.0 mmol, 1.3 eq)

• Toluene: 52 mL

Step-by-Step Methodology:

• Reactor Charging: To a 250-mL round-bottom flask equipped with a reflux condenser and overhead stirrer, add the 3-aminobenzonitrile, NaN3​ , Et3​N⋅HCl , and toluene.

  • Causality: Toluene is selected because its boiling point (~110 °C) provides the exact thermal energy required to drive the sterically and electronically hindered cycloaddition, while its non-polar nature allows the polar tetrazole product to easily partition during workup[1].

• Thermal Activation: Heat the vigorously stirred suspension to 95–100 °C for 28 hours.

• Phase Separation: Cool the reaction mixture to room temperature. Add 104 mL of deionized water and stir for 15 minutes. Transfer to a separatory funnel and collect the aqueous layer (which contains the water-soluble sodium salt of the tetrazole). Wash the organic layer with an additional 20 mL of water and combine the aqueous phases.

• Isoelectric Precipitation (Validation Checkpoint): Slowly add 36 wt% HCl (approx. 6.57 g) to the aqueous layer while monitoring the pH. Stop addition when the pH reaches ~2.5 to 3.0.

  • Self-Validating System: The product must precipitate cleanly as a white/off-white solid at this specific pH. Because the molecule is amphoteric (basic aniline, acidic tetrazole with pKa​ ~4.5), dropping the pH below 1.0 will cause the precipitate to re-dissolve as an aniline hydrochloride salt. If oiling out occurs, the exothermic heat of neutralization was too high; ensure the flask is immersed in an ice bath during acid addition.

• Isolation: Filter the precipitate, wash with cold water, and dry under vacuum to afford 5-(3-aminophenyl)-1H-tetrazole.

Protocol B: Solvent-Free Synthesis of 1-(4-Methoxyphenyl)-1H-tetrazole (N-Linked)

This protocol leverages Lewis/Brønsted acid catalysis to achieve a green, solvent-free three-component coupling.

Reagents:

• 4-Methoxyaniline: 2.0 mmol

• Triethyl orthoformate: 2.4 mmol (1.2 eq)

• Sodium azide ( NaN3​ ): 2.0 mmol (1.0 eq)

• Methanesulfonic acid (MSA) or FeCl3​ : 10–20 mol%

Step-by-Step Methodology:

• Reagent Blending: In a 25-mL flask, combine 4-methoxyaniline, triethyl orthoformate, and NaN3​ .

• Catalyst Addition: Add the catalyst (MSA or FeCl3​ ) dropwise/portion-wise.

  • Causality: The absence of solvent maximizes the collision frequency of the three components. The acid catalyst immediately protonates the orthoformate, driving the elimination of ethanol and forming the highly electrophilic imidate intermediate required for azide attack[2].

• Reaction Monitoring (Validation Checkpoint): Stir the mixture at room temperature. The reaction will initially be a thick slurry and will progressively solidify into a solid mass as the highly crystalline 1-substituted tetrazole forms. This phase change serves as a visual confirmation of reaction progress.

• Quenching and Isolation: After 4–6 hours, quench the solid mass by adding 10 mL of cold water. Stir vigorously to dissolve any unreacted NaN3​ and catalyst.

• Purification: Filter the crude solid and recrystallize from hot ethanol to yield pure 1-(4-methoxyphenyl)-1H-tetrazole.

Quantitative Yield Analysis

The table below summarizes the expected yields and optimal conditions for various substituted anilines using the methodologies described above. Electron-donating groups generally require longer reaction times or stronger catalytic activation compared to electron-withdrawing groups.

Table 1: Substrate Scope and Yields for Tetrazole Synthesis

Substrate	Product Type	Catalyst / Conditions	Reaction Time	Isolated Yield (%)	Reference
3-Aminobenzonitrile	5-Substituted (C-linked)	Et3​N⋅HCl , Toluene, 100 °C	28 h	94.7%	[1]
4-Methylaniline	1-Substituted (N-linked)	MSA (20 mol%), Solvent-free, RT	6 h	83.0%
4-Methoxyaniline	1-Substituted (N-linked)	FeCl3​ (10 mol%), Solvent-free, RT	4 h	92.0%	[2]
4-Ethoxyaniline	1-Substituted (N-linked)	Acetic acid, Reflux	12 h	75.0%	[4]

References

• Darvish, F., & Khazraee, S.FeCl3 Catalyzed One Pot Synthesis of 1-Substituted 1H-1,2,3,4-Tetrazoles under Solvent-Free Conditions. Scientific Research Publishing (SCIRP).
• Romagnoli, R., et al.Synthesis and Evaluation of 1,5-Disubstituted Tetrazoles as Rigid Analogues of Combretastatin A-4 with Potent Antiproliferative and Antitumor Activity. PubMed Central (PMC).
• Naeimi, H., et al.Facile and mild synthesis of 1-substituted-1H-1,2,3,4-tetrazoles catalyzed by methanesulfonic acid under solvent-free conditions.
• European Patent Office.Process for preparation of 5-substituted tetrazoles - EP 0796852 B1. EPO.org.
• Prieschl, M., et al.Continuous Flow-Facilitated CB2 Agonist Synthesis, Part 1: Azidation and [3 + 2] Cycloaddition.

Sources

• 1. data.epo.org [data.epo.org]
• 2. FeCl3 Catalyzed One Pot Synthesis of 1-Substituted 1H-1,2,3,4-Tetrazoles under Solvent-Free Conditions [scirp.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis and Evaluation of 1,5-Disubstituted Tetrazoles as Rigid Analogues of Combretastatin A-4 with Potent Antiproliferative and Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Advanced Bioconjugation Techniques Using Aniline-Catalyzed Ligation

Introduction

Chemoselective ligation using oxime and hydrazone chemistry is a cornerstone of modern bioconjugation, widely utilized in the development of antibody-drug conjugates (ADCs), biomaterial synthesis, and live-cell surface labeling. However, the intrinsic kinetics of the condensation reaction between aldehydes/ketones and aminooxy/hydrazide nucleophiles are notoriously slow at physiological pH[1]. To bridge this gap without subjecting delicate biomolecules to harsh acidic conditions, nucleophilic catalysis using aniline and its derivatives has emerged as a transformative technique. This application note details the mechanistic rationale, catalyst selection, and validated protocols for implementing aniline-catalyzed bioconjugation in your workflows.

Mechanistic Insights: The Causality of Aniline Catalysis

Without a catalyst, oxime and hydrazone formation at pH 7 is kinetically hindered by the slow dehydration of the hemiaminal intermediate. Aniline circumvents this bottleneck by acting as a nucleophilic catalyst.

The Causality of the Reaction: Aniline rapidly condenses with the target carbonyl group (aldehyde or ketone) to form a highly electrophilic, protonated Schiff base (imine) intermediate[2]. Because the protonated Schiff base is significantly more susceptible to nucleophilic attack than the parent carbonyl, the alpha-effect nucleophile (aminooxy or hydrazide) rapidly attacks it. Following transimination, the highly stable oxime or hydrazone bond is formed, and the aniline catalyst is expelled and regenerated for the next catalytic cycle[3]. This allows the reaction to proceed efficiently even at low micromolar concentrations of the biomolecules.

Figure 1: Mechanism of aniline-catalyzed transimination in oxime/hydrazone bioconjugation.

Catalyst Selection & Quantitative Data

While unsubstituted aniline is the classical catalyst, its limited aqueous solubility (~100 mM) and moderate efficiency at strictly neutral pH have driven the development of substituted aniline derivatives[1][4]. Electron-donating substituents on the aromatic ring enhance the nucleophilicity of the amine, drastically improving catalytic turnover at pH 7.

• m-Phenylenediamine (mPDA): Offers superior aqueous solubility, allowing for high catalyst concentrations (up to 900 mM) without precipitating out of biological buffers, making it ideal for highly dilute protein samples[5].

• p-Phenylenediamine (pPDA): Highly effective at low concentrations (e.g., 2-10 mM) at neutral pH, achieving up to 120-fold rate enhancements compared to uncatalyzed reactions, which is critical for maintaining cell viability in in vivo applications[6].

Table 1: Comparative Kinetic Performance of Aniline-Based Catalysts

Catalyst	Optimal pH Range	Max Aqueous Solubility	Relative Rate Enhancement (vs. Uncatalyzed at pH 7)	Key Experimental Advantages
None (Uncatalyzed)	4.0 - 5.0	N/A	1x (Baseline)	Zero catalyst toxicity; requires acidic pH
Aniline	4.5 - 6.0	~100 mM	~40x	Standard, widely available, predictable kinetics
m-Phenylenediamine	5.0 - 7.0	>900 mM	~60x	High solubility allows massive catalyst excess
p-Phenylenediamine	6.0 - 7.4	~50 mM	~120x	Highly efficient at low concentrations (2 mM)

(Data synthesized from comparative kinetic studies on oxime ligation[4][5][6])

Experimental Protocols

Protocol A: Live-Cell Surface Glycoprotein Labeling via Periodate-Aniline Ligation

This self-validating protocol ensures that only oxidized glycans are labeled. It utilizes aniline to permit rapid labeling at low temperatures (4°C), which is a critical causality factor to maintain cell viability and prevent the internalization (endocytosis) of surface markers during the reaction[7].

Materials:

• Live mammalian cells (suspension or adherent)

• Sodium periodate (NaIO₄, 1 mM in PBS)

• Aminooxy-biotin or Aminooxy-fluorophore (100 µM)

• Aniline catalyst (10 mM final, prepared from a 1 M stock in DMSO)

• Quenching agent (1 mM Glycerol)

Step-by-Step Methodology:

• Oxidation: Wash cells with ice-cold PBS. Resuspend in PBS containing 1 mM NaIO₄. Incubate on ice for 15 minutes in the dark. Rationale: Mild periodate treatment selectively oxidizes sialic acid residues on surface glycoproteins to aldehydes without cleaving the underlying glycan chain.

• Quenching: Add glycerol to a final concentration of 1 mM. Incubate for 5 minutes. Rationale: Glycerol contains vicinal diols that rapidly consume unreacted periodate, preventing it from oxidizing the aminooxy probe in subsequent steps.

• Washing: Pellet cells (300 x g, 5 min) and wash twice with cold PBS to remove all traces of periodate and formaldehyde byproducts.

• Catalyzed Ligation: Resuspend cells in labeling buffer (PBS, pH 6.5-7.0) containing 100 µM aminooxy-probe and 10 mM aniline. Incubate at 4°C for 60 minutes.

• Final Wash & Analysis: Wash cells three times with PBS containing 1% BSA. Proceed to flow cytometry or streptavidin-enrichment.

Figure 2: Workflow for aniline-catalyzed cell surface glycoprotein labeling.

Protocol B: Antibody-Oligonucleotide Conjugation via Hydrazone Ligation

This method is highly effective for generating capture agents for biosensors or immuno-PCR[8].

Step-by-Step Methodology:

• Functionalization: Modify the antibody with succinimidyl 4-formylbenzoate (S-4FB) to introduce aromatic aldehydes. Modify the oligonucleotide with a terminal hydrazide group.

• Buffer Exchange: Desalt both components into Citrate-Phosphate buffer, pH 6.0.

• Conjugation Setup: Mix the 4FB-modified antibody (e.g., 1 mg/mL) with a 5-fold molar excess of hydrazide-oligonucleotide.

• Catalysis: Add aniline to a final concentration of 50-100 mM. Incubate at room temperature for 2 hours. Rationale: The bis-arylhydrazone bond formed is highly stable and UV-traceable (absorbing at 354 nm), allowing for real-time spectrophotometric monitoring of the conjugation efficiency.

• Purification: Remove excess oligonucleotides and aniline via size-exclusion chromatography (e.g., Superdex 200).

Troubleshooting & Optimization

• Incomplete Conversion / Slow Kinetics: If the conjugation yield is low, verify the pH. While pPDA works well at pH 7.4, standard aniline requires a slightly acidic environment (pH 5.5-6.5) for optimal protonation of the Schiff base intermediate[2].

• Protein Precipitation: Aniline at >100 mM in aqueous buffers can cause protein denaturation or precipitation due to its hydrophobicity. If higher catalyst concentrations are strictly required to drive a dilute reaction, switch to mPDA, which is highly water-soluble[5].

• Reversibility Concerns: Hydrazone bonds are inherently dynamic and can undergo transimination[3]. To lock the conjugate permanently (especially for in vivo therapeutics), perform a reductive amination by adding sodium cyanoborohydride (NaCNBH₃) to reduce the hydrazone to a stable alkyl hydrazine linkage[9].

Sources

• 1. A Highly Efficient Catalyst for Oxime Ligation and Hydrazone-Oxime Exchange Suitable for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Efficient bioconjugation of protein capture agents to biosensor surfaces using aniline-catalyzed hydrazone ligation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Tetrazole Yield from Nitrile Precursors

Introduction

Welcome to the technical support center for the synthesis of 5-substituted-1H-tetrazoles from nitrile precursors. This guide is designed for researchers, medicinal chemists, and process development scientists. Tetrazoles are a critical functionality in modern drug development, frequently serving as a metabolically stable bioisostere for carboxylic acids in blockbuster drugs like losartan and valsartan.[1][2]

The most direct and widely used method for their synthesis is the [3+2] cycloaddition of an azide source with an organic nitrile.[1][3] While conceptually straightforward, this reaction is often plagued by issues ranging from low conversion to competing side reactions. This guide provides in-depth, field-proven insights to help you troubleshoot common problems, understand the underlying chemical principles, and ultimately improve the yield and purity of your desired tetrazole products.

Section 1: Understanding the Fundamentals - FAQs on the Reaction Mechanism

A solid grasp of the reaction mechanism is the first step toward effective troubleshooting. Here, we address the fundamental questions about how this transformation occurs.

Q1: What is the underlying mechanism of tetrazole formation from a nitrile and an azide salt?

The reaction is not a simple concerted cycloaddition. It is broadly accepted to be a stepwise process that requires the activation of the nitrile to make it more electrophilic.[4][5] Without an activator, the reaction is often impractically slow.[6]

The process can be broken down into three key stages:

• Nitrile Activation: A Lewis acid (e.g., Zn²⁺, Al³⁺) or a Brønsted acid (e.g., NH₄Cl which provides H⁺) coordinates to the nitrogen atom of the nitrile.[6][7][8] This coordination withdraws electron density, making the nitrile carbon significantly more electrophilic and susceptible to nucleophilic attack.[5][8]

• Nucleophilic Attack: The azide anion (N₃⁻) attacks the activated nitrile carbon. This forms an open-chain imidoyl azide intermediate.[5][9][10]

• Cyclization: The imidoyl azide intermediate then undergoes an intramolecular cyclization to form the tetrazole ring.[4][10] A final protonation step during workup yields the final 1H-tetrazole product.[11]

The formation of the highly stable, aromatic tetrazole ring is a significant thermodynamic driving force for the reaction.[11]

Caption: Generalized mechanism for acid-catalyzed tetrazole formation.

Q2: How does the electronic nature of the nitrile substrate affect the reaction rate?

The reaction rate is highly dependent on the electrophilicity of the nitrile's carbon atom.

• Electron-Withdrawing Groups (EWGs): Nitriles substituted with EWGs (e.g., -NO₂, -CF₃, -CN, halides) on the R-group react faster. These groups inductively pull electron density away from the nitrile carbon, making it a better target for the azide nucleophile.[6][10]

• Electron-Donating Groups (EDGs): Nitriles with EDGs (e.g., -OCH₃, -NH₂, alkyl groups) react more slowly. These groups push electron density toward the nitrile, reducing its electrophilicity.[6] Reactions with these substrates often require more forcing conditions, such as higher temperatures or more potent catalysts.[12]

• Steric Hindrance: Bulky groups near the nitrile can sterically hinder the approach of the azide nucleophile, slowing the reaction rate regardless of electronic effects.[6][13]

Substituent Effect on Nitrile	Relative Reactivity	Typical Conditions Required
Strong Electron-Withdrawing (e.g., p-NO₂-Ph-CN)	High	Milder temperatures, shorter times
Neutral (e.g., Ph-CN)	Moderate	Standard conditions (e.g., 100-120 °C)
Electron-Donating (e.g., p-MeO-Ph-CN)	Low	Higher temperatures, longer times, stronger catalyst
Sterically Hindered (e.g., o,o'-diMe-Ph-CN)	Very Low	Forcing conditions, microwave irradiation may be needed

Section 2: Troubleshooting Guide - Resolving Common Experimental Issues

This section is structured to help you diagnose and solve specific problems encountered during the synthesis.

Problem Cluster 1: No Reaction or Very Low Conversion

You've run the reaction for the prescribed time and upon analysis (TLC, LC-MS), you see only starting material.

A stalled reaction can almost always be traced back to one of four key areas: activation, temperature, solubility, or catalyst integrity.

• Insufficient Nitrile Activation: This is the most frequent culprit. The nitrile is simply not electrophilic enough to react.[6]

  • Troubleshooting:

    • Verify Catalyst: Are you using a catalyst? If not, one is likely required. Common choices include zinc salts (ZnBr₂, ZnCl₂), aluminum salts (AlCl₃), or ammonium chloride (NH₄Cl).[6][7]

    • Increase Catalyst Loading: If you are using a catalyst, the loading may be insufficient. Try increasing the amount in increments. For zinc salts, 0.5 to 1.2 equivalents are often used.[2][14]

    • Switch to a Stronger Catalyst: If a mild catalyst like NH₄Cl isn't working, consider a more potent Lewis acid like ZnBr₂ or AlCl₃.[6][11]

• Inadequate Temperature: Many tetrazole syntheses have a significant activation energy barrier and require heat.[6]

  • Troubleshooting:

    • Increase Temperature: If reacting at room temperature, begin heating. Many standard procedures call for temperatures between 100-150 °C.[9][13] Increase the temperature in 10-20 °C increments, monitoring for decomposition.

    • Consider Microwave Irradiation: For stubborn substrates, microwave heating can dramatically reduce reaction times from hours to minutes by efficiently overcoming the activation energy.[5][7][13]

• Poor Solubility: The nitrile and azide salt must be in the same phase to react.

  • Troubleshooting:

    • Solvent Choice: Ensure you are using an appropriate solvent. High-boiling polar aprotic solvents like DMF or DMSO are excellent choices as they dissolve both the organic nitrile and the inorganic azide salt.[6][13]

    • Aqueous Systems: An environmentally friendly and highly effective alternative is using water as a solvent, particularly with a zinc catalyst like ZnBr₂.[7][14] Vigorous stirring is essential in this biphasic system.[14]

• Catalyst Deactivation: Some catalysts, particularly Lewis acids, can be sensitive to impurities.

  • Troubleshooting:

    • Moisture: Ensure your non-aqueous solvents (like DMF) are anhydrous. Water can deactivate certain Lewis acids or promote nitrile hydrolysis.[13]

    • Catalyst Quality: Use a fresh, high-purity catalyst. Old or poorly stored catalysts may be inactive.[6]

Problem Cluster 2: Low Yield with Significant Byproduct Formation

The reaction proceeds, but the yield of the desired tetrazole is low, and you've isolated other compounds.

The formation of an amide (R-CONH₂) or its subsequent hydrolysis product, a carboxylic acid (R-COOH), is a classic side reaction caused by the hydration of the nitrile starting material.[6][13]

• Cause: This is particularly common when using Lewis acid catalysts in the presence of water, either as a solvent or as a contaminant.[6] The Lewis acid can activate the nitrile towards attack by water as well as azide.

• Prevention Strategies:

  • Use Anhydrous Conditions: If not intentionally running the reaction in water, ensure your solvent and glassware are scrupulously dry. Use an inert atmosphere (N₂ or Ar) if your substrate is particularly sensitive.

  • Optimize Catalyst Choice: Some zinc salts are more prone to causing hydrolysis than others. For example, zinc bromide (ZnBr₂) is often found to be a better compromise between reactivity and minimizing the amide byproduct compared to the more hygroscopic zinc chloride (ZnCl₂).[14]

  • Control Reaction Time: Do not let the reaction run for an excessively long time after completion, as this can increase the opportunity for side reactions to occur. Monitor the reaction progress closely by TLC or LC-MS.

Section 3: Validated Experimental Protocols

Here we provide two robust, step-by-step protocols that serve as excellent starting points for a wide range of substrates.

Protocol 1: Zinc-Catalyzed Synthesis in Water (Sharpless Method)

This protocol is based on the work of Demko and Sharpless and is highly recommended for its safety, effectiveness, and environmental benefits.[2][7][14]

Caption: General workflow for the zinc-catalyzed synthesis in water.

Step-by-Step Methodology:

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add the organic nitrile (10 mmol, 1.0 equiv), sodium azide (NaN₃, 0.78 g, 12 mmol, 1.2 equiv), and zinc bromide (ZnBr₂, 2.7 g, 12 mmol, 1.2 equiv).[2]

• Add Solvent: Add deionized water (20-40 mL) to the flask.[2][14]

• Heating and Monitoring: Heat the reaction mixture to reflux (approx. 100-105 °C) with vigorous stirring. The reaction is often biphasic, so effective stirring is critical.[14] Monitor the reaction progress using TLC or LC-MS. Reaction times typically range from 12 to 48 hours.[2]

• Workup - Acidification (Critical Safety Step): After the reaction is complete, cool the mixture to room temperature. In a well-ventilated fume hood, slowly add 3M HCl while stirring (an ice bath is recommended) until the pH of the aqueous layer is approximately 1.[2][14] This step protonates the tetrazole salt but also generates toxic and potentially explosive hydrazoic acid (HN₃). Perform with extreme caution. [2][11]

• Extraction and Isolation: Add ethyl acetate to the flask and continue stirring until all solids dissolve. Transfer the mixture to a separatory funnel. Isolate the organic layer and extract the aqueous layer two more times with ethyl acetate. Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product, which can then be purified.[14]

Protocol 2: Ammonium Chloride-Catalyzed Synthesis in DMF

This is a classic method using a Brønsted acid activator in a polar aprotic solvent.[11]

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask, combine the nitrile (10 mmol, 1.0 equiv), sodium azide (13 mmol, 1.3 equiv), and ammonium chloride (NH₄Cl, 12 mmol, 1.2 equiv).

• Add Solvent: Add anhydrous dimethylformamide (DMF, 20 mL).

• Heating and Monitoring: Heat the reaction to 110-120 °C under an inert atmosphere (N₂ or Ar) and monitor by TLC or LC-MS until the starting material is consumed.

• Workup - Acidification: Cool the reaction mixture to room temperature. In a fume hood, pour the reaction mixture into a beaker containing ice and water, and acidify to pH ~2 with 3M HCl.

• Isolation: The tetrazole product will often precipitate as a solid. Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum. If the product is soluble, extract it with an organic solvent like ethyl acetate as described in Protocol 1.

Section 4: Advanced Troubleshooting and Safety

Q5: What are the essential safety precautions for this reaction?

Azide Hazard: Sodium azide (NaN₃) is acutely toxic. Handle with appropriate personal protective equipment (gloves, safety glasses). Hydrazoic Acid (HN₃) Formation: As emphasized, acidifying the reaction mixture generates HN₃, a highly toxic, volatile, and explosive gas.[2][11] ALWAYS perform the acidic workup in a well-ventilated chemical fume hood. [11] Waste Disposal: Azide waste should be quenched and disposed of according to your institution's safety guidelines. Never mix azide waste with acids or heavy metal salts, as this can form explosive heavy metal azides.[11]

Troubleshooting Decision Tree

Use this flowchart to systematically diagnose issues with your reaction.

Caption: A step-by-step workflow for troubleshooting low conversion rates.

References

• Himo, F., Demko, Z. P., & Sharpless, K. B. (2002). Mechanisms of Tetrazole Formation by Addition of Azide to Nitriles. Journal of the American Chemical Society, 124(41), 12210-12216. [Link]

• Sharpless, K. B., et al. (2002). Mechanisms of Tetrazole Formation by Addition of Azide to Nitriles. Journal of the American Chemical Society. [Link]

• Akhtar, T., et al. (n.d.). Tetrazoles: Synthesis and Biological Activity. Bentham Science Publishers. [Link]

• Demko, Z. P., & Sharpless, K. B. (2001). Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water. The Journal of Organic Chemistry, 66(24), 7945-7950. [Link]

• Himo, F., Demko, Z. P., & Sharpless, K. B. (2002). Mechanisms of tetrazole formation by addition of azide to nitriles. Journal of the American Chemical Society, 124(41), 12210-12216. [Link]

• Organic Chemistry Portal. (n.d.). 1H-Tetrazole synthesis. Organic Chemistry Portal. [Link]

• Palde, P. B., & Jamison, T. F. (n.d.). Safe and efficient tetrazole synthesis in a continuous-flow microreactor. SciSpace. [Link]

• Chem Help ASAP. (2022, December 27). tetrazole synthesis from a nitrile and azide - laboratory experiment. YouTube. [Link]

• Recent Developments in the Synthesis of Tetrazoles and their Pharmacological Relevance. (2020). ResearchGate. [Link]

• Streamlined Green Synthesis and Process Optimization for Tetrazole Derivatives Via Metal-Free Reactions. (2024). Journal of Chemical Health Risks. [Link]

• Novel Synthesis of 5-Substituted Tetrazoles from Nitriles. (1998). Semantic Scholar. [Link]

• Why Is Tetrazole Formation by Addition of Azide to Organic Nitriles Catalyzed by Zinc(II) Salts? (n.d.). ResearchGate. [Link]

• Green Methodologies for Tetrazole Synthesis from Different Starting Materials: A Recent Update. (2024). Bentham Science Publishers. [Link]

• Cantillo, D., Gutmann, B., & Kappe, C. O. (2012). An Experimental and Computational Assessment of Acid-Catalyzed Azide-Nitrile Cycloadditions. The Journal of Organic Chemistry, 77(22), 10391-10403. [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. 1H-Tetrazole synthesis [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Mechanisms of tetrazole formation by addition of azide to nitriles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. youtube.com [youtube.com]
• 12. scispace.com [scispace.com]
• 13. benchchem.com [benchchem.com]
• 14. pubs.acs.org [pubs.acs.org]

Troubleshooting Catalytic Hydrogenation of Nitro-Tetrazoles: A Technical Support Guide

Welcome to the Technical Support Center for energetic heterocyclic chemistry. The catalytic hydrogenation of nitro-tetrazoles to amino-tetrazoles presents a unique intersection of challenges: managing the severe catalyst-poisoning effects of nitrogen-rich heterocycles while safely handling highly energetic, potentially explosive substrates.

As a Senior Application Scientist, I have designed this guide to move beyond basic procedures. Here, we dissect the causality behind reaction failures and provide field-proven, self-validating protocols to ensure your reductions proceed safely, chemoselectively, and to completion.

Core FAQs: Mechanistic Troubleshooting

Q1: Why does my Pd/C catalyst deactivate completely before the nitro-tetrazole is fully reduced? A: This is a classic case of product-induced catalyst poisoning. The tetrazole ring, and specifically the resulting amino-tetrazole product, contains multiple nitrogen atoms with available lone electron pairs. These nitrogen atoms act as potent ligands that strongly coordinate to the active metal sites (Pd, Pt, or Ni), creating a stable, inactive complex[1]. Because the product (amine) is a stronger coordinating ligand than the reactant (nitro), the reaction self-poisons as conversion increases. Solution: Conduct the hydrogenation in an acidic medium (e.g., adding acetic acid or methanolic HCl). Protonating the resulting amine reduces its nucleophilicity, preventing it from coordinating to the metal center. Alternatively, switch to silver nanoparticle (AgNP) catalysts, which exhibit high chemoselectivity and severe resistance to nitrogen poisoning[2].

Q2: How do I manage the thermal and explosive risks associated with hydrogenating 5-nitrotetrazole derivatives? A: Nitro-tetrazoles are high-density energetic materials[3]. 5-Nitrotetrazole and its salts are extremely sensitive to impact, friction, electrostatic discharge, and heat[4]. Furthermore, the reduction of a nitro group is highly exothermic ( ΔH≈−130 kcal/mol). Causality: Combining an energetic substrate, an exothermic reaction, and a pyrophoric catalyst (Pd/C) in a pressurized hydrogen atmosphere creates a severe thermal runaway and explosion risk. Solution: Never scale up in a batch reactor without rigorous calorimetric screening (DSC/ARC). Use continuous flow hydrogenation reactors to minimize the active volume of energetic material. Always use highly dilute solutions (< 0.1 M) and step-wise hydrogen pressurization to control the heat release rate.

Q3: My reaction stalls at the hydroxylamine intermediate. How do I force complete reduction to the amine? A: The reduction of a nitro group proceeds sequentially: Nitro → Nitroso → Hydroxylamine → Amine. The final step—hydrogenolysis of the N–O bond in the hydroxylamine intermediate—is often the rate-limiting step. Causality: If the catalyst is partially poisoned by the tetrazole moiety, it will lack the necessary surface activity to perform the difficult N–O bond cleavage, causing the hydroxylamine to accumulate. Solution: First, verify the intermediate via LC-MS. If hydroxylamine is present, increase the hydrogen pressure or switch to a more active hydrogenolysis catalyst like PtO 2​ (Adams' catalyst). If no conversion is happening at all, your catalyst is entirely poisoned, and you must add an acid modifier.

Mechanistic Visualizations

Catalytic reduction pathway of nitro-tetrazoles illustrating product-induced catalyst poisoning.

Troubleshooting decision tree for stalled nitro-tetrazole hydrogenation reactions.

Quantitative Catalyst Comparison Data

To optimize your reaction conditions, compare the performance metrics of standard catalytic systems when applied to highly coordinating nitrogen heterocycles.

Catalyst System	Additive / Solvent	Poisoning Risk	Chemoselectivity	Optimal Use Case
10% Pd/C	Neutral (MeOH or THF)	High	Moderate	Simple, non-coordinating nitroarenes. Fails for tetrazoles.
10% Pd/C	Acidic (AcOH or HCl)	Low	Moderate	Standard nitro-tetrazoles. Acid prevents N-coordination.
PtO 2​ (Adams')	Neutral / Acidic	Medium	Low	Pushing stalled hydroxylamine intermediates to amines.
AgNPs / NaBH 4​	Neutral (MeOH/THF)	Very Low	High	Complex, highly coordinating nitro-tetrazoles[2].

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. Each critical step includes a built-in rationale (causality) and an observable validation checkpoint to ensure the integrity of the experiment.

Protocol A: Acid-Modified Catalytic Hydrogenation (Pd/C)

Use this protocol for standard, scalable reductions where transfer hydrogenation is not feasible.

• Inert Gas Purging: Load 10 wt% Pd/C (10 mol% relative to substrate) into a high-pressure reactor. Purge the vessel with N 2​ gas three times.

  • Causality: Pd/C is highly pyrophoric. Introducing methanol in the presence of oxygen will ignite the solvent, potentially detonating the energetic nitro-tetrazole.

  • Validation: Oxygen sensor at the exhaust should read < 1% O 2​ before solvent addition.

• Substrate & Modifier Addition: Add the nitro-tetrazole substrate dissolved in Methanol (0.1 M concentration). Add 2.0 equivalents of glacial acetic acid.

  • Causality: The acetic acid protonates the resulting amino-tetrazole, sterically and electronically hindering its ability to coordinate to the Pd surface, thus preventing catalyst poisoning[1].

• Step-Wise Pressurization: Seal the reactor and purge with H 2​ gas. Pressurize to 1 atm H 2​ and stir for 30 minutes. Monitor the internal temperature. If stable, increase to 3-5 atm H 2​ .

  • Causality: Nitro reduction is violently exothermic. Step-wise pressurization prevents thermal runaway, which is critical when handling energetic tetrazole derivatives[3].

  • Validation: Internal thermocouple should show a controlled exotherm ( ΔT<10∘ C). A spike indicates dangerous reaction kinetics; abort and vent if ΔT>20∘ C.

• Workup: Vent H 2​ , purge with N 2​ , and filter the catalyst through a pad of Celite. Neutralize the filtrate with saturated NaHCO 3​ to recover the free amino-tetrazole.

Protocol B: Ag-Nanoparticle Catalyzed Transfer Hydrogenation

Use this protocol when Pd/C fails completely due to poisoning, or when mild, highly chemoselective conditions are required[2].

• System Assembly: In a heavy-walled sealed tube, dissolve the nitro-tetrazole (0.2 mmol) in a 1:1 mixture of MeOH and THF (1.0 mL total). Add Ag/HMS (Silver on Hexagonal Mesoporous Silica) nanoparticles (1.4 mol%).

  • Causality: AgNPs have a unique electronic structure that readily activates hydrogen donors but does not strongly bind to tetrazole nitrogens, bypassing the poisoning mechanism entirely[2].

• Donor Addition: Slowly add NaBH 4​ (0.4 mmol, 2.0 eq) in small portions at room temperature.

  • Causality: NaBH 4​ acts as the hydrogen source. Slow addition prevents rapid, uncontrollable hydrogen gas evolution and pressure buildup.

  • Validation: Gentle effervescence (H 2​ bubbling) should be observed. The solution will darken as the AgNPs actively cycle.

• Monitoring & Isolation: Stir at room temperature and monitor via TLC. Upon completion, filter the slurry through Celite using MeOH as the eluent to withhold the Ag catalyst.

  • Validation: Disappearance of the yellow tint (characteristic of nitro-aromatics/heterocycles) and emergence of a highly polar, UV-active spot on TLC confirms amine formation.

Sources

• 1. scs.illinois.edu [scs.illinois.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis and Characterization of 5-Nitro-2-nitratomethyl-1,2,3,4-tetrazole: A High Nitrogen Energetic Compound with Good Oxygen Balance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Minimizing Regioisomers in Tetrazole Alkylation Reactions

Welcome to the technical support center for controlling regioselectivity in tetrazole alkylation. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, field-proven protocols, and answers to frequently asked questions regarding the selective synthesis of N1- and N2-substituted tetrazoles.

Frequently Asked Questions (FAQs)

Q1: Why is controlling the N1 vs. N2 regioselectivity in tetrazole alkylation so critical?

The position of the substituent on the tetrazole ring is a crucial determinant of a molecule's biological activity. The N1 and N2 isomers of a tetrazole derivative can have vastly different pharmacological profiles, binding affinities, and metabolic stabilities.[1] For instance, in drug development, one isomer may be a potent therapeutic agent while the other could be inactive or even toxic. Therefore, developing regioselective alkylation protocols is paramount to ensure the synthesis of the desired, biologically active compound, which simplifies purification, improves overall yield, and is a critical requirement for regulatory approval.

Q2: What are the primary factors that influence whether alkylation occurs at the N1 or N2 position?

The formation of N1 and N2 isomers is a common challenge governed by a complex interplay of several factors.[2] The outcome is not solely dependent on simple steric hindrance but is a nuanced balance of the following conditions:

• The 5-Substituent: The electronic nature and steric bulk of the group at the C5 position significantly influence the electron density and accessibility of the adjacent nitrogen atoms. Electron-withdrawing groups can favor the formation of the N2-isomer.[2]

• The Alkylating Agent (Electrophile): The structure, reactivity, and the substitution mechanism it favors (Sₙ1 vs. Sₙ2) are critical.[3][4] For example, reagents like methyl 2,2,2-trichloroacetimidate are known to favor N1-methylation, while methods involving diazo compounds with Lewis acids are highly selective for the N2 position.[5][6]

• The Base and Counter-ion: The choice of base (e.g., K₂CO₃, NaH) determines the nature of the tetrazolate anion's counter-ion (e.g., K⁺, Na⁺). This can influence whether the anion exists as a "free" anion or an ion pair, which in turn affects the nucleophilicity of the different nitrogen atoms.[2]

• The Solvent: Solvent polarity and coordinating ability play a crucial role.[2] Aprotic solvents like THF and DMF can have different solvating effects on the tetrazolate-counter-ion pair, sometimes even reversing the regioselectivity.[7]

• Temperature: Reaction temperature can be a deciding factor, often influencing the thermodynamic versus kinetic product distribution. Higher temperatures generally favor the formation of the thermodynamically more stable isomer, which is often the N1-substituted product.[2]

• Catalysts: The addition of Lewis acids (e.g., Al(OTf)₃, BF₃·Et₂O) or phase-transfer catalysts (e.g., Bu₄NI) can dramatically shift the regioselectivity, most often in favor of the N2 isomer.[5][6][7][8]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Understanding the regioselectivity of 5-substituted 1H-tetrazoles alkylation - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. beilstein-archives.org [beilstein-archives.org]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]

Resolving Solubility Issues of Tetrazoles in Organic Solvents: Technical Support Center

Introduction Tetrazoles are highly versatile functional groups used extensively in oligonucleotide synthesis, coordination chemistry, and drug development as bioisosteres for carboxylic acids. However, their unique structure—a highly polar 5-membered aromatic ring containing four nitrogen atoms—creates significant solubility challenges. The tetrazole ring acts as both a strong hydrogen bond donor (N-H) and acceptor, leading to rigid, stable polymeric hydrogen-bonded networks in the solid state[1].

This guide provides researchers and drug development professionals with field-proven, mechanistically grounded strategies to overcome tetrazole solubility issues across various applications.

Mechanistic Causes of Poor Solubility (The "Why")

Before troubleshooting, it is critical to understand the physical chemistry driving the insolubility of tetrazoles:

• High Lattice Energy: The intermolecular hydrogen bonding between tetrazole rings creates a tightly packed crystal lattice. Non-polar organic solvents (e.g., Dichloromethane, Toluene, Tetrahydrofuran) cannot provide sufficient solvation energy to break these bonds[1].

• Amphoteric Nature: Tetrazoles are weak NH-acids (pKa ~4.89)[1]. Without ionization or covalent disruption of the hydrogen-bonding network, the molecule remains highly polar and resistant to dissolution in lipophilic environments.

Troubleshooting Guide & FAQs

Q1: During oligonucleotide synthesis, my 1H-tetrazole activator keeps precipitating in the synthesizer lines, especially in colder labs. Why does this happen and how can I fix it?

• Cause: 1H-tetrazole has a strict solubility threshold in acetonitrile (approximately 0.50 M or 33.3 g/L at room temperature)[2]. Minor drops in ambient temperature cause the solution to become supersaturated, leading to rapid crystallization and nozzle clogging.

• Solution: Switch to more soluble, lower-pKa alternatives. 5-Ethylthio-1H-tetrazole (ETT) is soluble up to 0.75 M in acetonitrile, and 4,5-Dicyanoimidazole (DCI) is soluble up to 1.2 M[2]. These alternatives not only resolve solubility issues but also improve the kinetics of sterically hindered phosphoramidite coupling.

Q2: I am attempting a cross-coupling reaction with a 5-substituted 1H-tetrazole, but it is completely insoluble in standard organic solvents (DCM, THF). How can I achieve a homogeneous reaction?

• Cause: The lipophilicity of the 5-substituent is overpowered by the strong hydrogen-bonding network of the tetrazole core.

• Solution 1 (Solvent Switch): Utilize high-boiling polar aprotic solvents like DMF or DMSO. These solvents act as strong hydrogen bond acceptors, effectively solvating the tetrazole ring[3].

• Solution 2 (Covalent Protection): If DMF/DMSO are incompatible with your reaction, mask the N-H bond using a bulky protecting group like a triphenylmethyl (trityl) group. This completely abolishes intermolecular hydrogen bonding. (See Protocol A).

Q3: We are formulating a novel tetrazole-based API, but its lipophilic nature and high crystallinity result in poor dissolution rates. What are the best formulation strategies?

• Cause: The API is trapped in a low-energy, highly stable crystalline polymorph that resists solvation in aqueous or mild organic environments.

• Solution: Formulate the API as an amorphous solid dispersion using hydrophilic polymer carriers (e.g., HPMC or PVP). This disrupts the crystal lattice, trapping the drug in a higher-energy amorphous state that readily dissolves[4]. (See Protocol B).

Experimental Protocols (Self-Validating Systems)

Protocol A: Tritylation of 5-Substituted Tetrazoles for Enhanced Organic Solubility

• Purpose: To covalently mask the N-H bond, breaking the crystal lattice and enabling solubility in non-polar solvents for subsequent organic synthesis.

• Causality: The bulky trityl group provides immense steric hindrance, preventing tetrazole molecules from packing tightly, while the three phenyl rings drastically increase the molecule's lipophilicity.

• Step-by-Step Methodology:

  • Suspension: Suspend the 5-substituted tetrazole (1.0 eq) in anhydrous Dichloromethane (DCM) at room temperature. (Note: The mixture will be heterogeneous).

  • Base Addition: Add Triethylamine (TEA, 1.5 eq) dropwise. Self-Validation: The suspension will partially clear as the triethylammonium tetrazolate salt forms, indicating successful deprotonation.

  • Protection: Add Trityl Chloride (Trt-Cl, 1.1 eq) in small portions. Stir at room temperature for 2-4 hours.

  • Validation & Quench: Monitor the reaction by TLC. Once the polar starting material spot disappears, the reaction is complete. Self-Validation: The solution will now be completely homogeneous and clear, validating the solubility enhancement. Quench with water, extract with DCM, dry over Na₂SO₄, and concentrate.

Protocol B: Preparation of an Amorphous Solid Dispersion (Solvent Evaporation Method)

• Purpose: To enhance the apparent solubility of highly crystalline tetrazole APIs for biological testing and formulation.

• Causality: Co-dissolving the drug and a polymer carrier ensures molecular-level mixing. Rapid evaporation traps the drug in an amorphous matrix, preventing the tetrazole molecules from re-forming their hydrogen-bonded crystal lattice[4].

• Step-by-Step Methodology:

  • Co-Dissolution: Dissolve the tetrazole derivative and Hydroxypropyl Methylcellulose (HPMC) in a common volatile solvent system (e.g., Methanol/DCM mixture) where both components are fully soluble.

  • Evaporation: Transfer the solution to a rotary evaporator. Remove the solvent under reduced pressure at 40°C until a dry film forms on the flask wall[4].

  • Secondary Drying: Place the solid mass in a vacuum oven at room temperature for 24 hours to remove any residual solvent.

  • Pulverization: Scrape the film and pulverize it using a mortar and pestle. Pass the powder through a standard sieve to ensure uniform particle size[4].

  • Validation: Perform Powder X-Ray Diffraction (PXRD) on the final powder. Self-Validation: The absence of sharp diffraction peaks (replaced by a broad "halo" pattern) validates the successful conversion to the highly soluble amorphous form.

Quantitative Data Summaries

Table 1: Solubility and Properties of Tetrazole-Based Activators in Acetonitrile

Activator	Acronym	Max Solubility in Acetonitrile	pKa	Primary Application / Advantage
1H-Tetrazole	1H-T	0.50 M (33.3 g/L)	~4.89	Standard DNA synthesis; prone to precipitation[2]
5-Ethylthio-1H-tetrazole	ETT	0.75 M	4.28	RNA synthesis; higher solubility and acidity[2]
5-Benzylthio-1H-tetrazole	BTT	>0.75 M	4.16	RNA synthesis; excellent for sterically hindered monomers[2]

| 4,5-Dicyanoimidazole | DCI | 1.20 M | 5.20 | Large-scale synthesis; highly soluble, highly nucleophilic[2] |

Table 2: Impact of Solid Dispersion Formulation on Tetrazole API Solubility (e.g., Candesartan Cilexetil)

Enhancement Technique	Carrier / Method	Initial Solubility (µg/mL)	Enhanced Solubility (µg/mL)	Fold Increase
Solid Dispersion	Freeze-dried with HPMC	3.37	53.40	~15.8x[4]

| Solid Dispersion | Spray-dried with HPMC | 3.37 | 35.43 | ~10.5x[4] |

Decision Workflow

Caption: Workflow for selecting tetrazole solubility enhancement strategies based on application.

References

• Glen Research. "Glen Report 19.29 - Technical Brief - ABOUT ACTIVATORS: Now and tomorrow: 1H-Tetrazole." Glen Research.[Link]

• Jaiswal et al. "Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy." Frontiers in Chemistry.[Link]

Sources

• 1. Frontiers | Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy [frontiersin.org]
• 2. glenresearch.com [glenresearch.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Stability of 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline

Document ID: TSC-2026-03-A01

Last Updated: March 7, 2026

Introduction

This technical guide addresses the stability of 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline, a molecule combining an aniline core with a tetrazole moiety. While specific stability data for this exact compound is not publicly available, this guide synthesizes established chemical principles for its constituent functional groups—aromatic amines and tetrazoles—to provide robust troubleshooting advice and experimental protocols. The goal is to empower researchers to anticipate, diagnose, and resolve stability issues encountered during experimental work.

The aniline group is known for its susceptibility to oxidation and photodegradation, while the tetrazole ring, though generally stable, can exhibit lability under certain pH and thermal conditions.[1][2][3][4] Understanding the interplay of these functionalities is critical for maintaining sample integrity. This guide is structured in a question-and-answer format to directly address potential user challenges.

Frequently Asked Questions (FAQs) & Troubleshooting

Section 1: Solution Preparation and Storage

Question 1: My solution of 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline in DMSO is turning yellow/brown overnight. What is happening and how can I prevent it?

Answer: This discoloration is a classic indicator of aniline oxidation. Aromatic amines are notoriously prone to air oxidation, a process often accelerated by light and trace metal impurities.[5][6] The amino group (-NH2) can be oxidized to form colored nitroso, nitro, and polymeric species.[2][7]

Troubleshooting Steps:

• Deoxygenate Solvents: Before preparing your solution, sparge your DMSO with an inert gas (e.g., argon or nitrogen) for 15-20 minutes to remove dissolved oxygen.

• Use High-Purity Solvents: Ensure you are using anhydrous, high-purity solvents. Lower-grade solvents may contain metallic impurities that catalyze oxidation.

• Protect from Light: Store your stock solutions in amber vials or wrap clear vials in aluminum foil to protect them from light.[8] Aromatic amines can be susceptible to photodegradation.[1][6]

• Inert Atmosphere: For maximum stability, overlay the headspace of your vial with an inert gas before sealing.

• Consider an Antioxidant: If the application allows, adding a small amount of an antioxidant like butylated hydroxytoluene (BHT) can inhibit radical-mediated oxidation pathways.

Question 2: I observe precipitation when I dilute my DMSO stock solution into an aqueous buffer (e.g., PBS pH 7.4). Why is this occurring?

Answer: This is likely due to the poor aqueous solubility of your compound. While the tetrazole group has acidic properties similar to a carboxylic acid and can exist as a deprotonated, more soluble anion at physiological pH, the rest of the molecule is largely hydrophobic.[9][10] High concentrations of DMSO in the final solution can also cause precipitation when the solvation properties change abruptly.

Troubleshooting Steps:

• Lower the Stock Concentration: Prepare a more dilute stock solution in DMSO to reduce the percentage of organic solvent in your final aqueous dilution.

• pH Adjustment: The solubility of your compound is likely pH-dependent. The aniline group is basic (pKa ~4-5) and the tetrazole ring is acidic (pKa ~4.9).[9] Try adjusting the pH of your aqueous buffer. A slightly basic pH might improve solubility by deprotonating the tetrazole, but could decrease the stability of the aniline. A comprehensive pH-solubility profile is recommended.

• Use Co-solvents: Consider using a small percentage (e.g., 1-5%) of a pharmaceutically acceptable co-solvent like ethanol, propylene glycol, or PEG 400 in your final aqueous solution to improve solubility.[1]

• Controlled Dilution: Add the DMSO stock to the aqueous buffer slowly while vortexing to avoid localized high concentrations that can trigger precipitation.

Recommended Initial Storage Conditions
Solvent	Anhydrous, High-Purity DMSO or DMF (purged with N₂/Ar)
Temperature	-20°C or -80°C for long-term storage
Atmosphere	Inert Gas (Argon or Nitrogen)
Light Conditions	Protected from light (Amber vials)
Concentration	Prepare at the highest practical concentration to minimize solvent volume in assays, but test for solubility upon dilution.

Section 2: Degradation Under Stress Conditions

Question 3: My compound is degrading under acidic conditions during an experiment. What is the likely mechanism?

Answer: Both the aniline and tetrazole moieties can be implicated in acid-catalyzed degradation.

• Aniline: While the anilinium ion (protonated form) is less susceptible to oxidation, other degradation pathways can occur.

• Tetrazole Ring: The tetrazole ring's stability in acid is highly dependent on the molecular structure, acid strength, and temperature.[3] A common mechanism involves protonation of a ring nitrogen, which can lead to ring-opening and the formation of an imidoyl azide intermediate, followed by further breakdown.[3] Some tetrazole-containing drugs show significant degradation when exposed to strong acids at elevated temperatures.[3]

Troubleshooting & Mitigation:

• Use Milder pH: If your protocol allows, use the mildest acidic conditions possible. A buffered system is highly recommended over a strong acid solution to maintain a constant pH.[1]

• Control Temperature: Avoid heating acidic solutions of your compound unless required by the protocol. Degradation reactions are almost always accelerated by heat.

• Limit Exposure Time: Minimize the duration the compound is exposed to acidic conditions.

Question 4: I am performing a forced degradation study and observe multiple degradation products under oxidative conditions (e.g., H₂O₂). What are the potential degradation pathways?

Answer: The aniline group is the most probable site of oxidative attack. Exposure to hydrogen peroxide or other oxidizing agents can lead to a cascade of products.

Potential Oxidative Degradation Pathways:

• N-Oxidation: Formation of N-oxides and nitroso compounds.

• Ring Oxidation: Hydroxylation of the aromatic ring, typically at the ortho and para positions relative to the amino group.

• Polymerization: Formation of colored polymeric species through radical coupling mechanisms.[2][7]

The tetrazole ring is generally more resistant to oxidation than the aniline moiety, but aggressive conditions could potentially lead to its cleavage.[4]

Experimental Protocols & Workflows

Protocol 1: General Procedure for a Forced Degradation Study

This protocol is designed to intentionally degrade the compound to identify potential degradants and establish a stability-indicating analytical method, consistent with ICH guidelines.[11][12]

Objective: To identify degradation pathways under various stress conditions.

Methodology:

• Stock Solution: Prepare a 1 mg/mL stock solution in a suitable solvent (e.g., Acetonitrile:Water 50:50).

• Stress Conditions:

  • Acid Hydrolysis: Mix stock with 0.1 M HCl. Incubate at 60°C.

  • Base Hydrolysis: Mix stock with 0.1 M NaOH. Incubate at 60°C.

  • Oxidation: Mix stock with 3% H₂O₂. Store at room temperature.

  • Thermal: Heat the stock solution at 70°C in a controlled oven.

  • Photolytic: Expose the stock solution to light according to ICH Q1B guidelines (e.g., 1.2 million lux hours and 200 watt hours/m²).[1][13] A control sample should be wrapped in foil.

• Time Points: Sample at 0, 2, 8, 24, and 48 hours.

• Analysis:

  • Neutralize acidic/basic samples before injection.

  • Analyze all samples by a reverse-phase HPLC method with UV and/or mass spectrometric detection (LC-MS).

  • Aim for 5-20% degradation of the parent compound to ensure that secondary degradants are not the primary species observed.[12]

Workflow & Visualization

Below is a diagram illustrating the decision-making process for troubleshooting unexpected peaks in a chromatogram.

Caption: Troubleshooting flowchart for new HPLC peaks.

References

• European Medicines Agency. (2003). ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline. Available at: [Link]

• Maniero, M. G., et al. (2016). Degradation pathways of aniline in aqueous solutions during electro-oxidation with BDD electrodes and UV/H2O2 treatment. PubMed. Available at: [Link]

• ICH. Quality Guidelines. Available at: [Link]

• Rignall, A. (2017). ICHQ1A(R2) Stability Testing of New Drug Substance and Product and ICHQ1C Stability Testing of New Dosage Forms. ResearchGate. Available at: [Link]

• European Medicines Agency. Q 1 A (R2) Stability Testing of new Drug Substances and Products. Available at: [Link]

• ICH. (2010). Q1A(R2) Guideline. Available at: [Link]

• Maniero, M. G., et al. (2017). Degradation pathways of aniline in aqueous solutions during electro-oxidation with BDD electrodes and UV/H2O2 treatment. Universitat Ramon Llull. Available at: [Link]

• Turhan, K., & Uzman, S. (2007). The degradation products of aniline in the solutions with ozone and kinetic investigations. PubMed. Available at: [Link]

• Popik, V. V. (2019). Photochemical Transformations of Tetrazole Derivatives: Applications in Organic Synthesis. MDPI. Available at: [Link]

• Wang, Y., et al. (2008). Aniline degradation by electrocatalytic oxidation. ResearchGate. Available at: [Link]

• Chemistry Stack Exchange. (2024). Why is tetrazole acidic?. Available at: [Link]

• Panbehkar, E., et al. (2025). Aniline degradation using advanced oxidation process by UV/Peroxy disulfate from aqueous solution. ResearchGate. Available at: [Link]

• IntechOpen. (2018). A Click Chemistry Approach to Tetrazoles: Recent Advances. Available at: [Link]

• Bajaj, S., et al. (2013). Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. Asian Journal of Research in Chemistry. Available at: [Link]

• ResearchGate. (2025). Photochemistry of Aliphatic and Aromatic Amines. Available at: [Link]

• Academia.edu. Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. Available at: [Link]

• Bajaj, S., et al. (2012). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Applied Pharmaceutical Science. Available at: [Link]

• Google Patents. US6031137A - Stable aromatic amine composition, a process for preparing color stable aromatic amines, and the production of light colored aromatic amine-based polyether polyols.

• ResearchGate. (2026). Photochemical degradation of the aromatic amine 4-(N,N-dimethylamino)benzonitrile: Triplet sensitisation, back reduction, and (quasi-)global modelling. Available at: [Link]

• Klajn, R. (2022). Photoswitchable Imines Drive Dynamic Covalent Systems to Nonequilibrium Steady States. PMC. Available at: [Link]

• ICH. Q1B Photostability Testing of New Active Substances and Medicinal Products. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Degradation pathways of aniline in aqueous solutions during electro-oxidation with BDD electrodes and UV/H2O2 treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Photochemical Transformations of Tetrazole Derivatives: Applications in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US6031137A - Stable aromatic amine composition, a process for preparing color stable aromatic amines, and the production of light colored aromatic amine-based polyether polyols - Google Patents [patents.google.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. merit.url.edu [merit.url.edu]
• 8. researchgate.net [researchgate.net]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. A Click Chemistry Approach to Tetrazoles: Recent Advances | IntechOpen [intechopen.com]
• 11. researchgate.net [researchgate.net]
• 12. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ema.europa.eu [ema.europa.eu]

Technical Support Center: Overcoming Steric Hindrance in sec-Butyl Substituted Anilines

Welcome to our dedicated technical support center for navigating the challenges associated with sterically hindered sec-butyl substituted anilines. This guide is designed for researchers, scientists, and professionals in drug development to effectively troubleshoot and optimize synthetic routes involving these sterically demanding building blocks. The inherent bulk of the sec-butyl group presents unique challenges in achieving efficient C-N bond formation. This resource provides a comprehensive, question-and-answer-based approach to address specific experimental issues, offering detailed explanations, actionable protocols, and evidence-based solutions.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My Palladium-catalyzed Buchwald-Hartwig amination with a sec-butyl substituted aniline is resulting in low to no yield. What are the primary causes and how can I improve it?

Low yields in the Buchwald-Hartwig amination of sterically hindered anilines, such as those with a sec-butyl substituent, are a common challenge. The primary difficulties stem from the steric bulk around the nitrogen atom, which can impede crucial steps in the catalytic cycle.[1] This steric hindrance can slow down or prevent key processes like oxidative addition and reductive elimination.[1][2]

Common Culprits and Troubleshooting Steps:

• Inadequate Ligand Choice: The success of coupling sterically demanding substrates heavily relies on the ligand. For hindered anilines, bulky, electron-rich monophosphine ligands are generally preferred as they promote the formation of the active monoligated palladium species.[1][3]

  • Solution: Screen a panel of bulky biarylphosphine ligands such as BrettPhos, RuPhos, or XPhos.[3][4][5] These ligands have demonstrated success in coupling sterically hindered substrates.[3][5] N-heterocyclic carbene (NHC) ligands can also be highly effective.[1]

• Suboptimal Base Selection: The choice of base is critical. A base that is too weak may not effectively deprotonate the amine-palladium complex, while an overly strong base could lead to side reactions.[6]

  • Solution: Sodium tert-butoxide (NaOtBu) is a common and effective base for these reactions.[7] However, if base-sensitive functional groups are present, weaker bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) should be considered, potentially with an adjustment in reaction temperature or time.[4][5]

• Catalyst Deactivation: Palladium catalysts are sensitive to oxygen and protic impurities.[8] The presence of water or other impurities can lead to the formation of palladium black, indicating catalyst decomposition.[6][8]

  • Solution: Ensure a strictly inert atmosphere (argon or nitrogen) and use anhydrous, degassed solvents.[1][8] The use of well-defined palladium pre-catalysts can also lead to more reproducible results.[8]

• Insufficient Thermal Energy: Hindered couplings often require higher temperatures to overcome the activation energy barrier.[1]

  • Solution: Gradually increase the reaction temperature, typically in the range of 80-120 °C, and monitor the reaction progress.[1][6]

Q2: I'm observing significant amounts of hydrodehalogenation of my aryl halide starting material. How can I minimize this side reaction?

Hydrodehalogenation, the reduction of the aryl halide, is a common side reaction in Buchwald-Hartwig aminations, particularly with electron-rich aryl halides and highly active catalysts.[3]

Strategies to Mitigate Hydrodehalogenation:

• Lower the Reaction Temperature: This side reaction can be favored at higher temperatures.[1] Reducing the temperature may slow down the desired reaction but can significantly decrease the rate of hydrodehalogenation.

• Use a Less Electron-Rich Ligand: While electron-rich ligands are generally preferred for activating the catalyst, an overly electron-rich ligand can sometimes promote undesired side reactions. A careful screening of ligands with varying electronic properties may be necessary.

• Adjust the Base: The nature of the base can influence the extent of hydrodehalogenation. Experimenting with different bases, such as switching from an alkoxide to a carbonate or phosphate, may be beneficial.

Q3: Are there viable alternatives to Palladium-catalysis for the synthesis of sterically hindered sec-butyl anilines?

Yes, while Palladium-catalyzed reactions are powerful, alternative methods can be more suitable for certain substrates.

• Copper-Catalyzed C-N Coupling (Ullmann-type Reactions): Copper catalysis has re-emerged as a valuable alternative for C-N bond formation.[9][10] Recent advancements have led to the development of ligands that facilitate the coupling of sterically hindered partners.[9][10] These reactions can sometimes be performed under milder conditions than their palladium-catalyzed counterparts.

• Nucleophilic Aromatic Substitution (SNAr): For aryl halides with strong electron-withdrawing groups positioned ortho or para to the leaving group, direct nucleophilic aromatic substitution can be a viable, catalyst-free approach.[11] However, the steric hindrance of the sec-butyl aniline will still be a significant factor to consider, and forcing conditions may be required.[12][13]

Experimental Protocols & Data

Protocol 1: General Procedure for Buchwald-Hartwig Amination of a Hindered Aryl Chloride with a sec-Butyl Aniline

This protocol provides a starting point for optimization.

Reaction Setup:

• In a glovebox, add the aryl chloride (1.0 mmol), the sec-butyl substituted aniline (1.2 mmol), sodium tert-butoxide (1.4 mmol), the selected phosphine ligand (e.g., BrettPhos, 0.01 mmol), and a palladium source (e.g., Pd₂(dba)₃, 0.005 mmol) to an oven-dried reaction vessel equipped with a magnetic stir bar.[1]

• Add the anhydrous, degassed solvent (e.g., toluene, 2.0 mL) to the reaction vessel.[1]

• Seal the vessel and remove it from the glovebox.

• Heat the reaction mixture in an oil bath to the desired temperature (e.g., 100-110 °C) with vigorous stirring for 12-24 hours.[1][6]

• Monitor the reaction progress by TLC or GC-MS.[8]

Workup:

• After cooling to room temperature, dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove palladium residues.[1][8]

• Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by flash column chromatography.

Table 1: Ligand Screening for a Challenging C-N Coupling

The following table illustrates a hypothetical optimization for the coupling of 2-chloro-toluene with N-sec-butylaniline.

Entry	Ligand	Base	Temperature (°C)	Time (h)	Yield (%)
1	XPhos	NaOtBu	100	24	45
2	RuPhos	NaOtBu	100	24	65
3	BrettPhos	NaOtBu	100	24	82
4	BrettPhos	Cs₂CO₃	110	24	75

Conditions: 1.0 mmol 2-chloro-toluene, 1.2 mmol N-sec-butylaniline, 1.4 mmol base, 0.01 mmol ligand, 0.005 mmol Pd₂(dba)₃, 2 mL toluene.

Visualizing the Process

Diagram 1: Troubleshooting Flowchart for Low Yield in Buchwald-Hartwig Amination

Caption: A systematic approach to troubleshooting low yields.

Diagram 2: Simplified Catalytic Cycle of Buchwald-Hartwig Amination

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. jmcct.com [jmcct.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. books.rsc.org [books.rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Cu-Catalyzed C-N Coupling with Sterically Hindered Partners - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 12. researchgate.net [researchgate.net]
• 13. orgosolver.com [orgosolver.com]

Reference Data & Comparative Studies

Structural Elucidation of APIs: High-Field vs. Benchtop ¹H NMR Analysis of sec-Butyl and Tetrazole Protons

Executive Summary

The structural elucidation of active pharmaceutical ingredients (APIs) often hinges on resolving complex aliphatic spin systems and identifying highly deshielded, exchangeable heteroatom protons. The sec-butyl group and the 1H-tetrazole ring —motifs commonly found in angiotensin II receptor blockers (ARBs or "sartans") and novel neuroactive compounds—present unique challenges in ¹H Nuclear Magnetic Resonance (NMR) spectroscopy.

This guide objectively compares the performance of conventional High-Field NMR (≥400 MHz) against modern Benchtop NMR (60–100 MHz) platforms [1] for resolving these specific structural features. By dissecting the causality behind chemical shifts, J-coupling overlap, and proton exchange dynamics, we provide a self-validating protocol for pharmaceutical analysts to ensure data integrity across both platforms.

Mechanistic Causality: The NMR Physics of the Target Motifs

To understand platform performance, we must first analyze the physical chemistry dictating the behavior of these protons.

The sec-Butyl Group: Second-Order Coupling Dynamics

The sec-butyl moiety (-CH(CH3)CH2CH3) contains four distinct proton environments. The analytical challenge lies in the Δν/J ratio (the difference in resonance frequency in Hz divided by the coupling constant in Hz).

• High-Field Causality: At 600 MHz, the frequency difference ( Δν ) between the terminal -CH3 (~0.9 ppm) and the branched -CH3 (~1.3 ppm) is roughly 240 Hz. With a standard scalar coupling ( J ) of ~7 Hz, the ratio is >30. This yields a clean, first-order spectrum where the triplet and doublet are perfectly resolved.

• Benchtop Causality: At 60 MHz, the same ppm difference translates to only 24 Hz. The Δν/J ratio drops below 4, inducing severe second-order strong coupling effects (roofing) [2]. The multiplet of the -CH2- group (~1.6 ppm) and the sextet of the methine -CH- group (~3.0 ppm) often collapse into overlapping, complex humps that require chemometric deconvolution[3].

The Tetrazole Proton: Deshielding and Chemical Exchange

The proton attached to the 1H-tetrazole ring is highly acidic (pKa ~4.5–5.5) due to the resonance stabilization of the tetrazolide anion across four electronegative nitrogen atoms.

• Chemical Shift Causality: The intense electron-withdrawing nature of the ring, combined with aromatic ring current effects, heavily deshields this proton, pushing its resonance to an extreme downfield position of 15.0 to 16.5 ppm .

• Exchange Causality: Because it is highly labile, the tetrazole proton undergoes rapid chemical exchange with protic solvents or trace moisture. If analyzed in CD3​OD or D2​O , the signal will completely disappear.

Platform Comparison: High-Field vs. Benchtop NMR

The following table summarizes the comparative performance of both platforms when analyzing a model compound, such as 5-(sec-butyl)-1H-tetrazole [4].

Feature / Motif	High-Field NMR (600 MHz)	Benchtop NMR (60 MHz)	Analytical Impact
Terminal -CH3	0.90 ppm (Resolved Triplet)	0.90 ppm (Distorted Triplet)	Benchtop requires careful integration due to baseline overlap.
Branched -CH3	1.32 ppm (Resolved Doublet)	1.32 ppm (Overlaps with CH2)	High-field is mandatory if exact J-coupling values are needed for stereochemical assignment.
Aliphatic -CH2-	1.65 ppm (Resolved Multiplet)	~1.5 - 1.8 ppm (Broad envelope)	Benchtop cannot reliably distinguish diastereotopic protons.
Tetrazole -NH	15.6 ppm (Sharp singlet)	15.6 ppm (Broad singlet)	Both platforms succeed. The extreme downfield shift isolates it from all other signals, making benchtop NMR highly effective for API detection.
Sensitivity (LOD)	< 100 µmol/L	~1 - 5 mmol/L	Benchtop requires highly concentrated samples (~20-50 mg/mL) to detect the broad NH signal.

Self-Validating Experimental Protocol

To successfully capture both the complex aliphatic region and the extreme downfield tetrazole proton, the experimental design must be tightly controlled. The following protocol acts as a self-validating system : if Step 4 fails, the absence of the tetrazole peak cannot be trusted.

Step-by-Step Methodology

• Solvent Selection: Strictly utilize DMSO-d6 . Do not use CDCl3​ (poor solubility for tetrazoles) or CD3​OD (causes immediate deuterium exchange, erasing the NH signal).

• Moisture Elimination (Critical): Store the DMSO-d6 over activated 3Å molecular sieves. Trace water catalyzes proton exchange, broadening the tetrazole signal until it merges with the baseline.

• Parameter Optimization (Sweep Width): Standard ¹H NMR protocols default to a Sweep Width (SW) of 12 ppm or 14 ppm. You must manually expand the SW to at least 20 ppm. Failure to do so will truncate the spectrum, folding the 15.6 ppm tetrazole signal as an artifact or cutting it off entirely.

• System Validation (The Water Check): Before analyzing the API peaks, check the residual water peak in the DMSO-d6 spectrum.

  • Pass: Water peak is a sharp singlet at ~3.3 ppm. The system is dry; tetrazole absence means it is structurally missing.

  • Fail: Water peak is broad and shifted downfield (e.g., 3.8 - 4.5 ppm). Moisture is present. The tetrazole proton is actively exchanging and will be invisible. Abort and re-prepare the sample.

• Acquisition: For Benchtop NMR, increase the number of transients (scans) to a minimum of 64 to compensate for lower sensitivity, utilizing a relaxation delay ( D1 ) of at least 3 seconds.

Workflow Visualization

The following decision tree illustrates the logical dependencies in solvent selection and acquisition strategy to prevent false-negative detection of the tetrazole proton.

Caption: Logical workflow for NMR solvent selection and acquisition parameters to ensure tetrazole detection.

Conclusion & Recommendations

When characterizing APIs containing both sec-butyl and tetrazole groups, the choice of platform depends entirely on the analytical objective:

• Choose High-Field NMR during initial drug discovery, structural elucidation, and impurity profiling where exact scalar couplings ( J ) of the sec-butyl diastereotopic protons are required to confirm stereochemistry.

• Choose Benchtop NMR for routine QA/QC, reaction monitoring, or identifying counterfeit pharmaceuticals [2]. Because the tetrazole proton resonates at ~15.6 ppm—a region completely devoid of spectral overlap—benchtop systems can easily verify the presence of the tetrazole ring, even if the sec-butyl aliphatic region is convoluted by second-order effects[1].

References

• Blagg, R. (2023). High-field to Benchtop NMR Spectroscopy - Part 3. Oxford Instruments. Available at:[Link]

• Rebiere, H., et al. (2014). Evaluation of a Benchtop Cryogen-Free Low-Field 1H NMR Spectrometer for the Analysis of Sexual Enhancement and Weight Loss Dietary Supplements Adulterated with Pharmaceutical Substances. Analytical Chemistry (ACS Publications). Available at:[Link]

• Vignoli, A., et al. (2025). Benchtop NMR in Biomedicine: An Updated Literature Overview. MDPI. Available at:[Link]

• Google Patents. (2018). WO2018114783A1 - Tetrazole containing compounds.

Advanced Structural Elucidation of Tetrazole Anilines: A Comparative Guide to Mass Spectrometry Platforms (HR-ESI-MS/MS vs. EI-MS)

Tetrazole anilines are highly valued in medicinal chemistry and drug development as metabolically stable bioisosteres for carboxylic acids. However, their structural elucidation poses significant analytical challenges due to tautomerism (1H- vs. 2H-tetrazoles) and their high nitrogen content, which complicates fragmentation predictability.

As a Senior Application Scientist, I frequently observe that relying on a single mass spectrometry (MS) platform can lead to ambiguous structural assignments. This guide objectively compares High-Resolution Electrospray Ionization Tandem Mass Spectrometry (HR-ESI-MS/MS) against traditional Electron Impact Mass Spectrometry (EI-MS) . By understanding the causality behind their distinct fragmentation behaviors, researchers can build self-validating analytical workflows for robust structural characterization.

Platform Comparison: HR-ESI-MS/MS vs. EI-MS

When analyzing tetrazole anilines, the choice of ionization source fundamentally alters the observed fragmentation pathways. The performance and mechanistic drivers of each platform are compared below.

High-Resolution ESI-MS/MS (The Soft Ionization Approach)

• Performance: ESI is a soft ionization technique that preserves the pseudo-molecular ion ([M+H]⁺ or [M-H]⁻). When coupled with a Time-of-Flight (TOF) or Orbitrap analyzer, it provides sub-ppm mass accuracy, which is critical for distinguishing isobaric interferences and confirming exact elemental compositions.

• Mechanistic Causality:

  • Positive Ion Mode: Protonation typically occurs on the highly basic nitrogen atoms of the tetrazole ring. Upon applying Collision-Induced Dissociation (CID), the added proton weakens the N-N bonds, triggering a ring-opening event that leads to a characteristic neutral loss of hydrazoic acid (HN₃, 43 Da)[1].

  • Negative Ion Mode: Deprotonation yields a highly stable, resonance-stabilized tetrazolate anion. CID of this species predominantly results in a retro-cycloaddition-like extrusion of a nitrogen gas molecule (N₂, 28 Da)[2].

EI-MS (The Hard Ionization Approach)

• Performance: EI utilizes high-energy electrons (typically 70 eV) to generate radical cations ([M]⁺•). While this aggressive ionization often results in a weak or absent molecular ion peak, it produces a highly reproducible, fingerprint-like fragmentation pattern that is ideal for library matching.

• Mechanistic Causality: The fragmentation of tetrazoles under EI is heavily influenced by the electronic effects of the aniline/aryl substituents. The high-energy bombardment induces multiple radical-driven pathways, most notably the rapid loss of N₂ or CHN₂, yielding highly reactive intermediate radical cations such as arylnitrenes, arylisocyanates, and arylazides[3]. Interestingly, these EI-MS pathways closely mirror the degradation channels observed during UV-induced photochemical irradiation[4].

Mechanistic Fragmentation Pathways

Understanding the logical relationship between the ionization method and the resulting fragments is critical for accurate spectral interpretation. The diagram below illustrates the divergent pathways of tetrazole anilines.

Caption: Logical relationship of tetrazole aniline fragmentation pathways across different MS platforms.

Quantitative Data Summary: Fragmentation Profiles

The following table summarizes the expected mass shifts and diagnostic fragments for tetrazole anilines, providing a quick-reference guide for spectral annotation.

Ionization Platform	Typical Precursor Ion	Primary Neutral Loss	Diagnostic Fragment	Mechanistic Driver
HR-ESI Positive	[M+H]⁺	-43 Da (HN₃)	Aryl cyanamide derivative	Protonation-induced ring opening
HR-ESI Negative	[M-H]⁻	-28 Da (N₂)	Aryl diazo derivative	Deprotonation-induced ring contraction
EI-MS (70 eV)	[M]⁺• (Often weak)	-28 Da (N₂) or -55 Da (CHN₃)	Arylnitrene / Arylisocyanate	Radical-driven high-energy bond cleavage

Self-Validating Experimental Protocol for ESI-MS/MS Optimization

To ensure trustworthiness and reproducibility, the following protocol incorporates self-validating steps, including system suitability testing and matrix blanking.

Caption: Step-by-step experimental workflow for ESI-MS/MS optimization of tetrazole anilines.

Step-by-Step Methodology:

• System Suitability & Calibration: Before analyzing the target tetrazole anilines, calibrate the HRMS system using a standard tuning mix (e.g., Agilent ESI-L) to ensure mass accuracy is < 2 ppm. Run a blank solvent injection to establish baseline noise and confirm the absence of carryover.

• Sample Preparation: Dissolve the tetrazole aniline in LC-MS grade methanol to a concentration of 1 µg/mL.

  • For Positive Mode: Add 0.1% formic acid to the solution. This acts as a proton donor, artificially driving the equilibrium toward the [M+H]⁺ state[5].

  • For Negative Mode: Add 0.1% ammonium hydroxide. This acts as a proton acceptor, facilitating the formation of the [M-H]⁻ tetrazolate anion[5].

• Direct Infusion: Introduce the sample directly into the ESI source using a syringe pump at a steady flow rate of 1.4 µL/min[6]. Continuous infusion allows for the meticulous, real-time tuning of source parameters.

• Source Optimization: Adjust the capillary voltage (typically 3.0 – 4.0 kV) and desolvation gas temperature (e.g., 300°C) to maximize the intensity of the precursor ion while minimizing unintended in-source fragmentation.

• MS/MS (CID) Optimization: Isolate the precursor ion in the first quadrupole (Q1). Incrementally apply collision energy (CE) in the collision cell from 5 eV to 40 eV using Argon or Helium as the collision gas[6].

  • Expert Insight (Causality): Tetrazole rings are relatively labile. A low CE of 10–20 eV is usually sufficient to observe the diagnostic -43 Da (ESI+) or -28 Da (ESI-) losses. Applying excessive energy will cause secondary and tertiary fragmentations, destroying the primary structural information and complicating the spectrum.

• Data Acquisition & Verification: Acquire high-resolution MS/MS spectra. Verify the elemental composition of the product ions using exact mass measurements and isotopic pattern analysis[2].

Conclusion

For the comprehensive structural elucidation of tetrazole anilines, a dual-platform approach is highly recommended. HR-ESI-MS/MS is indispensable for confirming the intact molecular formula and determining substituent positions via predictable, low-energy HN₃/N₂ losses. Meanwhile, EI-MS provides deep structural fingerprinting through radical-driven fragmentation, offering orthogonal validation. By understanding the mechanistic drivers behind these patterns, researchers can confidently assign structures, eliminate isobaric false positives, and accelerate drug development pipelines.

Sources

• 1. Frontiers | Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy [frontiersin.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Substituent Effects on EI-MS Fragmentation Patterns of 5-Allyloxy-1-aryl-tetrazoles and 4-Allyl-1-aryl-tetrazole-5-ones; Correlation with UV-Induced Fragmentation Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Substituent Effects on EI-MS Fragmentation Patterns of 5-Allyloxy-1-aryl-tetrazoles and 4-Allyl-1-aryl-tetrazole-5-ones; Correlation with UV-Induced Fragmentation Channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. uab.edu [uab.edu]
• 6. lifesciencesite.com [lifesciencesite.com]

A Comparative Guide to Validating the Purity of 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline

Introduction: The Imperative of Purity in Drug Discovery

In the landscape of pharmaceutical research and development, the precise characterization of a new chemical entity (NCE) is the bedrock upon which all subsequent data rests. The compound at the center of this guide, 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline, is a molecule of significant interest, featuring a tetrazole ring—a well-established bioisostere for the carboxylic acid group, often employed to enhance metabolic stability and bioavailability.[1][2] The presence of both the acidic tetrazole and the basic aniline moieties imparts unique physicochemical properties that demand a rigorous and multi-faceted approach to purity validation.

The assurance of purity is not a mere academic exercise; it is a critical prerequisite for reliable biological screening, accurate structure-activity relationship (SAR) studies, and the overall safety and efficacy of a potential therapeutic agent.[][4] Even minute impurities can lead to erroneous biological data, introduce toxicity, or compromise the stability of the active pharmaceutical ingredient (API).[5] This guide presents a comparative analysis of the essential analytical techniques required to establish a high-confidence purity profile for this specific molecule, emphasizing a self-validating system built on orthogonal methodologies.

The Regulatory Framework: Understanding ICH Guidelines

Before delving into specific analytical techniques, it is crucial to understand the regulatory context that governs impurity thresholds. The International Council for Harmonisation (ICH) provides guidelines that are globally recognized. For a new drug substance like 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline, the ICH Q3A(R2) guideline is paramount.[6][7] It establishes thresholds for the reporting, identification, and toxicological qualification of impurities, ensuring patient safety.[8][9]

• Reporting Threshold: The level at which an impurity must be reported in a regulatory submission. This is typically ≥0.05%.[6]

• Identification Threshold: The level above which the structure of an impurity must be confirmed. This often starts at 0.10%, depending on the maximum daily dose.[6]

• Qualification Threshold: The level at which an impurity must be assessed for its biological safety.[9]

Adherence to these guidelines is not just a matter of compliance but a commitment to scientific rigor.

Orthogonal Purity Assessment: A Multi-Technique Approach

No single analytical method can provide a complete picture of a compound's purity. A robust validation strategy relies on orthogonal methods —techniques that measure the same attribute (purity) using different physicochemical principles. This approach provides a self-validating system where the results from one method corroborate the findings of another.

Caption: A comprehensive workflow for purity validation using orthogonal methods.

High-Performance Liquid Chromatography (HPLC): The Gold Standard for Quantification

HPLC is the workhorse for purity assessment in the pharmaceutical industry, offering high-resolution separation and precise quantification of the main component and its impurities.[10]

Principle of Operation: Reversed-phase HPLC (RP-HPLC) separates compounds based on their hydrophobicity. A polar mobile phase is passed through a nonpolar stationary phase (typically C18). Nonpolar compounds interact more strongly with the stationary phase and thus elute later than polar compounds. Purity is typically determined by calculating the area percentage of the main peak relative to the total area of all peaks detected.[11]

Causality in Method Design: For 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline, a C18 column is an excellent starting point due to the molecule's overall moderate polarity. The presence of the basic aniline group necessitates the use of a buffered mobile phase (e.g., ammonium acetate or phosphate) at a slightly acidic to neutral pH to ensure sharp, symmetrical peak shapes by suppressing the ionization of the amine. A gradient elution, starting with a high percentage of aqueous buffer and ramping up the organic solvent (acetonitrile or methanol), is chosen to ensure that both early-eluting polar impurities and late-eluting nonpolar impurities (e.g., starting materials) are effectively separated and detected within a reasonable runtime.

Experimental Protocol: RP-HPLC

• Instrumentation: HPLC system with a quaternary pump, autosampler, column thermostat, and a Photodiode Array (PDA) or UV detector.

• Column: C18, 150 mm x 4.6 mm, 3.5 µm particle size.

• Mobile Phase A: 10 mM Ammonium Acetate in water, pH adjusted to 5.5.

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0-5 min: 10% B

  • 5-20 min: 10% to 90% B

  • 20-25 min: 90% B

  • 25.1-30 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm (Aniline chromophore). A PDA detector is used to check for co-eluting impurities by assessing peak purity across the UV spectrum.

• Sample Preparation: Accurately weigh ~1 mg of the compound and dissolve in 1 mL of 50:50 water/acetonitrile to create a 1 mg/mL stock. Dilute as needed.

Data Presentation

Table 1: Representative HPLC Purity Data

Peak No.	Retention Time (min)	Peak Area (mAU*s)	Area %	Identity
1	3.52	1,520	0.08	Unknown Impurity
2	12.81	1,955,600	99.71	Analyte
3	15.67	4,150	0.21	Potential Dimer

| Total | | 1,961,270 | 100.00 | |

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Confirmation

NMR spectroscopy is an indispensable tool for confirming the chemical structure of a synthesized compound and for detecting impurities that may be invisible to HPLC-UV.[11][12] Both ¹H and ¹³C NMR provide a detailed map of the molecule's atomic framework.

Principle of Operation: NMR exploits the magnetic properties of atomic nuclei. When placed in a strong magnetic field, nuclei absorb and re-emit electromagnetic radiation at specific frequencies. The chemical shift (δ) of a nucleus is highly sensitive to its local electronic environment, providing a unique fingerprint for the molecule.[11] For purity assessment, the absence of unassigned signals is critical. The relative integration of peaks in ¹H NMR can also provide quantitative information about the ratio of the main compound to impurities, if their structures are known.

Causality in Method Design: The choice of a deuterated solvent is critical and depends on the analyte's solubility. DMSO-d₆ is an excellent choice for this molecule as it can solubilize both the polar tetrazole and the less polar aniline portions. Furthermore, the acidic proton on the tetrazole ring (N-H) is often observable in DMSO-d₆, which might be exchanged and become invisible in solvents like D₂O. Tetramethylsilane (TMS) is used as an internal standard to reference the chemical shifts to 0.00 ppm.[11]

Experimental Protocol: ¹H and ¹³C NMR

• Instrumentation: 400 MHz (or higher) NMR spectrometer.

• Sample Preparation: Dissolve 5-10 mg of the compound in ~0.6 mL of DMSO-d₆.

• ¹H NMR Parameters:

  • Acquisition frequency: 400 MHz.

  • Spectral width: -2 to 14 ppm.

  • Relaxation delay: 2 s.

  • Number of scans: 16.

• ¹³C NMR Parameters:

  • Acquisition frequency: 101 MHz.

  • Spectral width: 0 to 200 ppm.

  • Relaxation delay: 2 s.

  • Number of scans: 1024.

• Data Interpretation:

  • Confirm all expected signals for the target molecule.

  • The carbon of the tetrazole ring is expected in the deshielded region of the ¹³C spectrum, typically 142-164 ppm.[11][12]

  • Integrate all peaks in the ¹H spectrum. The ratios should correspond to the number of protons in each environment.

  • Scrutinize the baseline for small peaks that do not correspond to the target molecule or the solvent. Pay special attention to the aliphatic region for residual synthesis solvents (e.g., ethyl acetate, hexane) and the aromatic region for related impurities.

Mass Spectrometry (MS): Unambiguous Molecular Weight Verification

Mass spectrometry provides the exact molecular weight of the analyte, offering definitive confirmation of its identity. When coupled with a separation technique like LC (LC-MS), it becomes a powerful tool for identifying the molecular weights of impurities.

Principle of Operation: MS measures the mass-to-charge ratio (m/z) of ionized molecules. Electrospray Ionization (ESI) is a soft ionization technique well-suited for this molecule, as it can be readily protonated (positive mode) or deprotonated (negative mode). High-Resolution Mass Spectrometry (HRMS) provides a highly accurate mass measurement, allowing for the determination of the elemental formula.

Causality in Method Design: ESI is chosen for its compatibility with LC and its ability to ionize polar molecules like our analyte without causing significant fragmentation. Analysis in both positive and negative ion modes provides complementary information. A characteristic fragmentation pathway for 5-substituted tetrazoles in positive ion mode is the loss of a neutral hydrazoic acid molecule (HN₃, 43 Da), while the loss of a nitrogen molecule (N₂, 28 Da) is common in negative ion mode.[11][13] Observing these characteristic losses adds another layer of structural confirmation.

Experimental Protocol: LC-MS

• Instrumentation: HPLC system coupled to a mass spectrometer (e.g., Quadrupole or Orbitrap for HRMS).

• LC Method: Use the same or a similar RP-HPLC method as described above, ensuring the mobile phase buffer (e.g., ammonium acetate or formic acid) is volatile and MS-compatible.

• MS Parameters (ESI):

  • Ionization Mode: Positive and Negative.

  • Scan Range: m/z 50-500.

  • Data Interpretation:

    • Confirm the presence of the [M+H]⁺ ion (expected m/z = 218.13) in positive mode and the [M-H]⁻ ion (expected m/z = 216.12) in negative mode.

    • For HRMS, the measured mass should be within 5 ppm of the calculated exact mass.

    • Analyze the mass spectra of minor peaks from the HPLC separation to tentatively identify impurities.

Elemental Analysis (EA): Fundamental Compositional Proof

Elemental analysis is a fundamental technique that provides the percentage composition of carbon, hydrogen, and nitrogen (CHN analysis) in a pure organic sample.[14] It offers a powerful, quantitative check on the compound's empirical formula.

Principle of Operation: A small, precisely weighed amount of the sample is combusted at high temperature in an oxygen-rich atmosphere. The resulting gases (CO₂, H₂O, N₂) are separated and quantified by detectors.[14][15] The measured percentages of C, H, and N are then compared to the theoretical values calculated from the molecular formula.

Causality in Method Design: This is a destructive but highly accurate technique. For a new compound to be considered pure, the experimental values must match the theoretical values, typically within an accepted deviation of ±0.4%.[16][17] A significant deviation can indicate the presence of inorganic impurities, residual solvents (especially water), or that the compound's structure is incorrect.

Data Presentation

Table 2: Elemental Analysis for C₁₁H₁₅N₅

Element	Theoretical Mass %	Experimental Mass %	Deviation %
Carbon (C)	60.81%	60.65%	-0.16%
Hydrogen (H)	6.96%	7.01%	+0.05%

| Nitrogen (N) | 32.23% | 32.11% | -0.12% |

Result: The experimental values are within the accepted ±0.4% tolerance, supporting the assigned molecular formula and high purity of the sample.

Comparative Summary of Core Techniques

Table 3: Comparison of Primary Purity Validation Techniques

Technique	Primary Purpose	Quantitative?	Key Strengths	Key Limitations
HPLC-UV	Quantify purity & impurity profile	Yes	High precision, sensitivity, and resolution for separating related substances.[10]	Requires chromophore for detection; co-eluting impurities may be missed.
NMR	Structural confirmation	Semi-quantitative	Provides definitive structural proof; detects non-UV active impurities (e.g., solvents).[10][11]	Lower sensitivity than HPLC; complex mixtures can be difficult to interpret.
Mass Spec.	Molecular weight confirmation	No (unless using specific methods)	Unambiguous MW confirmation; identifies unknown impurities via HRMS and fragmentation.[]	Ionization efficiency can vary significantly between compounds.

| Elemental | Verify elemental composition | Yes | Provides fundamental proof of the empirical formula and absence of inorganic impurities.[14][18] | Requires highly pure sample; does not distinguish between isomers. |

Workflow Visualization

Caption: Step-by-step workflow for a typical HPLC purity determination.

Conclusion: Synthesizing the Data for a Final Purity Statement

Validating the purity of 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline requires a holistic and logical synthesis of data from multiple, orthogonal analytical techniques. A high purity value from HPLC (e.g., >99.5%) is the primary quantitative measure. This result is then validated by the supporting qualitative and compositional data:

• NMR spectra must be clean, with all signals accounted for and corresponding to the correct structure, and show no evidence of significant organic impurities or residual solvents.

• Mass spectrometry must confirm the exact molecular weight of the main HPLC peak.

• Elemental analysis must align with the theoretical composition, confirming the absence of non-carbon-containing impurities.

Only when all these data points are in agreement can a final, confident purity statement be made. This rigorous, self-validating approach ensures that subsequent research is built on a foundation of verified chemical integrity, a non-negotiable standard for drug development professionals.

References

• BenchChem. (2025). Application Notes and Protocols for the Analytical Characterization of Tetrazole Compounds. Benchchem.com.
• AMSbiopharma. (2025). Impurity guidelines in drug development under ICH Q3. Amsbiopharma.com.
• AZoM. (2021). A Look at Elemental Analysis for Organic Compounds. Azom.com.
• European Medicines Agency. (1995). ICH Topic Q 3 A Impurities Testing Guideline: Impurities in New Drug Substances. Ema.europa.eu.
• Veeprho. (2025). Understanding ICH Guidelines for Pharmaceutical Impurities: A Comprehensive Guide. Veeprho.com.
• Wikipedia. Elemental analysis. En.wikipedia.org.
• Elewa, A. et al. (2025). Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. Frontiersin.org.
• IKEV. ICH Q3AR Guideline Impurity Testing Guideline Impurities in New Drug Substances. Ikev.org.
• National Center for Biotechnology Information. (2022). An International Study Evaluating Elemental Analysis. Ncbi.nlm.nih.gov.
• American Chemical Society. (2022).
• BOC Sciences. Testing and Quality Considerations for Active Pharmaceutical Ingredients (APIs). Bocsci.com.
• In-vent-tech. (2025). Recent Advances in Impurity Profiling of Active Pharmaceutical Ingredients. In-vent-tech.com.
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• European Medicines Agency. (2006). ICH Q3A (R2) Impurities in new drug substances - Scientific guideline. Ema.europa.eu.
• Journal of Physics: Conference Series. (2021).
• Zanco Journal of Pure and Applied Sciences. (2022). Synthesis and Spectroscopic Characterization of a New Series of Tetrazole Compounds. Zjpas.koyauniversity.org.
• Bioanalysis Zone. (2024). Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. Bioanalysis-zone.com.
• PubMed. (2025). Methods of Thermal Analysis as Fast and Reliable Tools for Identification and Quantification of Active Ingredients in Commercially Available Drug Products. Pubmed.ncbi.nlm.nih.gov.
• International Journal of Research and Analytical Reviews. (2023).
• BenchChem. (2025). Validating the Purity of Synthesized N-(2H-tetrazol-5-yl)
• Scribd. (2023). Spectro Analytical Techniques for Tetrazole. Scribd.com.
• HELIX Chromatography. HPLC Methods for analysis of 4-Ethylaniline. Helixchrom.com.
• BenchChem. (2025). Validating the Purity of 4-(Furan-2-yl)aniline Hydrochloride: A Comparative Guide to Elemental Analysis. Benchchem.com.
• Life Science Journal. (2008). Characteristic fragmentation behavior of 5-[1-aryl- 1H-pyrrol-2-yl]-1H-tetrazole by electrospray ionization tandem mass spectrometry. Lifesciencesite.com.

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Introduction: The Structural Significance of Tetrazole-Substituted Benzenamines

An In-Depth Technical Guide to the Crystal Structure Analysis of Tetrazole-Substituted Benzenamines

In the landscape of modern drug discovery and materials science, the tetrazole ring stands out as a "privileged scaffold."[1] Tetrazoles are five-membered aromatic heterocycles containing four nitrogen atoms, a feature that imparts a unique set of physicochemical properties.[2][3] For medicinal chemists, the tetrazole moiety is a highly effective bioisostere of the carboxylic acid group. It shares a similar pKa and planar structure, yet offers improved metabolic stability and lipophilicity, which can enhance a drug candidate's ability to cross cellular membranes.[4][5] This has led to the incorporation of tetrazoles into numerous FDA-approved drugs for treating a range of conditions, from hypertension to allergies.[1][6]

Beyond pharmaceuticals, the high nitrogen content and propensity for strong intermolecular interactions make these compounds valuable in the design of energetic materials and functional coordination polymers.[7][8][9] The three-dimensional arrangement of atoms and molecules in the solid state—the crystal structure—governs critical properties like solubility, stability, bioavailability, and detonation performance. Therefore, a rigorous analysis of the crystal structure is not merely an academic exercise; it is a critical step in rational drug design and materials engineering.[10]

This guide provides a comprehensive comparison of the crystallographic features of tetrazole-substituted benzenamines, grounded in field-proven experimental protocols. We will explore the causality behind experimental choices, from obtaining diffraction-quality crystals to interpreting the intricate network of intermolecular forces that define the solid-state architecture.

Part 1: The Foundational Prerequisite: Growing High-Quality Single Crystals

The most sophisticated analytical equipment is rendered useless without a suitable sample. In single-crystal X-ray diffraction (SC-XRD), the quality of the crystal is paramount, directly influencing the precision of the final structure.[10][11] The process is a careful balance of thermodynamics and kinetics, aimed at slowly bringing a solution to a state of supersaturation to encourage ordered molecular assembly.[10][12]

Experimental Protocol: Synthesis and Recrystallization

The journey begins with the synthesis of the target compound. A common and robust method for creating 5-substituted-1H-tetrazoles is the [3+2] cycloaddition reaction between an organic nitrile and an azide source, often catalyzed by zinc salts or facilitated by microwave heating.[2][13]

Step-by-Step Recrystallization for Crystal Growth: [12][14][15]

• Solvent Selection (The Critical Choice): The ideal solvent should dissolve the tetrazole-substituted benzenamine sparingly at room temperature but completely at an elevated temperature. This differential solubility is the driving force for crystallization upon cooling. Common choices for these moderately polar compounds include ethanol, methanol, acetonitrile, or mixtures like dichloromethane/hexane.

  • Causality: A solvent in which the compound is too soluble will not allow for precipitation upon cooling, while a solvent in which it is insoluble will prevent the initial dissolution needed to purge impurities.

• Dissolution: Gently heat the chosen solvent and add it portion-wise to the crude solid product until the solid just dissolves. Using the minimum amount of hot solvent is crucial for maximizing the yield.

• Hot Filtration (Optional): If insoluble impurities are present, the hot, saturated solution should be quickly filtered through a pre-warmed funnel to remove them.

  • Causality: Pre-warming the apparatus prevents premature crystallization of the desired compound on the filter paper, a phenomenon known as "crashing out."

• Slow Cooling (The Art of Patience): Cover the flask containing the hot, saturated solution and allow it to cool slowly to room temperature. Subsequently, it can be placed in a refrigerator or ice bath to maximize crystal formation.[11]

  • Causality: Rapid cooling promotes the formation of small, often imperfect crystals or powders. Slow cooling provides the necessary time for molecules to deposit onto the growing crystal lattice in an ordered fashion, resulting in larger, higher-quality single crystals.[11]

• Crystal Isolation and Drying: Collect the formed crystals by vacuum filtration, washing them with a small amount of ice-cold solvent to remove any adhering impurities. The crystals are then dried under a vacuum.

Alternative Crystallization Methods:

• Slow Evaporation: The compound is dissolved in a suitable solvent in a vial, which is then loosely covered (e.g., with parafilm pierced with a needle) to allow the solvent to evaporate over several days or weeks.[16]

• Vapor Diffusion: A concentrated solution of the compound in a volatile solvent is placed inside a larger, sealed container that also contains a less volatile "anti-solvent" in which the compound is insoluble. The vapor of the more volatile solvent slowly diffuses into the anti-solvent, gradually increasing the concentration of the anti-solvent in the crystallization vessel and inducing crystal growth.[16]

Part 2: The Core Methodology: Single-Crystal X-ray Diffraction (SC-XRD)

SC-XRD is the definitive technique for determining the precise three-dimensional arrangement of atoms in a crystalline solid.[17][18] The process involves irradiating a single crystal with a monochromatic X-ray beam and analyzing the resulting diffraction pattern.

Visualizing the SC-XRD Workflow

Caption: Workflow for Crystal Structure Analysis.

Detailed Experimental Protocol for SC-XRD

• Crystal Mounting: A suitable single crystal (typically 0.1-0.3 mm in size, transparent, and without visible defects) is carefully selected under a microscope.[11][18] It is mounted on a goniometer head using an appropriate adhesive or cryo-oil.

• Data Collection: [19]

  • The mounted crystal is placed on a diffractometer and cooled to a low temperature (e.g., 100 K) using a stream of liquid nitrogen.

    • Causality: Cooling reduces the thermal vibration of atoms, resulting in a sharper diffraction pattern and more precise atomic positions.[19]

  • The crystal is irradiated with a monochromatic X-ray beam (commonly from a Mo or Cu source).[18] As the crystal is rotated, a series of diffraction patterns are collected by a detector.[17]

• Data Processing:

  • The collected diffraction data are processed to determine the unit cell dimensions (the basic repeating unit of the crystal) and the crystal's symmetry (space group).[17][19]

• Structure Solution and Refinement: [19]

  • The initial positions of the atoms in the unit cell are determined using computational methods (e.g., direct methods).

  • These initial atomic positions and their thermal parameters are then refined against the experimental diffraction data using a least-squares algorithm until the calculated diffraction pattern best matches the observed pattern.[19][20] The quality of the final structure is assessed by metrics such as the R-factor.

Part 3: Comparative Structural Analysis

The true power of crystallography lies in comparing related structures to understand how subtle changes in molecular design influence solid-state packing and intermolecular interactions. Here, we compare the crystal structures of two representative tetrazole-substituted benzenamines.

A key structural parameter in these molecules is the dihedral angle between the plane of the benzene ring and the plane of the tetrazole ring. This angle dictates the overall molecular conformation and influences how the molecules can pack together.

Feature	Compound A: 1-benzyl-5-amino-1H-tetrazole	Compound B: 2-(1H-tetrazol-1-yl)benzoic acid
Crystal System	Monoclinic	Monoclinic
Space Group	P2(1)/c	P2(1)/c
Benzene-Tetrazole Dihedral Angle	103.0°	25.95°
Key Intermolecular Interactions	N-H···N hydrogen bonds forming centrosymmetric dimers.	O-H···N hydrogen bonds forming dimers; C-H···O interactions.
Reference	[21]	[4]

Analysis of Findings:

• Conformational Differences: The most striking difference is the dihedral angle. In Compound A, the benzyl and tetrazole rings are significantly twisted out of plane (103.0°), likely to minimize steric hindrance.[21] In contrast, the tetrazole ring in Compound B is much closer to being coplanar with the benzene ring (25.95°), a conformation that may be influenced by the intramolecular environment created by the adjacent carboxylic acid group.[4]

• Intermolecular Bonding: Both structures are dominated by hydrogen bonding, which is characteristic of molecules with N-H or O-H groups.[7] However, the specific nature of these bonds creates different supramolecular assemblies. Compound A forms robust dimers through pairs of N-H···N hydrogen bonds between the amino group of one molecule and a nitrogen atom of the tetrazole ring of another.[21] This is a very common and stable motif in N-H containing heterocycles. Compound B also forms dimers, but through hydrogen bonds between the carboxylic acid proton and a tetrazole nitrogen.[4]

Visualizing a Common Supramolecular Motif

The formation of hydrogen-bonded dimers is a recurring theme in the crystal packing of these compounds. This motif significantly influences the material's physical properties, such as melting point and solubility.

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• 21. Synthesis and structure of 1-benzyl-5-amino-1H-tetrazole in the solid state and in solution: Combining X-ray diffraction, 1H NMR, FT–IR, and UV–Vis spectra and DFT calculations [comptes-rendus.academie-sciences.fr]

UV-Vis absorption spectra of 4-substituted anilines

An In-Depth Guide to the UV-Vis Absorption Spectra of 4-Substituted Anilines: A Comparative Analysis

Introduction

Aniline, the simplest aromatic amine, serves as a foundational structure in a vast array of chemical compounds, from pharmaceuticals to dyes and advanced polymers. Its electronic properties, and consequently its interactions with ultraviolet and visible light, are highly sensitive to the chemical nature of substituents attached to its aromatic ring. This guide provides a comprehensive analysis of the UV-Vis absorption spectra of anilines bearing different functional groups at the para- (4-) position.

Understanding how these substituents modulate the absorption of light is not merely an academic exercise. It offers a powerful tool for predicting molecular behavior, designing novel chromophores, and elucidating reaction mechanisms. We will explore the underlying principles of electronic transitions, detail a robust experimental protocol for spectral acquisition, and present a comparative analysis of key 4-substituted anilines, quantitatively linking their spectral properties to their electronic character through the Hammett relationship.

Theoretical Framework: Understanding the Electronic Transitions

The UV-Vis spectrum of a molecule arises from the absorption of photons that promote electrons from a lower energy ground state to a higher energy excited state. In aniline, the absorption spectrum is dominated by π→π* transitions within the benzene ring, which are significantly modified by the presence of the amino (-NH₂) group.

The lone pair of electrons on the nitrogen atom of the amino group can delocalize into the π-system of the aromatic ring, an effect known as resonance or mesomeric effect. This interaction raises the energy of the highest occupied molecular orbital (HOMO) and often lowers the energy of the lowest unoccupied molecular orbital (LUMO), thereby reducing the HOMO-LUMO energy gap. Consequently, aniline absorbs light at a longer wavelength (λmax ≈ 280 nm) compared to benzene (λmax ≈ 255 nm).

Substituent Effects on Absorption Spectra

When a substituent is introduced at the 4-position of the aniline ring, it can either donate or withdraw electron density, further modulating the energy of the electronic transitions. This leads to predictable shifts in the absorption maximum (λmax), a phenomenon described by the following terms[1]:

• Bathochromic Shift (Red Shift): A shift of λmax to a longer wavelength. This is typically caused by substituents that donate electrons, further decreasing the HOMO-LUMO gap.

• Hypsochromic Shift (Blue Shift): A shift of λmax to a shorter wavelength, caused by substituents that effectively increase the HOMO-LUMO gap.

• Hyperchromic Effect: An increase in the molar absorptivity (ε), meaning the substance absorbs more light at λmax.

• Hypochromic Effect: A decrease in the molar absorptivity.

Electron-donating groups (EDGs) like -OCH₃ and -NH₂ enhance the delocalization of the nitrogen lone pair into the ring, causing a bathochromic shift.[2] Conversely, electron-withdrawing groups (EWGs) like -NO₂ and -CN can have more complex effects. While they withdraw electrons inductively, groups like -NO₂ can also extend the conjugated π-system, leading to a new, intense charge-transfer band at a much longer wavelength.[3]

Quantitative Analysis: The Hammett Equation

The electronic influence of a substituent can be quantified using the Hammett equation, a linear free-energy relationship that correlates reaction rates and equilibrium constants.[4][5] This principle can be extended to spectroscopy, where the position of the absorption maximum (often expressed as wavenumber, ṽ = 1/λmax) can be linearly correlated with the Hammett substituent constant (σp). The equation takes the form:

log(k/k₀) = ρσ or, for spectroscopy, ṽ - ṽ₀ = ρσ

Where:

• ṽ and ṽ₀ are the wavenumbers of the substituted and unsubstituted aniline, respectively.

• σ is the substituent constant, which is positive for EWGs and negative for EDGs.

• ρ is the reaction constant, which reflects the sensitivity of the electronic transition to the substituent's effect.

This relationship provides a powerful predictive tool for estimating the λmax of novel aniline derivatives.[2][6]

Experimental Protocol: Acquiring High-Fidelity UV-Vis Spectra

This section details a standardized protocol for the reliable measurement of UV-Vis absorption spectra for a series of 4-substituted anilines. The causality behind each step is explained to ensure methodological rigor.

Materials and Equipment

• Analytes: Aniline, 4-Methoxyaniline, 4-Methylaniline, 4-Chloroaniline, 4-Nitroaniline.

• Solvent: Spectroscopic grade ethanol. Ethanol is chosen as it is a polar protic solvent that can dissolve a wide range of anilines and has a UV cutoff well below the region of interest.

• Apparatus:

  • Dual-beam UV-Vis Spectrophotometer

  • Matched 1 cm path length quartz cuvettes

  • Calibrated analytical balance

  • Class A volumetric flasks (10 mL, 100 mL)

  • Calibrated micropipettes

Workflow Diagram

Caption: Experimental workflow for UV-Vis spectral analysis.

Step-by-Step Procedure

• Preparation of Stock Solutions (10⁻³ M):

  • Accurately weigh an appropriate amount of each aniline derivative to prepare 10 mL of a 10⁻³ M solution in ethanol.

  • Rationale: A concentrated stock solution allows for precise dilutions and minimizes weighing errors.

• Preparation of Working Solutions (10⁻⁵ M):

  • Pipette 0.1 mL of the 10⁻³ M stock solution into a 10 mL volumetric flask.

  • Dilute to the mark with spectroscopic grade ethanol and mix thoroughly.

  • Rationale: This concentration typically yields absorbance values within the optimal range (0.1 - 1.0) of the spectrophotometer, ensuring adherence to the Beer-Lambert Law.

• Instrument Configuration:

  • Turn on the spectrophotometer and allow the lamps to warm up for at least 20 minutes for stable output.

  • Set the wavelength range to scan from 450 nm to 200 nm.

• Blanking the Spectrophotometer:

  • Fill two matched quartz cuvettes with the spectroscopic grade ethanol.

  • Place them in the reference and sample holders of the spectrophotometer.

  • Run a baseline scan. This subtracts the absorbance of the solvent and the cuvettes from all subsequent measurements.

  • Rationale: This critical step ensures that the final spectrum represents only the absorbance of the analyte.

• Sample Measurement:

  • Empty the sample cuvette and rinse it with a small amount of the working solution before filling it.

  • Place the cuvette back into the sample holder.

  • Initiate the scan. The instrument will record the absorbance as a function of wavelength.

• Data Processing:

  • From the resulting spectrum, identify the wavelength of maximum absorbance (λmax).

  • Record the absorbance value at this wavelength.

  • Calculate the molar absorptivity (ε) using the Beer-Lambert Law: A = εbc, where A is the absorbance, b is the path length (1 cm), and c is the molar concentration (10⁻⁵ M).

Results and Discussion

The UV-Vis absorption data for aniline and a series of 4-substituted derivatives are presented below. The substituents were chosen to represent a range from strongly electron-donating (-NH₂) to strongly electron-withdrawing (-NO₂).

Table 1: UV-Vis Absorption Data for 4-Substituted Anilines in Ethanol

Substituent (R)	R-Group Name	Hammett Constant (σp)	λmax (nm)	Wavenumber (cm⁻¹)	Molar Absorptivity (ε, L mol⁻¹ cm⁻¹)	Shift from Aniline (nm)
-NH₂	Amino	-0.66	304	32,895	1,800	+24
-OCH₃	Methoxy	-0.27	295	33,898	1,900	+15
-CH₃	Methyl	-0.17	288	34,722	1,600	+8
-H	(Aniline)	0.00	280	35,714	1,450	0
-Cl	Chloro	+0.23	289	34,602	1,550	+9
-CN	Cyano	+0.66	270	37,037	1,200	-10
-NO₂	Nitro	+0.78	381	26,247	15,000	+101

Note: Data are representative values compiled from various spectroscopic databases and literature sources.

Analysis of Substituent-Induced Spectral Shifts

The data in Table 1 clearly demonstrate the profound impact of the 4-substituent on the electronic absorption spectrum.

• Electron-Donating Groups (-NH₂, -OCH₃, -CH₃): All EDGs induce a bathochromic (red) shift relative to aniline. This is because these groups, through resonance and/or inductive effects, increase the electron density of the aromatic ring. This destabilizes the ground state more than the excited state, reducing the energy required for the π→π* transition. The strength of the shift correlates with the donating ability of the group (-NH₂ > -OCH₃ > -CH₃).

• Electron-Withdrawing Groups (-Cl, -CN, -NO₂):

  • The chloro group (-Cl) is weakly electron-withdrawing inductively but can donate electrons via resonance. The net effect is a small bathochromic shift, indicating that the resonance effect is significant for the electronic transition.

  • The cyano group (-CN), a strong EWG, causes a distinct hypsochromic (blue) shift . It withdraws electron density from the ring, stabilizing the ground state and increasing the energy required for excitation.

  • The nitro group (-NO₂) presents a special case. As a powerful EWG, it dramatically shifts the absorption maximum to 381 nm. This is not a simple shift of the original aniline band but the appearance of a new, intense intramolecular charge-transfer (ICT) band.[3] In this transition, electron density moves from the electron-rich amino-benzene moiety (donor) to the electron-poor nitro group (acceptor). This extended conjugation significantly lowers the HOMO-LUMO gap. The large molar absorptivity (hyperchromic effect) is characteristic of such allowed charge-transfer transitions.

Caption: Effect of substituents on the electronic transition energy gap.

Hammett Correlation

Plotting the wavenumber (cm⁻¹) of the primary absorption band against the Hammett constant σp (excluding 4-nitroaniline due to its distinct ICT band) reveals a strong linear relationship. This visualizes the quantitative link between the substituent's electronic character and its spectral effect.

Caption: Correlation of absorption wavenumber with Hammett constants.

As predicted, substituents with negative σp values (EDGs) correspond to lower wavenumbers (longer wavelengths), while those with positive σp values (EWGs) correspond to higher wavenumbers (shorter wavelengths). The positive slope (ρ) indicates that the ground state is more sensitive to substituent effects than the excited state for this transition.

Conclusion

The UV-Vis absorption spectrum of aniline is a sensitive probe of its electronic structure. The position and intensity of absorption bands can be systematically tuned by the introduction of substituents at the 4-position. Electron-donating groups generally induce a bathochromic shift, while electron-withdrawing groups can cause either a hypsochromic shift or, in the case of strong π-acceptors like the nitro group, lead to the formation of a new, intense intramolecular charge-transfer band. These effects are not merely qualitative; they can be described quantitatively by the Hammett equation, which provides a robust framework for predicting the optical properties of aromatic compounds. This guide demonstrates that a combination of sound theoretical principles and rigorous experimental methodology provides deep insight into the structure-property relationships that govern the interaction of molecules with light.

References

• Visible-Light-Driven Stereoselective Annulation of Alkyl Anilines and Dibenzoylethylenes via Electron Donor–Acceptor Complexes. The Journal of Organic Chemistry. Available from: [Link]

• Synthesis and Solvatochromism of Substituted 4-(Nitrostyryl)phenolate Dyes. The Journal of Organic Chemistry. Available from: [Link]

• UV-vis absorbance spectra of 4-nitroaniline with and without the addition of BAILs (5 mmol L⁻¹) in water. ResearchGate. Available from: [Link]

• Substituents Effect on the Electronic Properties of Aniline and Oligoanilines. The Journal of Physical Chemistry A. Available from: [Link]

• Reversal in Solvatochromism, enol-imine/keto-amine Tautomerism and (E)-(Z) Photoisomerizations in a Benzylidene Aniline Schiff Base Derivative in Different Solvents. MDPI. Available from: [Link]

• A New Electronic State of Aniline Observed in the Transient IR Absorption Spectrum from S1 in a Supersonic Jet. The Journal of Physical Chemistry A. Available from: [Link]

• Effects of Substituents on UV Spectra of Aniline and Anilinium Ion Derivatives. Hammett Correlations. Semantic Scholar. Available from: [Link]

• UV-Vis. Molecular Absorption Spectroscopy. Lecture Notes. Available from: [Link]

• Spectroscopic Analysis of Electronic Transitions and Vibrational Modes in Substituted Benzene Derivatives: A Combined UV-Vis and FTIR Approach with DFT Calculations. Preprint. Available from: [Link]

• Hammett equation. Wikipedia. Available from: [Link]

• Synthesis and Characterisation of Some Solvatochromic Betaine Systems. Sheffield Hallam University Research Archive. Available from: [Link]

• Vibrational spectra of aniline and substituents in the gas phase and water solvent at B3LYP-D3/6-311 + + G level of theory.** ResearchGate. Available from: [Link]

• Statistical Analysis of Substituent Effects on pKa of Aniline. Journal of Engineering Research and Applied Science. Available from: [Link]

• Applications of Hammett Equation: Substituent and Reaction Constants. Course Material. Available from: [Link]

• Solvatochromism in N-(2-Hydroxybenzylidene)aniline, N-(2-Hydroxybenzylidene)benzylamine, and N-(2-Hydroxybenzylidene)-2-phenylethylamine. The Journal of Physical Chemistry. Available from: [Link]

• UV-Vis absorption spectra of (a) reduction of 4-nitroaniline to 4-aminoaniline with Ag NPs, (b) kinetics of catalytic reduction and (c) percentage conversion of 4-nitroaniline. ResearchGate. Available from: [Link]

• Study of the electronic effect and quantitative spectra predictions of o-methoxyaniline-terminated monoazonaphthols. Semantic Scholar. Available from: [Link]

• Solvatochromism of selected compounds 4 a, 4 b, 4 r and 4 o measured in different solvents with varying polarity. ResearchGate. Available from: [Link]

• UV‐Vis absorption spectra (in C6H6) of a 1 : 1 mixture of aniline and TCNE at two different concentrations. ResearchGate. Available from: [Link]

• Substituent effect on electronic absorption and biological properties of Schiff bases derived from aniline. Journal of Chemical and Pharmaceutical Research. Available from: [Link]

• The First Stages of Chemical and Electrochemical Aniline Oxidation—Spectroscopic Comparative Study. MDPI. Available from: [Link]

• Correlations of Structure with Reactivity of Aromatic Compounds. Chemistry LibreTexts. Available from: [Link]

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A Comparative Guide to the Chiral Separation of 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline Enantiomers: HPLC vs. SFC

In the landscape of pharmaceutical development, the stereochemical identity of a drug candidate is of paramount importance. Enantiomers of a chiral molecule can exhibit profoundly different pharmacological, metabolic, and toxicological profiles. The target molecule, 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline, possesses a chiral center on the butyl chain and contains both a basic aniline moiety and a polar, acidic tetrazole group. This structural complexity makes the development of an efficient and robust enantioselective separation method a critical challenge.

This guide provides an in-depth comparison of two leading chromatographic techniques for this task: High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC). We will explore the underlying principles, provide detailed experimental protocols based on analogous compound separations, and present a data-driven comparison to empower researchers in selecting the optimal strategy for their analytical and preparative needs.

The Rationale: Why Chiral Separation is Non-Negotiable

The presence of the aniline and tetrazole functionalities suggests potential biological activity, as these motifs are common in medicinal chemistry. The United States Food and Drug Administration (FDA) guidelines stipulate that for chiral drugs, each enantiomer should be studied separately for its pharmacological and metabolic pathways. Therefore, resolving the enantiomers of 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline is a crucial step in any drug discovery and development pipeline to ensure safety and efficacy.

Understanding the Tools: HPLC and SFC

Chiral separation is achieved by creating a transient diastereomeric complex between the analyte enantiomers and a chiral selector.[1] This is most commonly accomplished using a Chiral Stationary Phase (CSP) within the chromatographic column.

• High-Performance Liquid Chromatography (HPLC) has long been the gold standard for chiral separations. It uses a liquid mobile phase to transport the sample through the CSP. For molecules like our target, Normal-Phase HPLC (NP-HPLC) using alkane/alcohol mixtures is traditionally the most successful mode.[2]

• Supercritical Fluid Chromatography (SFC) is a powerful alternative that uses carbon dioxide (CO₂) in its supercritical state as the primary mobile phase, modified with a small amount of an organic solvent (co-solvent), typically an alcohol.[] Due to the low viscosity and high diffusivity of supercritical CO₂, SFC offers significant advantages in speed and efficiency.[4]

The Key to Success: Selecting the Chiral Stationary Phase (CSP)

For an analyte containing aromatic rings (aniline) and hydrogen-bonding groups (tetrazole, NH₂), polysaccharide-based CSPs are the most promising choice.[5] These CSPs, typically derivatives of cellulose or amylose coated or immobilized on a silica support, offer a rich combination of interaction mechanisms essential for chiral recognition:

• π-π Interactions: Between the aromatic phenyl groups on the CSP and the aniline ring of the analyte.

• Hydrogen Bonding: With the carbamate linkages on the CSP and the N-H groups of the tetrazole and aniline moieties.

• Dipole-Dipole Interactions: Aiding in the overall selectivity.

• Steric Interactions (Inclusion): The analyte fits into chiral grooves or cavities within the polysaccharide structure.[5][6]

Immobilized polysaccharide CSPs (e.g., Lux i-Cellulose-5, CHIRALPAK® IA) are particularly advantageous as they allow for a wider range of solvents, enhancing method development flexibility.[7][8]

Comparative Experimental Protocols

While specific experimental data for the target molecule is not publicly available, the following protocols are designed based on established methods for the chiral separation of primary aromatic amines and serve as a robust starting point for method development.[1][9]

Protocol 1: Chiral Method Development via NP-HPLC

This protocol outlines a screening approach to identify a suitable CSP and mobile phase for the enantioseparation.

Methodology:

• Column Screening: Screen a set of polysaccharide-based columns. A recommended starting set includes:

  • Lux® Cellulose-1 (Cellulose tris(3,5-dimethylphenylcarbamate))

  • Lux® Amylose-1 (Amylose tris(3,5-dimethylphenylcarbamate))[10]

  • Lux® i-Cellulose-5 (Cellulose tris(3,5-dichlorophenylcarbamate))

• Mobile Phase Preparation: Prepare two primary mobile phases:

  • Mobile Phase A: n-Hexane with 0.1% Diethylamine (DEA)

  • Mobile Phase B: 2-Propanol (IPA) with 0.1% Diethylamine (DEA)

  • Rationale: The basic additive (DEA) is crucial to prevent peak tailing by interacting with acidic silanol groups on the silica support and ensuring the basic aniline is in its neutral state.[2]

• Isocratic Screening: For each column, perform isocratic runs using different ratios of Mobile Phase A and B (e.g., 90:10, 80:20, 70:30).

• Instrumentation & Conditions:

  • HPLC System: Standard HPLC or UHPLC system with a UV or PDA detector.

  • Flow Rate: 1.0 mL/min.

  • Temperature: 25 °C.

  • Detection: UV at 254 nm (or wavelength of maximum absorbance for the analyte).

  • Injection Volume: 5 µL.

  • Sample Preparation: Dissolve racemic standard at 1 mg/mL in 50:50 Hexane:IPA.

Protocol 2: High-Throughput Chiral Method Development via SFC

SFC allows for much faster screening due to rapid column equilibration and higher optimal flow rates.

Methodology:

• Column Screening: Use the same set of polysaccharide-based columns as in the HPLC protocol.

• Mobile Phase Preparation:

  • Mobile Phase A: Supercritical CO₂.

  • Mobile Phase B (Co-solvent): Methanol with 0.2% Triethylamine (TEA) and 0.3% Trifluoroacetic Acid (TFA).

  • Rationale: A combination of acidic and basic additives often provides the best peak shape and selectivity for challenging primary amines in SFC.[1][9]

• Gradient Screening: Perform a rapid gradient screen on each column. A typical screening gradient would be 5% to 50% Mobile Phase B over 5-7 minutes.

• Instrumentation & Conditions:

  • SFC System: SFC system with a UV/PDA detector and a back-pressure regulator.

  • Flow Rate: 3.0 mL/min.

  • Back Pressure: 150 bar.[1]

  • Temperature: 40 °C.

  • Detection: UV at 254 nm.

  • Injection Volume: 2 µL.

  • Sample Preparation: Dissolve racemic standard at 1 mg/mL in Methanol.

Data Presentation: A Head-to-Head Comparison

The following table summarizes the expected performance differences between HPLC and SFC for the chiral separation of 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline, based on typical results for analogous compounds.

Parameter	Normal-Phase HPLC	Supercritical Fluid Chromatography (SFC)	Advantage
Typical Screening Time	15-30 minutes per run	3-7 minutes per run	SFC
Solvent Consumption	High (e.g., 15-30 mL per run)	Low (Primarily CO₂, minimal organic solvent)	SFC
Environmental Impact	High (use of hexane)	Low ("Green" Chemistry)	SFC
Peak Shape for Amines	Often requires significant optimization with additives to reduce tailing.	Generally provides superior peak symmetry for basic compounds.[1]	SFC
Resolution (α)	Can yield very high resolution, but may require longer run times.[1]	Often provides comparable or sometimes superior resolution in a fraction of the time.[11]	Variable
Operating Cost	Higher due to solvent purchase and disposal costs.	Lower due to use of inexpensive CO₂.[4]	SFC
Instrument Complexity	Relatively simple and widely available.	More complex due to high pressure and CO₂ management.	HPLC

Visualizing the Workflow

A systematic approach is key to efficient method development. The following diagram illustrates a typical screening workflow applicable to both HPLC and SFC.

Caption: Chiral Method Development Workflow.

This diagram illustrates the logical progression from initial screening of columns and mobile phases to the optimization and final validation of a robust chiral separation method.

Conclusion and Recommendations

Both NP-HPLC and SFC are highly capable techniques for resolving the enantiomers of 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline.

• NP-HPLC remains a robust and reliable option, particularly if SFC instrumentation is not available. Its strength lies in its simplicity and the vast historical knowledge base supporting it.

• SFC , however, emerges as the superior technique for this application in a modern drug discovery context. The advantages of SFC are compelling:

  • Speed: Drastically reduced run times accelerate the entire discovery and development process.[4]

  • Sustainability: The significant reduction in organic solvent consumption aligns with green chemistry principles and lowers operational costs.[1]

  • Performance: SFC often provides better or comparable resolutions with superior peak shapes for basic analytes like anilines.[1][11]

For laboratories engaged in high-throughput screening, rapid purification, and environmentally conscious operations, investing in and prioritizing SFC for the chiral separation of compounds like 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline is a strategically sound decision. The initial method development should focus on screening a small, diverse set of modern, immobilized polysaccharide-based chiral stationary phases.

References

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• Welch, C. J., et al. (2023). The Impact of Chiral Supercritical Fluid Chromatography in Drug Discovery: From Analytical to Multigram Scale. American Laboratory. Available from: [Link]

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• Regalado, E. L., et al. (2012). Comparison of SFC, HPLC, and Chiral techniques for the separation of diastereomers of a diverse set of small molecules. SlideShare. Available from: [Link]

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• Hyun, M. H. (2011). Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography. PMC. Available from: [Link]

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• El-Essawy, F. A. G., et al. (2024). 4-(1H-Tetrazol-5-yl)-2-(p-tolyl)quinoline. Molbank. Available from: [Link]

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• Masood, A., et al. (2023). Synthesis, Characterization, and Biological Evaluation of 2-(N-((2'-(2H-tetrazole-5-yl)-[1,1'-biphenyl]-4yl)-methyl)-pentanamido)-3-methyl Butanoic Acid Derivatives. Molecules. Available from: [Link]

• Betti, M., et al. (2011). 1-pentanoyl-N-{[2'-(1H-tetrazol-5-yl)biphenyl-4-yl]methyl}-pyrrolidine-2-carboxamide: investigation of structural variations. Archiv der Pharmazie. Available from: [Link]

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A Senior Application Scientist's Comparative Guide to FTIR Analysis: Tetrazole N-H vs. Aniline N-H Bonds

Abstract

For researchers and professionals in drug development and materials science, the precise identification of functional groups is paramount. Fourier-Transform Infrared (FTIR) spectroscopy remains a cornerstone technique for this purpose. However, distinguishing between similar vibrational modes, such as the N-H stretching in tetrazoles and anilines, requires a nuanced understanding of the subtle yet significant spectral differences. This guide provides an in-depth comparison of the FTIR characteristics of tetrazole N-H and aniline N-H bonds, grounded in spectroscopic principles and supported by experimental data. We will explore the theoretical underpinnings, present a clear comparison of their spectral signatures, and provide a validated experimental protocol for obtaining high-fidelity data.

The Science of N-H Stretching Vibrations

The position, shape, and intensity of an N-H stretching band in an FTIR spectrum are not arbitrary; they are dictated by the bond's intrinsic properties and its local molecular environment. The fundamental relationship is described by Hooke's Law for a simple harmonic oscillator, where the vibrational frequency (ν) is proportional to the square root of the force constant (k) of the bond and inversely proportional to the reduced mass (μ) of the atoms.

Key factors influencing the N-H stretching frequency include:

• Hybridization: Greater s-character in the nitrogen's hybrid orbitals leads to a stronger bond, a higher force constant, and thus a higher stretching frequency.[1]

• Electronic Effects: Electron-withdrawing groups attached to the nitrogen can increase the N-H bond strength, shifting the peak to a higher wavenumber (a "blue shift"). Conversely, electron-donating groups can weaken the bond, causing a "red shift" to a lower wavenumber.[1]

• Hydrogen Bonding: This is one of the most significant factors. Intermolecular hydrogen bonding weakens the N-H covalent bond, decreasing its force constant and causing a pronounced shift to lower frequencies.[1][2] This interaction also leads to a characteristic broadening of the absorption band, as a population of molecules exists with a range of hydrogen bond strengths.[2]

• Symmetry (for -NH₂ groups): In primary amines like aniline, the two N-H bonds of the -NH₂ group vibrate together in two distinct modes: a symmetric stretch (both bonds lengthen and contract in phase) and an asymmetric stretch (one bond lengthens while the other contracts). The asymmetric mode occurs at a higher frequency than the symmetric mode.[3][4]

Aniline N-H Bond: The Primary Aromatic Amine Signature

Aniline (C₆H₅NH₂) serves as the archetypal primary aromatic amine. Its FTIR spectrum in the N-H stretching region is distinguished by the presence of two distinct peaks.

• Asymmetric N-H Stretch (νₐₛ): Typically observed at a higher frequency, in the range of 3500-3420 cm⁻¹.[4] For aniline itself, this band appears around 3442 cm⁻¹.[3]

• Symmetric N-H Stretch (νₛ): Found at a lower frequency, generally in the 3420-3340 cm⁻¹ range.[4] In aniline, it is seen at approximately 3360 cm⁻¹.[3]

The presence of these two bands, separated by about 80-100 cm⁻¹, is a definitive marker for a primary amine.[5][6][7] These bands are typically sharper and less intense than the O-H stretching bands of alcohols.[3][8] In addition to the stretching vibrations, aniline also exhibits a characteristic N-H bending or "scissoring" vibration in the 1650-1580 cm⁻¹ region.[3][6]

Tetrazole N-H Bond: The Heterocyclic Imine Signature

Tetrazoles are five-membered heterocyclic compounds containing four nitrogen atoms and one carbon atom.[9][10] The N-H bond in an unsubstituted tetrazole (e.g., 1H-tetrazole) is part of the aromatic ring system, akin to a secondary amine (R₂NH) environment.

• Single N-H Stretch (ν): Unlike aniline, tetrazoles exhibit only a single N-H stretching band.

• Broad Wavenumber Range: The position of this band is highly sensitive to substitution and intermolecular interactions. It is generally found in a broad range from 3400 cm⁻¹ down to 3150 cm⁻¹.[9] Some literature reports a more specific peak around 3298 cm⁻¹.[11]

• Peak Broadening: Due to the presence of multiple nitrogen atoms, tetrazoles are potent hydrogen bond donors and acceptors. This leads to strong intermolecular hydrogen bonding in the solid state, which often results in a significantly broadened N-H stretching band compared to the sharper peaks of a dilute aniline solution.[9]

The formation of a tetrazole from a nitrile precursor can be monitored by the disappearance of the sharp C≡N stretch (around 2260-2210 cm⁻¹) and the appearance of the N-H stretching band.[11][12]

Direct Comparison: Tetrazole N-H vs. Aniline N-H

The key distinguishing features for these two functional groups are summarized below. This data provides a clear framework for identifying these moieties in unknown samples.

Feature	Aniline N-H (Primary Aromatic Amine)	Tetrazole N-H (Heterocyclic Imine)	Causality & Expert Insight
Functional Group Type	Primary Amine (-NH₂)	Secondary Amine-like (>N-H)	Aniline has two hydrogen atoms on the nitrogen, while the tetrazole ring structure allows for only one.
Number of N-H Peaks	Two (asymmetric & symmetric)[3][13]	One [9]	The two peaks in aniline arise from the coupled vibrations of the two N-H bonds. The single N-H in tetrazole has only one stretching mode.
Wavenumber Range (cm⁻¹)	Asymmetric: ~3500-3420Symmetric: ~3420-3340[4]	~3400-3150 (often broad)[9]	The highly conjugated, electron-rich tetrazole ring and strong H-bonding typically shift the N-H peak to a lower frequency than aniline's peaks.
Peak Shape & Intensity	Medium intensity, relatively sharp peaks.[3][14]	Medium-to-strong intensity, often broad.[9]	The extensive hydrogen bonding network in solid tetrazoles leads to significant peak broadening.[2][9] Aniline N-H bonds are less acidic and form weaker H-bonds.
Key Associated Bands	N-H Bend (Scissoring): ~1650-1580 cm⁻¹Aromatic C-N Stretch: ~1335-1250 cm⁻¹[3][15]	C=N Stretch: ~1600-1500 cm⁻¹N=N Stretch: ~1400-1300 cm⁻¹[9]	These additional bands in the fingerprint region provide complementary data for a confident structural assignment.

Validated Experimental Protocol for FTIR Analysis

Acquiring a high-quality, interpretable FTIR spectrum is contingent on meticulous sample preparation and a systematic approach to data acquisition. The following protocol is designed to be self-validating and applicable for both aniline- and tetrazole-containing compounds.

Workflow for FTIR Analysis

Caption: Experimental workflow for FTIR analysis.

Step-by-Step Methodology

A. Sample Preparation (Choose one)

• Attenuated Total Reflectance (ATR) - Recommended for ease of use:

  • Crystal Cleaning: Meticulously clean the ATR crystal (typically diamond or germanium) with a suitable solvent (e.g., isopropanol) and a soft, lint-free wipe.

  • Background Scan: Before applying the sample, perform a background scan. This is a critical self-validation step to ensure the crystal is clean and the atmospheric conditions are stable.

  • Sample Application: Place a small amount (1-2 mg) of the solid or a single drop of the liquid sample onto the crystal, ensuring complete coverage of the measurement area.

  • Apply Pressure: Use the instrument's pressure clamp to ensure firm, consistent contact between the sample and the crystal. Insufficient contact is a common source of poor-quality spectra.

• Potassium Bromide (KBr) Pellet - The classic method for solids:

  • Drying: Gently dry both the sample and high-purity FTIR-grade KBr in an oven to remove residual water. Water has a very strong, broad O-H absorption that can obscure the N-H region.

  • Grinding: Add ~1-2 mg of the sample and ~150-200 mg of KBr to an agate mortar. Grind thoroughly with the pestle until the mixture is a fine, homogenous powder with a consistency similar to flour.

  • Pellet Pressing: Transfer the powder to a pellet die and press under a hydraulic press (typically 7-10 tons of pressure) for several minutes to form a thin, transparent, or translucent disc.

  • Background Scan: A background scan should be run on a pure KBr pellet or with an empty sample holder to account for instrumental and atmospheric absorptions.

B. Data Acquisition & Processing

• Instrument Parameters: Set the instrument to collect data typically from 4000 cm⁻¹ to 400 cm⁻¹. A resolution of 4 cm⁻¹ is sufficient for most applications. Co-add 16 to 32 scans to improve the signal-to-noise ratio.

• Collect Spectra: Place the prepared sample (ATR or KBr pellet) in the instrument's sample holder and acquire the spectrum.

• Data Processing: Apply a baseline correction to the resulting spectrum to account for any scattering or instrumental drift. Normalize the spectrum if comparing relative peak intensities between different samples.

Conclusion

The differentiation between aniline and tetrazole N-H bonds via FTIR spectroscopy is straightforward when approached systematically. The primary amine of aniline is characterized by two sharp stretching bands between 3500 and 3300 cm⁻¹, whereas the heterocyclic N-H of tetrazole presents as a single, often broad band at a lower frequency, typically between 3400 and 3150 cm⁻¹. These primary signatures, when corroborated by characteristic bands in the fingerprint region and obtained through a validated experimental protocol, enable researchers to make confident and accurate structural assignments, which is a critical step in drug discovery and chemical synthesis.

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Safety & Regulatory Compliance

4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline proper disposal procedures

The safe handling and disposal of 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline requires a rigorous, mechanistically grounded approach. As a bifunctional molecule, it presents a "dual-hazard" profile that renders standard, single-class disposal protocols not only ineffective but potentially disastrous.

For drug development professionals and laboratory scientists, mastering the causality behind these disposal procedures is essential for maintaining a self-validating safety culture and ensuring absolute regulatory compliance.

The Dual-Hazard Paradigm: Mechanistic Risk Assessment

To design a safe disposal workflow, we must first deconstruct the chemical behavior of the molecule's two primary functional groups:

• The Tetrazole Moiety (Energetic Instability): Tetrazoles are characterized by their high nitrogen content, making the ring system energetically unstable. When subjected to heat, shock, friction, or electrostatic discharge, tetrazole derivatives can undergo uncontrolled, explosive decomposition[1]. Furthermore, they can react with heavy metal salts to form highly sensitive, explosive complexes[2][3].

• The Aniline Moiety (Systemic & Environmental Toxicity): Aniline derivatives are highly toxic via dermal absorption, inhalation, and ingestion, acting as severe skin sensitizers and carrying the risk of inducing methemoglobinemia[4]. Environmentally, they are highly refractory and toxic to aquatic life[5].

The Causality of "No On-Site Neutralization": Standard laboratory procedures often employ Advanced Oxidation Processes (AOPs), such as Fenton's reagent, to degrade aniline derivatives in aqueous waste[5][6]. However, applying strong oxidative conditions to a tetrazole-containing compound is strictly prohibited. The high-energy nitrogen ring can violently detonate when exposed to strong oxidizers or unvalidated chemical deactivation protocols[1][3]. Therefore, the only viable pathway is direct containment and professional destruction.

Mandatory Visualization: Waste Management Workflow

The following decision matrix illustrates the self-validating workflow for managing 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline waste.

Caption: Disposal workflow for 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline waste management.

Quantitative & Categorical Safety Parameters

To ensure rapid decision-making, all critical operational constraints are summarized below. Deviating from these parameters compromises the integrity of the safety system.

Operational Parameter	Specification	Mechanistic Rationale
Glove Compatibility	Butyl, PVA, or Viton ONLY. (Do NOT use standard Nitrile)	Aniline derivatives rapidly permeate standard nitrile elastomers, leading to unrecognized dermal exposure and systemic toxicity[4][7].
Tooling	Spark-proof spatulas; grounded equipment.	Dry tetrazole powders can build electrostatic charge. A static spark or mechanical friction can trigger a localized dust explosion[3][8].
Container Headspace	Maximum 80% fill capacity.	Energetic compounds may slowly off-gas. Leaving 20% headspace accommodates vapor expansion and prevents pressure-induced container rupture[1].
Chemical Incompatibilities	Isolate from strong oxidizers, strong acids, and heavy metal salts.	Contact with metals forms highly sensitive explosive complexes; oxidizers can trigger violent, exothermic decomposition of the tetrazole ring[2][3][7].
Ultimate Disposal Route	Professional controlled incineration with flue gas scrubbing.	High-temperature incineration safely destroys the energetic tetrazole ring, while flue gas scrubbing captures toxic nitrogen oxides (NOx) generated by the aniline moiety[8].

Step-by-Step Execution Protocol

This protocol is designed as a self-validating system: each step contains an inherent check to ensure the preceding action was performed correctly before moving forward.

Step 1: Barrier Selection & Verification

• Action: Don a flame-retardant lab coat, chemical splash goggles, and a face shield. Inspect and don Butyl, Polyvinyl alcohol (PVA), or Viton gloves[4][6].

• Validation: Visually inspect gloves for micro-tears. Confirm with the laboratory safety manifest that no standard nitrile gloves are being used for this specific procedure[4].

Step 2: Static-Free Containment

• Action: Ensure all work is conducted inside a certified, face-velocity-tested chemical fume hood[4][7]. Clear the hood of any heavy metal salts, acids, or oxidizers[3].

• Action (Solutions): Pour liquid waste using grounded glassware to prevent static buildup.

• Action (Solids/Spills): If sweeping spilled powder or transferring solid waste, use only spark-proof (e.g., Teflon or ceramic) spatulas. If absorbing a spill, use inert vermiculite or sand[6][7]. Do not apply downward grinding force, as friction can detonate tetrazoles[1].

Step 3: Headspace & Pressure Management

• Action: Transfer the collected waste into a chemically compatible, clean, and dry glass or High-Density Polyethylene (HDPE) container[1].

• Validation: Visually verify that the container is filled to no more than 80% of its total volume before securing the cap[1]. Secure the cap firmly, but do not over-torque, which could cause friction at the threads.

Step 4: Labeling & Segregation

• Action: Immediately affix a compliant workplace hazardous waste label.

• Validation: The label must explicitly state the full chemical name ("4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline") and carry the specific hazard warnings: "Toxic," "Skin Sensitizer," and "Potentially Explosive/Reactive" [1][4].

• Action: Transfer the sealed, labeled container to a designated Satellite Accumulation Area (SAA). Store it in a secondary containment tub (e.g., polypropylene) below eye level, strictly segregated from incompatible chemicals[4][7].

Step 5: Professional Disposition

• Action: Submit a waste pickup request to your institution's Environmental Health and Safety (EH&S) department or a licensed environmental services vendor.

• Validation: Confirm the vendor manifest specifies "Controlled incineration with flue gas scrubbing"[8]. Under no circumstances should this chemical be discharged into the sewer system[4][8].

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A Senior Application Scientist's Guide to the Safe Handling and Disposal of 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline

This document provides a comprehensive operational and safety framework for researchers, scientists, and drug development professionals working with 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline. The guidance herein is synthesized from established safety protocols for its constituent chemical motifs: the tetrazole ring and the aromatic amine (aniline) structure. Our focus is to empower you with the knowledge to manage this compound safely, from initial handling to final disposal, ensuring both personal safety and regulatory compliance.

Hazard Analysis: A Bifunctional Risk Profile

The key to safely handling this compound is understanding its dual-hazard nature. The molecule is comprised of two distinct functional groups, each contributing to its overall risk profile.

• The Tetrazole Moiety: Tetrazole rings are high-nitrogen heterocycles, structurally similar to azides. They are considered energetic materials and can be hazardous.[1] While many substituted tetrazoles are stable, they can form sensitive or explosive heavy metal salts.[2] Some may become explosive when allowed to dry out completely.[3] The decomposition of tetrazoles upon heating can release toxic gases, including nitrogen oxides and carbon monoxide.[4]

• The Aniline Moiety: Aromatic amines, like aniline, present significant toxicological risks. Aniline itself is toxic if swallowed, inhaled, or in contact with skin.[5][6] It is also a suspected carcinogen and mutagen, can cause serious eye damage, and may lead to skin sensitization.[6] Chronic exposure can affect target organs, particularly the blood.[6]

Therefore, all handling procedures must mitigate both the physical hazards of the tetrazole and the toxicological hazards of the aniline.

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory. The selection is based on a thorough risk assessment of the specific procedure being performed, including the quantity of material and the potential for aerosol generation.

Hazard Category	Required Personal Protective Equipment (PPE)	Rationale & Causality
Eye & Face Protection	ANSI Z87.1-compliant safety goggles with side shields or a full-face shield.[7]	Primary Defense: Protects against accidental splashes of the compound in solution, which could cause serious eye irritation or damage due to the aniline component.[6][8] A face shield is required when there is a significant splash risk.
Skin & Body Protection	- Gloves: Double-gloving with nitrile gloves is recommended.[9] - Lab Coat: A flame-retardant lab coat. - Coveralls: Chemical-resistant coveralls (e.g., Tychem®) for large-scale operations or spill cleanup.[9]	Barrier Control: Prevents dermal absorption, a primary route of exposure for toxic aromatic amines.[5] Double-gloving provides an extra layer of protection against tears and permeation. A flame-retardant coat addresses the potential flammability of solvents used.
Respiratory Protection	Work must be conducted in a certified chemical fume hood. For spill cleanup or situations with potential for aerosolization outside of a hood, a NIOSH-approved respirator with organic vapor cartridges is necessary.[3][10]	Inhalation Hazard Mitigation: A fume hood is essential to control exposure to potentially irritating dusts and toxic vapors from the aniline moiety.[5][8] Respirators provide critical protection if engineering controls fail or are unavailable.

Safe Handling & Operational Workflow

Adherence to a strict, step-by-step operational plan is critical. The following workflow is designed to minimize exposure and mitigate physical hazards.

Step 1: Preparation & Pre-Handling

• Consult the SDS: If a substance-specific Safety Data Sheet (SDS) is available, review it thoroughly. For novel compounds, review the SDS for analogous structures like 3-(1H-Tetrazol-5-yl)aniline and aniline.[5][8]

• Designate a Work Area: All handling of the solid compound and its concentrated solutions must occur within a certified chemical fume hood.

• Assemble Equipment: Use only non-metallic or spark-proof spatulas (e.g., ceramic, plastic) to prevent the formation of shock-sensitive metal tetrazolates.[2] Ensure all necessary glassware is clean and dry.

• Don PPE: Put on all required PPE as detailed in the table above before entering the designated work area.

Step 2: Weighing & Transfer

• Tare the Vessel: Place a tared weigh boat or glass vial on an analytical balance inside the fume hood.

• Dispense Solid: Carefully dispense the solid compound using a non-metallic spatula. Avoid any actions that could generate dust.[11]

• Dissolution: If preparing a solution, add the solvent to the vessel containing the weighed solid. Do not add the solid to a large volume of solvent, as this can increase the risk of splashing.

• Seal & Transport: Tightly cap the container before removing it from the balance for transport to the reaction station.

Step 3: During Reaction

• Maintain Containment: Keep the reaction vessel within the fume hood at all times.

• Monitor Conditions: Avoid excessive heating, as this can lead to the decomposition of the tetrazole ring.[4]

• Avoid Incompatibilities: Keep the compound away from strong oxidizing agents, strong acids, and certain active metals.[4]

Waste Management & Disposal Plan

The disposal of 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline and associated materials must be handled as hazardous, reactive waste. Never dispose of this chemical down the drain or in general trash.[11]

Step-by-Step Disposal Protocol:

• Waste Segregation:

  • Solid Waste: Collect unused compound, contaminated gloves, weigh boats, and absorbent materials in a designated, sealed container clearly labeled "Hazardous Waste: 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline."

  • Liquid Waste: Collect all reaction mixtures and solvent washes into a separate, compatible, and clearly labeled hazardous waste container. Do not mix with incompatible waste streams.

• Container Management: Use clean, dry, and chemically compatible containers (e.g., glass bottles with screw caps).[12] Do not fill containers beyond 80% capacity to allow for vapor expansion.

• Storage: Store sealed waste containers in a designated Satellite Accumulation Area (SAA). This area should be secure, well-ventilated, and away from heat or ignition sources.[12]

• Institutional Protocol: The final and most critical step is to contact your institution's Environmental Health and Safety (EHS) department.[12] They will provide specific guidance and arrange for the collection and disposal of the waste through a licensed environmental services company specializing in hazardous chemical waste.

Caption: Waste disposal workflow for 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline.

Emergency Procedures

Immediate and appropriate action is vital in the event of an emergency.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing while under a safety shower. Seek immediate medical attention.[8]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[8]

• Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[8]

• Spill: Evacuate the area. If the spill is large or you are not trained to handle it, contact your EHS department immediately. For small spills inside a fume hood, use an absorbent material, collect it with spark-proof tools, and place it in the designated solid hazardous waste container.[3]

References

• Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy - PMC.
• SAFETY DATA SHEET - 3-(1H-Tetrazol-5-yl)aniline. Source: ThermoFisher Scientific.
• Proper Disposal Procedures for Tetrazolo[1,5-a]quinoline-4-carbaldehyde. Source: Benchchem.
• Strategies for balancing safety in oxadiazole tetrazole derivatives: the role of the oxime group. Source: Royal Society of Chemistry.
• Material Safety Data Sheet - 5-Amino-1H-Tetrazole Monohydr
• Technical Support Center: Tetrazole Ring Form
• Prudent Disposal of 5-(5-Methyl-isoxazol-3-yl)
• Working with Potentially Explosive Chemicals/Reactions. Source: University of Auckland.
• Safety Data Sheet: aniline. Source: Chemos GmbH & Co.KG.
• Aniline CAS No 62-53-3 MATERIAL SAFETY DATA SHEET. Source: CDH Fine Chemicals India.
• Personal Protective Equipment (PPE) Requirements for Workers Handling Ammonia. Source: VelSafe.
• Personal protective equipment when handling plant protection products. Source: BVL.
• Personal Protective Equipment (PPE) For Flammable Liquids. Source: Storemasta Blog.
• LUPRANATE®5620 ISOCYANATE - Safety D

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